4-Iodo-3,5-bis(trifluoromethyl)-1h-pyrazole

• CAS: 1239511-06-8

Core Science & Biosynthesis

4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole: Properties, Reactivity, and Applications in Modern Chemistry

An In-depth Technical Guide:

Abstract: 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole is a halogenated heterocyclic compound of significant interest to the scientific community, particularly in the fields of medicinal chemistry, agrochemistry, and materials science. Its unique molecular architecture, featuring a pyrazole core flanked by two electron-withdrawing trifluoromethyl groups and a reactive iodine atom, makes it a versatile and powerful building block for the synthesis of complex molecular entities. The trifluoromethyl groups enhance metabolic stability and binding affinity, while the iodo-substituent provides a reactive handle for a variety of cross-coupling reactions. This guide offers a comprehensive overview of its chemical properties, spectroscopic signature, synthesis, reactivity, and applications, providing researchers and drug development professionals with the technical insights necessary to leverage this compound in their work.

Core Chemical Properties and Safety Data

4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole is a solid compound at room temperature.[1][2] Its core structure consists of a five-membered pyrazole ring, which is a privileged scaffold in numerous pharmaceutical agents.[3][4] The strategic placement of two trifluoromethyl (CF₃) groups at positions 3 and 5 significantly influences the molecule's electronic properties and stability.

Property	Data	Source(s)
IUPAC Name	4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole	N/A
Synonyms	3,5-Bis(trifluoromethyl)-4-iodo-1H-pyrazole	[2]
CAS Number	1239511-06-8	[2][5][6]
Molecular Formula	C₅HF₆IN₂	[1][2]
Molecular Weight	329.96 g/mol	[1]
Appearance	Solid	[2]
Purity	Typically ≥95%	[2]

Safety Profile: This compound is classified as an irritant and requires careful handling in a laboratory setting.[1] Appropriate personal protective equipment (PPE), including gloves, goggles, and a lab coat, is mandatory.[1] Work should be conducted in a well-ventilated fume hood.

• Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[1]

• Signal Word: Warning.[1]

• Precautionary Measures: Standard protocols include avoiding inhalation, ingestion, and contact with skin and eyes.[1][7] In case of exposure, immediate rinsing with water is recommended, and medical attention should be sought.[1]

Spectroscopic Characterization

While specific spectra for this exact compound are not publicly available, its structure allows for predictable spectroscopic features based on established principles and data from analogous compounds.[8][9]

• ¹H NMR: The spectrum is expected to be simple, showing a broad singlet for the N-H proton. The chemical shift of this proton can vary depending on the solvent and concentration due to hydrogen bonding.

• ¹⁹F NMR: A single sharp singlet is anticipated, as the two trifluoromethyl groups are chemically equivalent. This is a key identifying feature of the molecule.

• ¹³C NMR: The spectrum will show distinct signals for the three unique carbon atoms of the pyrazole ring and a characteristic quartet for the trifluoromethyl carbons due to C-F coupling. The C-I carbon will be significantly shifted downfield.

• Infrared (IR) Spectroscopy: Key vibrational bands would include a sharp N-H stretching frequency, typically observed in the range of 3100-3300 cm⁻¹.[8] Strong C-F stretching bands will also be prominent.

Synthesis and Reactivity

The synthesis of 4-iodo-3,5-bis(trifluoromethyl)-1H-pyrazole is logically approached in a two-step sequence, starting from a suitable fluorinated precursor.

3.1. Proposed Synthetic Pathway

• Step 1: Formation of the Pyrazole Core: The foundational 3,5-bis(trifluoromethyl)-1H-pyrazole scaffold is typically prepared via the cyclocondensation of 1,1,1,5,5,5-hexafluoropentane-2,4-dione with hydrazine hydrate.[10] This reaction is a classic and efficient method for forming pyrazole rings from 1,3-dicarbonyl compounds.

• Step 2: Regioselective Iodination: The subsequent introduction of iodine at the C4 position is achieved through electrophilic iodination. Reagents such as N-Iodosuccinimide (NIS) or a combination of elemental iodine (I₂) and an oxidizing agent like ceric ammonium nitrate (CAN) can be employed to regioselectively iodinate the electron-rich C4 position of the pyrazole ring.[11][12]

Caption: General synthetic workflow for 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole.

3.2. Key Reactivity: A Handle for C-C Bond Formation

The primary utility of this compound in synthetic chemistry stems from the reactivity of its carbon-iodine (C-I) bond. This bond is susceptible to oxidative addition by transition metal catalysts, most notably palladium, making it an ideal substrate for cross-coupling reactions.[12] This reactivity allows for the straightforward introduction of a wide array of substituents at the 4-position of the pyrazole ring.

The electron-withdrawing nature of the two CF₃ groups can influence the reactivity of the C-I bond, making it highly amenable to forming new carbon-carbon and carbon-heteroatom bonds, which is a cornerstone of modern drug discovery.

Applications in Research and Development

The unique combination of a stable, drug-like pyrazole core, metabolism-blocking trifluoromethyl groups, and a reactive iodo-substituent makes this molecule a high-value intermediate.

4.1. A Privileged Scaffold in Drug Discovery The pyrazole nucleus is a well-established "privileged scaffold" in medicinal chemistry, forming the core of numerous approved drugs, including kinase inhibitors for cancer therapy and anti-inflammatory agents.[3][13] Its metabolic stability and ability to form key hydrogen bonds with biological targets are major contributing factors to its success.[4]

4.2. The Role of Trifluoromethyl Groups The inclusion of CF₃ groups is a strategic decision in modern drug design. These groups are known to enhance several critical properties of a drug candidate:

• Metabolic Stability: They block sites susceptible to oxidative metabolism, increasing the drug's half-life.

• Lipophilicity: They increase the molecule's ability to cross cell membranes.

• Binding Affinity: The strong dipole of the C-F bonds can lead to favorable interactions with protein targets.[4]

4.3. A Versatile Building Block for Cross-Coupling As a functionalized building block, 4-iodo-3,5-bis(trifluoromethyl)-1H-pyrazole is primarily used in palladium-catalyzed cross-coupling reactions to generate libraries of novel compounds for biological screening.[12]

Caption: Key cross-coupling reactions utilizing the title compound.

Experimental Protocol Example

5.1. General Procedure for Suzuki-Miyaura Cross-Coupling This protocol is a representative example of how 4-iodo-3,5-bis(trifluoromethyl)-1H-pyrazole can be used to synthesize more complex derivatives. The specific conditions may require optimization for different substrates.

Objective: To synthesize a 4-aryl-3,5-bis(trifluoromethyl)-1H-pyrazole derivative.

Materials:

• 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole (1.0 eq)

• Arylboronic acid (1.2 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq)[12]

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 eq)

• Anhydrous solvent (e.g., Dioxane/Water or Toluene)

Procedure:

• To a flame-dried reaction vessel under an inert atmosphere (e.g., Argon or Nitrogen), add 4-iodo-3,5-bis(trifluoromethyl)-1H-pyrazole, the arylboronic acid, and the base.

• Add the anhydrous solvent to the vessel, followed by the palladium catalyst.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time (monitored by TLC or LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired 4-aryl-3,5-bis(trifluoromethyl)-1H-pyrazole.

Conclusion

4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole is more than just a chemical compound; it is a strategically designed tool for chemical innovation. The convergence of a biologically relevant pyrazole core, property-enhancing trifluoromethyl groups, and a synthetically versatile iodine handle provides researchers with a powerful platform for the rapid development of novel molecules. Its application in palladium-catalyzed cross-coupling reactions is a testament to its value as a building block, enabling the exploration of new chemical space in the quest for next-generation pharmaceuticals, agrochemicals, and advanced materials.

References

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• Sigma-Aldrich. 4-Iodo-3-trifluoromethyl-1H-pyrazole. Link

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A Comprehensive Technical Guide to the Synthesis of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole

Introduction: The Significance of Fluorinated Pyrazoles in Modern Chemistry

The pyrazole nucleus is a cornerstone in medicinal chemistry and materials science, recognized for its diverse biological activities.[1] When substituted with trifluoromethyl (-CF3) groups, the resulting compounds often exhibit enhanced metabolic stability, increased cell permeability, and improved potency.[1][2] The strategic introduction of an iodine atom, particularly at the 4-position, transforms the pyrazole into a versatile synthetic intermediate, primed for further functionalization through cross-coupling reactions.[3][4] This guide provides an in-depth exploration of the synthesis of 4-iodo-3,5-bis(trifluoromethyl)-1H-pyrazole, a key building block for the development of novel pharmaceuticals and advanced materials. We will delve into the causal relationships behind experimental choices, present detailed protocols, and offer insights grounded in established chemical principles.

Core Synthesis Strategy: A Two-Step Approach

The most logical and widely applicable pathway to 4-iodo-3,5-bis(trifluoromethyl)-1H-pyrazole involves a two-step sequence:

• Step 1: Synthesis of the 3,5-bis(trifluoromethyl)-1H-pyrazole precursor.

• Step 2: Regioselective iodination of the pyrazole ring at the C-4 position.

This approach allows for the efficient construction of the core heterocyclic system followed by the precise introduction of the iodine handle.

Caption: Overall synthetic strategy for 4-iodo-3,5-bis(trifluoromethyl)-1H-pyrazole.

Part 1: Synthesis of 3,5-bis(trifluoromethyl)-1H-pyrazole

The foundational step in this synthesis is the construction of the pyrazole ring bearing two trifluoromethyl groups. The most common and efficient method for this is the cyclocondensation reaction between a β-diketone and hydrazine.

Reaction Mechanism and Rationale

The reaction proceeds via a classical Knorr pyrazole synthesis. The nucleophilic nitrogen of hydrazine attacks one of the carbonyl carbons of 1,1,1,5,5,5-hexafluoropentane-2,4-dione, followed by an intramolecular cyclization and subsequent dehydration to yield the stable aromatic pyrazole ring. The strong electron-withdrawing nature of the two trifluoromethyl groups significantly activates the carbonyl carbons towards nucleophilic attack, facilitating the reaction.

Caption: Mechanism of 3,5-bis(trifluoromethyl)-1H-pyrazole formation.

Experimental Protocol: Synthesis of 3,5-bis(trifluoromethyl)-1H-pyrazole

This protocol is a representative procedure based on established methods for the synthesis of fluorinated pyrazoles.[5]

Materials:

• 1,1,1,5,5,5-Hexafluoropentane-2,4-dione

• Hydrazine monohydrate

• Ethanol

• Hydrochloric acid (for workup)

• Sodium bicarbonate (for workup)

• Anhydrous magnesium sulfate or sodium sulfate

• Organic solvent for extraction (e.g., dichloromethane or ethyl acetate)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 1,1,1,5,5,5-hexafluoropentane-2,4-dione (1.0 eq) in ethanol.

• Slowly add hydrazine monohydrate (1.0-1.2 eq) to the solution at room temperature. The addition may be exothermic, so cooling might be necessary.

• After the addition is complete, heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Once the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure.

• Dissolve the residue in an organic solvent (e.g., dichloromethane) and wash with a dilute solution of hydrochloric acid, followed by a saturated solution of sodium bicarbonate, and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography or recrystallization to afford pure 3,5-bis(trifluoromethyl)-1H-pyrazole.

Part 2: Regioselective Iodination at the C-4 Position

With the pyrazole core synthesized, the next critical step is the introduction of an iodine atom at the C-4 position. This is typically achieved through electrophilic aromatic substitution. The choice of iodinating agent and reaction conditions is crucial for achieving high regioselectivity and yield.

Choosing the Right Iodination Method

Several methods are available for the iodination of pyrazoles. The electron-rich nature of the pyrazole ring makes it susceptible to electrophilic attack. However, the two strongly electron-withdrawing trifluoromethyl groups at positions 3 and 5 deactivate the ring, making the C-4 position the most electron-rich and thus the most likely site for substitution.

Iodination Method	Reagents	Typical Conditions	Advantages	Disadvantages
N-Iodosuccinimide (NIS)	NIS, Solvent (e.g., Acetonitrile, DMF)	Room temperature to moderate heating	Mild conditions, high regioselectivity	Can be more expensive than other iodine sources
Iodine Monochloride (ICl)	ICl, Base (e.g., Li2CO3), Solvent (e.g., DCM)	Room temperature	Highly reactive, good yields	ICl is corrosive and requires careful handling
Iodine with an Oxidant	I2, Oxidant (e.g., CAN, HIO3)	Varies with oxidant	Cost-effective	May require harsher conditions, potential for side reactions

Detailed Protocol: Iodination using N-Iodosuccinimide (NIS)

This method is often preferred due to its mild conditions and high selectivity.

Materials:

• 3,5-bis(trifluoromethyl)-1H-pyrazole

• N-Iodosuccinimide (NIS)

• Acetonitrile or Dichloromethane (DCM)

• Sodium thiosulfate solution (for workup)

• Anhydrous sodium sulfate

Procedure:

• Dissolve 3,5-bis(trifluoromethyl)-1H-pyrazole (1.0 eq) in acetonitrile or DCM in a round-bottom flask protected from light.

• Add N-Iodosuccinimide (1.0-1.2 eq) portion-wise to the solution at room temperature.

• Stir the reaction mixture at room temperature and monitor its progress by TLC or LC-MS. Gentle heating may be required to drive the reaction to completion.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to remove any unreacted iodine.

• Extract the product with an organic solvent (e.g., DCM or ethyl acetate).

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield 4-iodo-3,5-bis(trifluoromethyl)-1H-pyrazole.

Caption: Experimental workflow for the iodination of 3,5-bis(trifluoromethyl)-1H-pyrazole.

Conclusion and Future Perspectives

The synthesis of 4-iodo-3,5-bis(trifluoromethyl)-1H-pyrazole is a robust process that leverages fundamental principles of heterocyclic chemistry and electrophilic aromatic substitution. The two-step pathway described herein provides a reliable and scalable method for producing this valuable synthetic intermediate. The resulting product serves as a versatile platform for the introduction of a wide array of functional groups at the 4-position via well-established cross-coupling methodologies, opening avenues for the discovery of new therapeutic agents and functional materials. Further optimization of reaction conditions, including solvent choice and temperature, can lead to improved yields and reduced reaction times, enhancing the overall efficiency of the synthesis.

References

• Synthesis of Diverse N-Trifluoromethyl Pyrazoles by Trapping of Transiently-Generated Trifluoromethylhydrazine.
• Electrophilic iodination: a gateway to high iodine compounds and energetic materials. Dalton Transactions (RSC Publishing).
• Technical Support Center: Synthesis of Trifluoromethyl
• Electrophilic iodination: A gateway to high iodine compounds and energetic m
• Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria. PMC - PubMed Central.
• Electrooxidation Is a Promising Approach to Functionaliz
• Trifluoromethylated Pyrazoles via Sequential (3 + 2)
• Assembly of trifluoromethylated fused tricyclic pyrazoles via cyclization of β-amino cyclic ketones. Organic & Biomolecular Chemistry (RSC Publishing).
• Synthesis of pyrazoles via electrophilic cycliz
• Electrophilic iodination: A gateway to high iodine compounds and energetic m
• Novel 4,5-bis(trifluoromethyl)-1H-pyrazoles through a concise sequential iodination-trifluoromethylation reaction.
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• A Practical Synthetic Method for Functionalized 1-Methyl-3/5-(trifluoromethyl)-1H-pyrazoles.
• Filling the Gap: Chemistry of 3,5-Bis(trifluoromethyl)-1H-pyrazoles.
• Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. NIH.
• Synthesis, Structure and Biological Activity of 3(5)
• Room Temperature ICl-Induced Dehydration/Iodination of 1-Acyl-5-hydroxy-4,5-dihydro-1H-pyrazoles. A Selective Route to Substituted 1-Acyl-4-iodo-1H-pyrazoles. Organic Chemistry Portal.
• Pyrazole synthesis. Organic Chemistry Portal.

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An In-depth Technical Guide to the Physicochemical Properties of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole (CAS Number: 1239511-06-8)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole, a fluorinated heterocyclic compound of significant interest in medicinal chemistry and drug discovery. The strategic incorporation of trifluoromethyl and iodo moieties onto the pyrazole scaffold imparts unique electronic and lipophilic characteristics, making it a valuable building block for the synthesis of novel bioactive molecules. This document details its known physical and chemical properties, provides validated experimental protocols for the determination of key parameters such as solubility, pKa, and logP, and discusses the broader implications of its structural attributes for drug development. The synthesis and spectroscopic characterization of this compound are also reviewed, offering a holistic resource for researchers engaged in the design and development of pyrazole-based therapeutics.

Introduction: The Significance of Fluorinated Pyrazoles in Drug Discovery

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs with a wide range of therapeutic applications. The introduction of fluorine atoms or trifluoromethyl groups into heterocyclic structures can profoundly influence a molecule's physicochemical and pharmacokinetic properties. These modifications can enhance metabolic stability, increase lipophilicity, and modulate the acidity or basicity of nearby functional groups, thereby improving bioavailability and target affinity.

4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole (CAS No. 1239511-06-8) is a prime example of a strategically functionalized pyrazole. The two trifluoromethyl groups significantly impact its electronic properties and lipophilicity, while the iodo group at the 4-position serves as a versatile handle for further chemical elaboration through various cross-coupling reactions. This makes it an attractive starting material for the synthesis of complex, polysubstituted pyrazole derivatives with potential applications as kinase inhibitors, anti-inflammatory agents, and antibacterials. This guide aims to provide a detailed understanding of its fundamental physicochemical characteristics to aid in its effective utilization in research and development.

Core Physicochemical Properties

A summary of the known and predicted physicochemical properties of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole is presented below. While some experimental data is available, other key parameters are yet to be reported in the public domain. For these, we provide established methodologies for their determination.

Property	Value	Source/Method
Molecular Formula	C₅HF₆IN₂	Fisher Scientific SDS
Molecular Weight	329.97 g/mol	ChemScene
Appearance	White Solid	Fisher Scientific SDS
Melting Point	125 - 126 °C	Fisher Scientific SDS
Calculated logP	3.05	ChemScene
Topological Polar Surface Area (TPSA)	28.68 Ų	ChemScene
Hydrogen Bond Donors	1	ChemScene
Hydrogen Bond Acceptors	1	ChemScene
Purity	≥98%	ChemScene
Storage Conditions	Sealed in dry, 2-8°C	ChemScene

Synthesis and Spectroscopic Characterization

The synthesis of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole is not explicitly detailed in publicly available literature. However, its synthesis can be inferred from established methods for the iodination of pyrazole rings.

Synthetic Approach

A plausible synthetic route involves the direct iodination of 3,5-bis(trifluoromethyl)-1H-pyrazole. Given the electron-withdrawing nature of the trifluoromethyl groups, a potent iodinating agent is required.

Caption: Plausible synthetic route to the title compound.

Spectroscopic Data

While the specific spectra for 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole are not widely published, the expected spectroscopic signatures can be predicted based on its structure and data from analogous compounds.

• ¹H NMR: A single peak corresponding to the N-H proton of the pyrazole ring is expected. The chemical shift will be influenced by the solvent and concentration.

• ¹³C NMR: Signals corresponding to the five carbon atoms of the pyrazole ring and the trifluoromethyl groups will be observed. The carbon atoms attached to the trifluoromethyl groups will show characteristic quartets due to C-F coupling.

• ¹⁹F NMR: A singlet corresponding to the six equivalent fluorine atoms of the two trifluoromethyl groups is anticipated.

• Mass Spectrometry: The mass spectrum should show the molecular ion peak corresponding to the calculated molecular weight, along with characteristic fragmentation patterns.

Experimental Protocols for Physicochemical Characterization

Accurate determination of physicochemical properties is paramount for understanding a compound's behavior in biological systems and for formulation development. The following are standard, validated protocols for determining solubility, pKa, and logP.

Solubility Determination (Shake-Flask Method)

The shake-flask method is the gold-standard for determining equilibrium solubility.

Objective: To determine the aqueous solubility of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole.

Methodology:

• Add an excess amount of the solid compound to a vial containing a known volume of purified water or a relevant buffer (e.g., phosphate-buffered saline, pH 7.4).

• Seal the vial and agitate it at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• After equilibration, allow the suspension to settle.

• Carefully withdraw a sample of the supernatant and filter it through a 0.22 µm syringe filter to remove any undissolved solid.

• Dilute the filtrate with a suitable solvent and quantify the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• The solubility is then calculated from the measured concentration.

Causality of Experimental Choices: The use of a buffer at physiological pH is crucial for drug development as it mimics biological conditions. The extended equilibration time ensures that the measured solubility is the true thermodynamic solubility. HPLC provides a sensitive and specific method for quantification.

Caption: Workflow for solubility determination.

pKa Determination (Potentiometric Titration)

Potentiometric titration is a reliable method for determining the ionization constant of a compound.

Objective: To determine the pKa of the pyrazole N-H proton.

Methodology:

• Dissolve a precisely weighed amount of the compound in a suitable solvent mixture (e.g., water-methanol) to ensure solubility.

• Titrate the solution with a standardized solution of a strong base (e.g., NaOH) while monitoring the pH using a calibrated pH meter.

• Record the pH at regular intervals of titrant addition.

• Plot the pH versus the volume of titrant added to generate a titration curve.

• The pKa is the pH at which half of the compound is ionized, which corresponds to the midpoint of the steepest part of the titration curve.

Causality of Experimental Choices: The use of a co-solvent is often necessary for compounds with low aqueous solubility. Potentiometric titration directly measures the change in proton concentration, providing a direct and accurate determination of the pKa.

LogP Determination (RP-HPLC Method)

Reversed-phase high-performance liquid chromatography (RP-HPLC) is a rapid and efficient method for estimating the octanol-water partition coefficient (logP).

Objective: To determine the logP of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole.

Methodology:

• Prepare a series of standard compounds with known logP values that span a range including the expected logP of the test compound.

• Develop an isocratic RP-HPLC method using a suitable mobile phase (e.g., methanol/water or acetonitrile/water) and a C18 column.

• Inject the standard compounds and the test compound and measure their retention times.

• Calculate the capacity factor (k') for each compound.

• Plot the log k' of the standard compounds against their known logP values to generate a calibration curve.

• Determine the logP of the test compound by interpolating its log k' value on the calibration curve.

Causality of Experimental Choices: RP-HPLC separates compounds based on their hydrophobicity, which is directly related to their logP. This method is faster and requires less material than the traditional shake-flask method.

Caption: Workflow for LogP determination by RP-HPLC.

Stability Profile

The stability of a drug candidate is a critical parameter that influences its shelf-life, formulation, and in vivo performance. For fluorinated heterocyclic compounds like 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole, several factors can affect stability.

• Metabolic Stability: The presence of two trifluoromethyl groups is expected to enhance metabolic stability by blocking potential sites of oxidative metabolism. The C-F bond is significantly stronger than the C-H bond, making it resistant to enzymatic cleavage.

• Chemical Stability: The pyrazole ring is generally stable to a wide range of chemical conditions. However, the iodo-substituent may be susceptible to degradation under certain conditions, such as exposure to light or strong reducing agents.

• pH Stability: A comprehensive pH stability profile should be determined by incubating the compound in a series of buffers with varying pH values over time and analyzing for degradation products by HPLC.

Implications for Drug Development

The physicochemical properties of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole have several important implications for its potential in drug development:

• Lipophilicity and Permeability: The calculated logP of 3.05 suggests that the compound is moderately lipophilic. This is generally favorable for cell membrane permeability and oral absorption.

• Solubility and Dissolution: As with many planar aromatic compounds, aqueous solubility may be a limiting factor for oral bioavailability. The experimental determination of its solubility is crucial for developing appropriate formulation strategies, such as salt formation or the use of solubility-enhancing excipients.

• Synthetic Versatility: The iodo group at the 4-position is a key feature for synthetic diversification. It can readily participate in a variety of palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck), allowing for the facile introduction of a wide range of substituents to explore structure-activity relationships.

Conclusion

4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole is a highly functionalized building block with significant potential for the development of novel therapeutics. Its unique combination of a pyrazole core, trifluoromethyl groups, and an iodo-substituent provides a favorable balance of metabolic stability, lipophilicity, and synthetic versatility. While key experimental physicochemical data such as solubility and pKa are not yet publicly available, this guide provides robust, validated protocols for their determination. A thorough understanding of these properties is essential for any researcher or drug development professional seeking to leverage the potential of this promising scaffold in the design of next-generation medicines.

References

• Fisher Scientific. (n.d.). Safety Data Sheet: 4-Iodo-3,5-bis-(trifluoromethyl)-1H-pyrazole. Retrieved from [A valid, clickable URL will be provided when available].
• ChemScene. (n.d.). 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole. Retrieved from [A valid, clickable URL will be provided when available].

• Mykhailiuk, P. K. (2021). Fluorinated Pyrazoles: From Synthesis to Applications. Chemical Reviews, 121(3), 1670–1715. [Link]

• BenchChem. (2025). An In-depth Technical Guide on the Solubility and Bioavailability of 1-isopropyl-1H-pyrazole-4-carbaldehyde. Retrieved from [A valid, clickable URL will be provided when available].
• Malík, I., et al. (2006). Lipophilicity Parameters of Analyzed Compounds with the log P Values Obtained by Different Computer Programs. ResearchGate. [A valid, clickable URL will be provided when available].

• Stellnberger, S. L., et al. (2024). Investigating experimental vs. Predicted pKa values for PET radiotracer. European Journal of Pharmaceutics and Biopharmaceutics, 203, 114430. [Link]

• Waldo, J. P., Mehta, S., & Larock, R. C. (2008). Room Temperature ICl-Induced Dehydration/Iodination of 1-Acyl-5-hydroxy-4,5-dihydro-1H-pyrazoles. A Selective Route to Substituted 1-Acyl-4-iodo-1H-pyrazoles. The Journal of Organic Chemistry, 73(17), 6666–6670. [Link]

• Gomha, S. M., et al. (2022). Design and prediction of novel pyrazole derivatives as potential anti-cancer compounds based on 2D-QSAR study... PLoS ONE, 17(5), e0267584. [Link]

• ACD/Labs. (n.d.). LogP—Making Sense of the Value. Retrieved from [A valid, clickable URL will be provided when available].

• Słoczyńska, K., et al. (2021). Biopharmaceutical Profiling of New Antitumor Pyrazole Derivatives. Pharmaceuticals, 14(11), 1083. [Link]

Structure elucidation of 4-Iodo-3,5-bis(trifluoromethyl)-1h-pyrazole

An In-Depth Technical Guide to the Structure Elucidation of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole

Abstract

This technical guide provides a comprehensive, multi-technique approach to the definitive structure elucidation of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole. Designed for researchers, chemists, and drug development professionals, this document moves beyond procedural lists to offer a deep, mechanistic understanding of how various analytical techniques—including Mass Spectrometry, Multinuclear NMR Spectroscopy, Infrared Spectroscopy, and X-ray Crystallography—are synergistically employed to confirm the molecule's identity, connectivity, and solid-state conformation. By integrating expert interpretation with foundational principles, this guide serves as an authoritative reference for the characterization of complex fluorinated heterocyclic compounds.

Introduction: The Significance of a Fluorinated Pyrazole Scaffold

The pyrazole ring is a privileged scaffold in medicinal chemistry and materials science, renowned for its metabolic stability and versatile coordination properties.[1][2] The introduction of trifluoromethyl (CF₃) groups dramatically alters the molecule's physicochemical properties, enhancing lipophilicity, metabolic stability, and binding affinity through unique electronic effects. The further incorporation of an iodine atom at the C4 position introduces a valuable synthetic handle for cross-coupling reactions (e.g., Suzuki, Sonogashira), enabling the construction of more complex molecular architectures.[3]

4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole (Figure 1) is therefore a building block of significant interest. Its unambiguous structural verification is a critical prerequisite for its use in any research or development pipeline. This guide outlines the logical workflow and detailed interpretation of analytical data required to achieve this confirmation with the highest degree of scientific rigor.

Figure 1: Molecular Structure of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole

A diagram illustrating the atomic connectivity and numbering scheme.

The Elucidation Workflow: A Strategy of Orthogonal Verification

Structural elucidation is not a linear process but a cycle of hypothesis and verification. We employ a series of orthogonal (independent) analytical techniques. An initial hypothesis of the structure is confirmed when all collected data from these disparate methods converge on the same molecular identity.

Figure 2: Logical Workflow for Structural Elucidation

The workflow begins with synthesis and proceeds through primary and confirmatory analyses.

Mass Spectrometry: The First Checkpoint

Mass spectrometry (MS) serves as the initial and most crucial checkpoint, providing the molecular weight and elemental formula.

Expertise & Causality: For a halogenated compound, high-resolution mass spectrometry (HRMS) is non-negotiable. It provides the high mass accuracy needed to distinguish the target formula from other potential elemental compositions with nominally similar masses. The presence of iodine, with its distinctive monoisotopic nature (¹²⁷I), simplifies the isotopic pattern compared to chlorine or bromine, but its mass defect is still a key identifier.

Expected Data & Interpretation

• Molecular Formula: C₅HF₆IN₂[4][5]

• Exact Mass: 329.9092

• Molecular Weight: 329.97 g/mol [4][5][6]

The primary ion observed in an ESI+ or CI mass spectrum would be the protonated molecular ion [M+H]⁺ at m/z 330.9165. The molecular ion [M]⁺ should be clearly visible in techniques like EI. The fragmentation pattern of pyrazoles typically involves the loss of HCN or cleavage of the N-N bond, though the electron-withdrawing CF₃ groups will heavily influence the specific fragmentation pathways.[7]

Parameter	Expected Value	Significance
Molecular Ion [M+H]⁺ (HRMS)	m/z 330.9165	Confirms the elemental composition C₅H₂F₆IN₂.
Isotopic Pattern	A single major peak for [M+H]⁺	Consistent with iodine being monoisotopic.

NMR Spectroscopy: The Blueprint of Connectivity

Nuclear Magnetic Resonance (NMR) is the most powerful technique for mapping the precise atomic connectivity of a molecule. For this specific structure, a combination of ¹H, ¹³C, and ¹⁹F NMR is essential.

¹H NMR Spectroscopy

Expertise & Causality: The simplicity of the expected ¹H NMR spectrum is, in itself, a key piece of evidence. The structure predicts only one proton directly attached to the pyrazole ring system: the N-H proton. The C4 position is substituted with iodine, meaning the characteristic singlet for H4 in the parent 3,5-bis(trifluoromethyl)-1H-pyrazole (typically around 7.0 ppm) must be absent.[8][9]

• Expected Spectrum: A single, broad singlet corresponding to the N-H proton. Its chemical shift is highly dependent on solvent, concentration, and temperature but is typically expected in the 13-15 ppm region for N-unsubstituted pyrazoles due to hydrogen bonding.[1] The absence of any other signals in the aromatic region (6-9 ppm) is a strong confirmation of C4 substitution.

¹³C NMR Spectroscopy

Expertise & Causality: ¹³C NMR provides a count of unique carbon environments and crucial information about their hybridization and electronic environment. The key feature for this molecule is the coupling between carbon and fluorine atoms (J-coupling), which splits the signals of CF₃-bearing carbons into characteristic patterns.

• Expected Spectrum & Interpretation:

  • C3 and C5: These two carbons are chemically equivalent due to tautomerism or rapid proton exchange, but if distinct, they will appear very close together. They are attached to CF₃ groups and will appear as quartets (q) due to coupling with three fluorine atoms (¹J_CF ≈ 270 Hz). Their chemical shifts will be significantly downfield due to the electron-withdrawing nature of both the CF₃ groups and the pyrazole ring.

  • C4: This carbon is directly bonded to iodine. The "heavy atom effect" of iodine will shield this carbon, shifting its signal significantly upfield compared to a proton-bearing carbon. This signal will be a singlet.

  • CF₃ Carbons: The carbons of the two trifluoromethyl groups will also appear as quartets with very large one-bond C-F coupling constants (¹J_CF ≈ 270-280 Hz).

Carbon Atom	Expected Chemical Shift (ppm)	Expected Multiplicity	Rationale
C3, C5	140-150	Quartet (q)	Attached to electronegative N and CF₃; ¹J_CF coupling.
C4	70-90	Singlet (s)	Shielded by the heavy iodine atom.
-CF₃	115-125	Quartet (q)	Characteristic region for CF₃ groups; ¹J_CF coupling.

¹⁹F NMR Spectroscopy

Expertise & Causality: ¹⁹F NMR is an exceptionally sensitive and informative technique for any fluorinated compound. For this molecule, it provides the simplest and most definitive confirmation of the chemical environment of the trifluoromethyl groups.

• Expected Spectrum: The two CF₃ groups at the C3 and C5 positions are chemically equivalent. Therefore, the ¹⁹F NMR spectrum is expected to show a single, sharp singlet. The chemical shift for CF₃ groups on a pyrazole ring is typically in the range of -60 to -65 ppm relative to CFCl₃.[10] Any additional signals or complex splitting would immediately indicate the presence of impurities or an incorrect structural assignment.

Infrared (IR) Spectroscopy: Functional Group Fingerprinting

IR spectroscopy is used to confirm the presence of key functional groups by identifying their characteristic vibrational frequencies.

Expertise & Causality: While NMR and MS provide the core structure, IR confirms the functional groups are consistent with that structure. The most informative regions are the N-H stretching region and the C-F stretching region.

• Expected Data & Interpretation:

  • N-H Stretch: A broad absorption band in the range of 3100-3300 cm⁻¹. The broadening is a result of intermolecular hydrogen bonding in the solid or liquid state.[1]

  • C-F Stretches: Very strong, sharp absorption bands in the 1100-1300 cm⁻¹ region, characteristic of the C-F bonds in the trifluoromethyl groups.

  • C=N/C=C Stretches: Medium-intensity bands in the 1400-1600 cm⁻¹ region corresponding to the pyrazole ring vibrations.

X-ray Crystallography: The Definitive Proof

For a crystalline solid, single-crystal X-ray diffraction provides the ultimate, unambiguous proof of structure, revealing precise bond lengths, bond angles, and the three-dimensional arrangement of molecules in the crystal lattice.

Expertise & Causality: While spectroscopic data provides connectivity, crystallography provides spatial proof. For pyrazoles, a key insight from crystallography is the nature of the intermolecular hydrogen bonding. Unsubstituted pyrazoles can form various H-bonding motifs, such as trimers, tetramers, or catemers (chains).[1][2] Based on studies of analogous compounds like 4-iodo-1H-pyrazole and 3,5-bis(trifluoromethyl)pyrazole, we can predict the likely solid-state behavior.[1][11]

• Expected Structural Features:

  • The structure would confirm the planar pyrazole ring with the iodine and two CF₃ groups attached at the expected positions.

  • It would likely reveal a hydrogen-bonded network. While 4-chloro- and 4-bromo-pyrazole form trimers, 4-iodo-1H-pyrazole forms a catemeric chain.[1][12] The bulky CF₃ groups might favor a tetrameric assembly, as seen in 3,5-bis(trifluoromethyl)pyrazole, or another motif.[12] This analysis provides a level of detail unattainable by other methods.

Safety and Handling

A thorough understanding of a compound's structure must be accompanied by knowledge of its safe handling procedures.

• Hazard Classification: According to safety data sheets, 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole is classified as an irritant.[13]

• Hazard Statements:

  • H315: Causes skin irritation.[13]

  • H319: Causes serious eye irritation.[13]

  • H335: May cause respiratory irritation.[13][14]

• Precautionary Measures:

  • P280: Wear protective gloves, protective clothing, eye protection, and face protection.[13]

  • P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[13]

  • P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[15]

  • Work should be conducted in a well-ventilated fume hood.

Conclusion

The structural elucidation of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole is a textbook example of modern analytical chemistry, requiring the synergistic application of multiple, orthogonal techniques. High-resolution mass spectrometry confirms the elemental formula. The combined data from ¹H, ¹³C, and ¹⁹F NMR spectroscopy unambiguously establishes the atomic connectivity and substitution pattern. Infrared spectroscopy validates the presence of key functional groups, and single-crystal X-ray crystallography provides the ultimate confirmation of the three-dimensional structure and intermolecular interactions. The convergence of data from all these methods provides an unassailable confirmation of the molecular structure, enabling its confident use in further scientific discovery.

References

• Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison . MDPI. [Link]

• (PDF) Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison . ResearchGate. [Link]

• Novel 4,5-bis(trifluoromethyl)-1H-pyrazoles through a concise sequential iodination-trifluoromethylation reaction | Request PDF . ResearchGate. [Link]

• ChemInform Abstract: Filling the Gap: Chemistry of 3,5-Bis(trifluoromethyl)-1H-pyrazoles. | Request PDF . ResearchGate. [Link]

• 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole . Boron Molecular. [Link]

• Regioselective [3+2] Cycloaddition of Di/trifluoromethylated Hydrazonoyl Chlorides with Fluorinated Nitroalkenes: A Facile Access to 3-Di/trifluoroalkyl-5-fluoropyrazoles - Supporting Information . [Link]

• Supplementary information for A 19F-MRI probe for the detection of Fe(II) ions in an aqueous system . The Royal Society of Chemistry. [Link]

• 19F NMR Reference Standards . [Link]

• The structure of 3,5-bis(trifluoromethyl)pyrazole in the gas phase and in the solid state . New Journal of Chemistry (RSC Publishing). [Link]

• [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. The Royal Society of Chemistry. [Link]

• 1 H-NMR spectrum of 3,5-bis(trifluoromethyl)-1H-pyrazole with expansion region at 6.5-8.5 ppm. ResearchGate. [Link]

• 19F-NMR Diastereotopic Signals in Two N-CHF2 Derivatives of (4S,7R)-7,8,8-Trimethyl-4,5,6,7-tetrahydro-4,7-methano-2H-indazole . PMC - NIH. [Link]

• 1 H-NMR spectrum of 3,5-bis(trifluoromethyl)-1H-pyrazole with expansion region at 6.5-8.5 ppm. ResearchGate. [Link]

• VI. 1H and 13C NMR Spectra . The Royal Society of Chemistry. [Link]

• Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles . Semantic Scholar. [Link]

• The structure of 3,5-bis(trifluoromethyl)pyrazole in the gas phase and in the solid state . New Journal of Chemistry (RSC Publishing). [Link]

• Low-temperature crystal structure of 4-chloro-1H-pyrazole . PMC - NIH. [Link]

• Bioorthogonal 4H-pyrazole “click” reagents . PMC - NIH. [Link]

• Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry . ResearchGate. [Link]

• Reaction of bis(3,5-trifluoromethyl)-pyrazole 4F with borane complexes. ResearchGate. [Link]

• Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities . Springer. [Link]

• EPA/NIH Mass Spectral Data Base . GovInfo. [Link]

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Spectroscopic Analysis of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole is a halogenated heterocyclic compound of significant interest in medicinal chemistry and materials science. The presence of two electron-withdrawing trifluoromethyl groups and a synthetically versatile iodine atom on the pyrazole core makes it a valuable building block for the synthesis of novel pharmaceutical agents and functional materials. A thorough understanding of its spectroscopic properties is paramount for its unambiguous identification, purity assessment, and the characterization of its subsequent reaction products.

This technical guide provides a detailed overview of the expected spectroscopic data for 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole, based on the analysis of its chemical structure and data from analogous compounds. Due to the limited availability of publicly accessible, detailed experimental spectra for this specific molecule, this guide will focus on the theoretical underpinnings of its spectroscopic signature and provide standardized protocols for acquiring such data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole. The analysis of ¹H, ¹³C, and ¹⁹F NMR spectra provides a complete picture of the molecule's carbon-hydrogen framework and the environment of the fluorine atoms.

Expected NMR Data

The following table summarizes the anticipated chemical shifts (δ) and coupling constants (J) for the pyrazole. These values are estimated based on established principles of NMR spectroscopy and data from structurally related pyrazoles.

Nucleus	Expected Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
¹H	13.0 - 15.0	broad singlet	-	N-H
¹³C	~140	quartet	J(C,F) ≈ 35-40	C3/C5
~120	quartet	J(C,F) ≈ 270-280	CF₃
~70	singlet	-	C4
¹⁹F	-60 to -65	singlet	-	CF₃

Rationale Behind the Expected Data:

• ¹H NMR: The single proton attached to the nitrogen (N-H) is expected to be significantly deshielded due to the electron-withdrawing nature of the pyrazole ring and the adjacent trifluoromethyl groups. This will result in a downfield chemical shift, likely appearing as a broad singlet due to quadrupole broadening from the nitrogen atom and potential proton exchange.

• ¹³C NMR: The C4 carbon, bonded to the iodine atom, is anticipated to have a chemical shift around 70 ppm. The C3 and C5 carbons, each attached to a CF₃ group, will appear as quartets due to coupling with the three fluorine atoms. The trifluoromethyl carbons themselves will also be quartets with a large one-bond C-F coupling constant.

• ¹⁹F NMR: The six fluorine atoms of the two CF₃ groups are chemically equivalent due to the symmetry of the molecule (assuming rapid N-H tautomerism). Therefore, a single sharp signal is expected in the ¹⁹F NMR spectrum.

Experimental Protocol for NMR Data Acquisition

A standardized protocol for obtaining high-quality NMR spectra of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole is outlined below:

• Sample Preparation:

  • Weigh approximately 5-10 mg of the solid compound.

  • Dissolve the sample in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

  • Ensure the sample is fully dissolved; gentle vortexing or sonication may be applied if necessary.

• Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution and sensitivity.

  • Tune and match the probe for ¹H, ¹³C, and ¹⁹F frequencies.

  • Shim the magnetic field to achieve good homogeneity.

• Data Acquisition:

  • ¹H NMR: Acquire a standard one-pulse ¹H spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. Due to the lower natural abundance of ¹³C and the presence of quaternary carbons, a longer acquisition time or a larger number of scans may be required.

  • ¹⁹F NMR: Acquire a standard one-pulse ¹⁹F spectrum. ¹⁹F is a high-sensitivity nucleus, so acquisition times are typically short.

Visualization of NMR Assignments

The following diagram illustrates the correlation between the different nuclei in the molecule and their expected NMR signals.

Introduction: The Strategic Importance of the Trifluoromethyl-Pyrazole Moiety

<An In-Depth Technical Guide to the Reactivity of the C-I Bond in Trifluoromethylated Pyrazoles

For Researchers, Scientists, and Drug Development Professionals

The trifluoromethyl-pyrazole scaffold is a privileged structural motif in modern medicinal chemistry and agrochemistry.[1][2] The incorporation of a trifluoromethyl (CF₃) group into the pyrazole ring dramatically influences the molecule's physicochemical properties.[3] This group's high electronegativity and lipophilicity can enhance metabolic stability, binding affinity, and cell permeability, making it a cornerstone of contemporary drug design.[3][4][5]

The synthetic utility of these scaffolds is often dictated by the strategic functionalization of the pyrazole core. Among the various synthetic handles, the carbon-iodine (C-I) bond stands out for its exceptional versatility.[6] This guide provides a detailed exploration of the C-I bond's reactivity in trifluoromethylated pyrazoles, focusing on its application in palladium-catalyzed cross-coupling reactions—a critical tool for molecular diversification. We will delve into the underlying principles governing this bond's reactivity and provide field-proven protocols for its synthetic transformation.

Part 1: Fundamental Properties of the C-I Bond in CF₃-Pyrazoles

The reactivity of the C-I bond on a trifluoromethylated pyrazole is not merely that of a standard aryl iodide. It is a finely tuned system governed by the potent electronic effects of both the pyrazole ring and the CF₃ substituent.

Electronic Activation by the Trifluoromethyl Group

The trifluoromethyl group is a powerful electron-withdrawing group, primarily through a strong inductive effect (-I effect).[7][8] This effect significantly influences the adjacent C-I bond in several ways:

• Increased Electrophilicity: The CF₃ group withdraws electron density from the pyrazole ring, making the carbon atom of the C-I bond more electron-deficient (electrophilic).

• Bond Polarization: The C-I bond becomes more polarized (Cᵟ⁺-Iᵟ⁻), which facilitates the crucial oxidative addition step in palladium-catalyzed catalytic cycles.[9]

• Activation for Nucleophilic Attack: This increased electrophilicity makes the carbon atom more susceptible to attack by nucleophiles or, more relevantly, to oxidative addition by a low-valent metal catalyst like Palladium(0).[10]

Influence of the Pyrazole Ring

The pyrazole ring itself is an electron-deficient heteroaromatic system. When combined with a CF₃ group, this effect is amplified. The position of the CF₃ group and the iodine atom on the ring can lead to different reactivity profiles, although the C4 and C5 positions are common sites for iodination and subsequent coupling.[11]

Diagram: Factors activating the pyrazole C-I bond.

Part 2: Palladium-Catalyzed Cross-Coupling: The Workhorse of C-I Functionalization

The activated C-I bond in trifluoromethylated pyrazoles is an ideal substrate for a variety of palladium-catalyzed cross-coupling reactions. These methods provide powerful and modular approaches to form new carbon-carbon and carbon-heteroatom bonds.

The Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction, which couples an organohalide with an organoboron compound, is arguably the most widely used C-C bond-forming reaction in pharmaceutical and materials chemistry.[12][13] For trifluoromethylated iodopyrazoles, this reaction offers a reliable path to arylated and heteroarylated products.

Causality Behind Experimental Choices:

• Catalyst System: A combination of a palladium(II) pre-catalyst like Pd(OAc)₂ with a bulky, electron-rich phosphine ligand (e.g., SPhos, XPhos) is often superior to Pd(PPh₃)₄.[10][14] These ligands promote the formation of the active monoligated Pd(0) species, accelerate reductive elimination, and prevent catalyst decomposition.

• Base: A moderately strong base like K₂CO₃, Cs₂CO₃, or K₃PO₄ is required. The base activates the organoboron species by forming a more nucleophilic "ate" complex, which facilitates the transmetalation step.[6]

• Solvent: A mixture of an organic solvent (like dioxane, toluene, or DME) and water is common. Water is crucial for dissolving the inorganic base and facilitating the formation of the boronate "ate" complex.

Diagram: Catalytic cycle for Suzuki-Miyaura coupling.

Protocol: Suzuki-Miyaura Coupling of a Model Iodopyrazole

This protocol describes a general procedure for the coupling of 4-iodo-1-methyl-3-(trifluoromethyl)-1H-pyrazole with an arylboronic acid.

Materials:

• 4-iodo-1-methyl-3-(trifluoromethyl)-1H-pyrazole (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium(II) Acetate (Pd(OAc)₂) (2 mol%)

• SPhos (4 mol%)

• Potassium Carbonate (K₂CO₃) (2.5 equiv)

• 1,4-Dioxane and Water (4:1 v/v)

• Schlenk flask or microwave vial, argon/nitrogen source

Step-by-Step Methodology:

• Inert Atmosphere Setup: To a Schlenk flask, add the iodopyrazole (1.0 equiv), arylboronic acid (1.2 equiv), Pd(OAc)₂ (0.02 equiv), SPhos (0.04 equiv), and K₂CO₃ (2.5 equiv).

• Solvent Addition: Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times. Add the degassed 4:1 dioxane/water solvent mixture via syringe.

• Reaction: Heat the reaction mixture to 90-100 °C with vigorous stirring.[6]

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting iodopyrazole is consumed (typically 4-12 hours).

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by column chromatography on silica gel to yield the desired product.

The Sonogashira Coupling

The Sonogashira coupling is a highly efficient method for forming a C(sp²)-C(sp) bond between an aryl/vinyl halide and a terminal alkyne.[15][16][17] This reaction is invaluable for introducing alkyne functionalities into the trifluoromethyl-pyrazole core, which can serve as precursors for further transformations.

Causality Behind Experimental Choices:

• Dual Catalysis: The classic Sonogashira reaction employs a dual catalytic system: a palladium complex (e.g., PdCl₂(PPh₃)₂) to facilitate the main cross-coupling cycle and a copper(I) salt (e.g., CuI) as a co-catalyst.[18] The copper(I) salt reacts with the terminal alkyne to form a copper(I) acetylide, which is the active species in the transmetalation step.[15]

• Base: An amine base, typically triethylamine (Et₃N) or diisopropylamine (DIPA), is used. It serves both to neutralize the HX acid formed during the reaction and as the solvent in many cases.[18]

• Ligands: Triphenylphosphine (PPh₃) is a standard ligand that stabilizes the palladium catalyst.

Protocol: Sonogashira Coupling of a Model Iodopyrazole

Materials:

• 1,3-Disubstituted-4-iodo-5-(trifluoromethyl)pyrazole (1.0 equiv)

• Terminal Alkyne (e.g., Phenylacetylene) (1.5 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (3 mol%)

• Copper(I) Iodide (CuI) (5 mol%)

• Triethylamine (Et₃N) or DMF

• Schlenk flask, argon/nitrogen source

Step-by-Step Methodology:

• Inert Atmosphere Setup: Add the iodopyrazole (1.0 equiv), PdCl₂(PPh₃)₂ (0.03 equiv), and CuI (0.05 equiv) to a dry Schlenk flask under an inert atmosphere.

• Solvent and Reagent Addition: Add anhydrous, degassed solvent (Et₃N or DMF).[18] Add the terminal alkyne (1.5 equiv) via syringe.

• Reaction: Stir the mixture at room temperature or with gentle heating (40-60 °C) until the starting material is consumed, as monitored by TLC.

• Workup: Remove the solvent under reduced pressure. Dissolve the residue in an organic solvent like ethyl acetate and filter through a pad of Celite to remove catalyst residues.

• Purification: Wash the filtrate with water and brine, dry over Na₂SO₄, and concentrate. Purify the crude product by column chromatography.[11][19]

The Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.[20][21] It allows for the direct amination of the pyrazole core, a critical transformation for synthesizing molecules with diverse biological activities.[2]

Causality Behind Experimental Choices:

• Catalyst System: This reaction is highly dependent on the choice of ligand. Bulky, electron-rich biarylphosphine ligands (e.g., Xantphos, tBuDavePhos) are often required to facilitate the challenging C-N reductive elimination step.[22][23][24]

• Base: A strong, non-nucleophilic base is essential. Sodium tert-butoxide (NaOtBu) or potassium tert-butoxide (KOtBu) are commonly used to deprotonate the amine coupling partner.[21][24]

• Substrate Protection: If the pyrazole substrate has an unprotected N-H bond, it may interfere with the reaction. Protection of this nitrogen (e.g., with a trityl group) is often necessary to prevent side reactions like polymerization.[22][23]

Data Summary: Cross-Coupling of Iodopyrazoles

The following table summarizes typical conditions for the major cross-coupling reactions discussed.

Reaction	Palladium Source	Ligand	Co-Catalyst/Base	Solvent	Temp (°C)	Ref.
Suzuki-Miyaura	Pd(OAc)₂ (2 mol%)	SPhos (4 mol%)	K₂CO₃ (2.5 eq)	Dioxane/H₂O	90-100	[6][14]
Sonogashira	PdCl₂(PPh₃)₂ (3 mol%)	PPh₃	CuI (5 mol%) / Et₃N	Et₃N or DMF	25-60	[18][25]
Buchwald-Hartwig	Pd(dba)₂ (10 mol%)	tBuDavePhos (20 mol%)	KOtBu (2.0 eq)	Xylene	160 (MW)	[22][24]

Part 3: Comprehensive Experimental Workflow

Executing these reactions successfully requires careful attention to experimental detail, from setup to final analysis. The workflow below outlines a self-validating system for researchers.

Diagram: General workflow for cross-coupling reactions.

Conclusion

The C-I bond on a trifluoromethylated pyrazole is a highly activated and synthetically versatile functional group. Its reactivity is enhanced by the strong electron-withdrawing nature of the CF₃ group and the pyrazole ring, making it an excellent substrate for palladium-catalyzed cross-coupling reactions. Mastery of Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination reactions provides chemists with a powerful toolkit to rapidly generate diverse libraries of complex molecules. The protocols and insights provided in this guide serve as a robust foundation for researchers aiming to leverage the unique reactivity of this important chemical scaffold in drug discovery and materials science.

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• ResearchGate. (2022). Why is the product not forming in buchwald coupling of pyridyl 2-amino pyrimidine with 4-iodopyrazole? Available from: [Link]

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The Trifluoromethyl Group's Influence on the Pyrazole Ring: A Deep Dive into Electronic Effects for Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of Fluorine in Pyrazole Scaffolds

The pyrazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents due to its versatile binding capabilities and synthetic accessibility.[1] The strategic incorporation of fluorine, particularly as a trifluoromethyl (CF3) group, has become a powerful tactic in drug design.[2][3] The CF3 group's unique electronic properties can profoundly enhance a molecule's metabolic stability, lipophilicity, and binding affinity for its biological target.[4][5] This guide provides a comprehensive exploration of the electronic effects imparted by the CF3 group on the pyrazole ring, offering a mechanistic understanding crucial for rational drug design and development.

The Dual Nature of the Trifluoromethyl Group: Inductive vs. Resonance Effects

The trifluoromethyl group is one of the most potent electron-withdrawing groups utilized in organic chemistry.[6] Its influence on the pyrazole ring is primarily governed by a strong inductive effect (-I) that significantly outweighs any potential resonance (+R) contribution.

Inductive Effect (-I): The high electronegativity of the three fluorine atoms creates a strong dipole, pulling electron density away from the pyrazole ring through the sigma bond framework.[7] This inductive withdrawal is the dominant electronic feature of the CF3 group and is responsible for many of its characteristic effects on the pyrazole's reactivity and acidity.[6][8]

Resonance Effect (+R): While fluorine atoms possess lone pairs that could theoretically participate in resonance, this effect is negligible for the CF3 group. The carbon atom of the CF3 group has no available p-orbitals to engage in pi-conjugation with the pyrazole ring.[8]

Visualizing the Dominant Inductive Effect

The following diagram illustrates the strong electron-withdrawing inductive effect of the CF3 group on a pyrazole ring, leading to a significant polarization of the molecule.

Caption: Inductive electron withdrawal by the CF3 group.

Modulating Acidity: The Impact of CF3 on Pyrazole pKa

A direct and quantifiable consequence of the CF3 group's strong electron-withdrawing nature is the increased acidity of the pyrazole N-H proton.[9] By pulling electron density away from the ring, the CF3 group stabilizes the resulting pyrazolate anion, thereby lowering the pKa value compared to non-fluorinated analogs.[9] This modulation of acidity is critical as the ionization state of a molecule at physiological pH dictates its solubility, membrane permeability, and ability to interact with biological targets.[9]

Quantitative pKa Data

Compound	pKa	Reference
Pyrazole	14.21	[General Chemistry Textbooks]
3-Trifluoromethylpyrazole	~10-11
3,5-bis(Trifluoromethyl)pyrazole	~6-7	[10]

Note: Exact pKa values can vary depending on the solvent and experimental conditions. The values presented are illustrative of the trend.

Experimental Protocol: pKa Determination by Potentiometric Titration

A robust method for determining the pKa of a trifluoromethylated pyrazole involves potentiometric titration.

Methodology:

• Sample Preparation: Accurately weigh and dissolve the trifluoromethylated pyrazole derivative in a suitable solvent system, typically a mixture of water and an organic co-solvent like methanol or DMSO, to a known concentration (e.g., 0.01 M).[9]

• Titration: Titrate the sample solution with a standardized solution of a strong base (e.g., 0.1 M KOH) at a constant temperature.[9]

• Data Acquisition: Continuously monitor the pH of the solution using a calibrated pH meter as the titrant is added incrementally.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa corresponds to the pH at the half-equivalence point of the titration curve.

Workflow for pKa Determination

Caption: Workflow for pKa determination via titration.

Influence on Chemical Reactivity

The profound electron-withdrawing nature of the trifluoromethyl group significantly deactivates the pyrazole ring towards electrophilic substitution reactions. The reduced electron density makes the ring less nucleophilic and therefore less susceptible to attack by electrophiles.[11] Conversely, this electronic modification can make the pyrazole ring more susceptible to nucleophilic attack under certain conditions, although this is less common for the pyrazole system itself.

When considering reactions at substituents attached to the pyrazole ring, the CF3 group's influence is also pronounced. For instance, in the case of trifluoromethyl-pyrazole-carboxamides, the electron-deficient nature of the pyrazole core enhances the electrophilicity of the carboxamide carbonyl carbon, potentially influencing its reactivity and interactions with biological nucleophiles.[1]

Spectroscopic Signatures: NMR Analysis of Trifluoromethylated Pyrazoles

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for characterizing trifluoromethylated pyrazoles.

• ¹H NMR: The protons on the pyrazole ring will typically exhibit downfield shifts due to the deshielding effect of the electron-withdrawing CF3 group. The C4-H of 3-(trifluoromethyl)pyrazole, for example, appears as a distinct signal.[12]

• ¹³C NMR: The carbon atoms of the pyrazole ring, particularly the carbon bearing the CF3 group (C3 or C5), will show a characteristic quartet in the ¹³C NMR spectrum due to coupling with the three fluorine atoms (¹JCF).[13] The C4 and C5 carbons will also show smaller couplings (²JCF and ³JCF respectively).

• ¹⁹F NMR: This is a highly sensitive technique for observing the fluorine atoms directly. The CF3 group on a pyrazole ring typically gives a singlet in the ¹⁹F NMR spectrum, with a chemical shift that can be indicative of the electronic environment.[14]

Representative NMR Data

Nucleus	Chemical Shift (δ, ppm)	Coupling Constant (J, Hz)	Notes
¹H (C4-H of 3-CF3-pyrazole)	~6.7	Downfield shift due to electron withdrawal.[12]
¹³C (C3 of 3-CF3-pyrazole)	~140.5	²JC-F ≈ 36.6	Quartet signal due to coupling with three fluorine atoms.[13]
¹³C (CF3 of 3-CF3-pyrazole)	~122.7	¹JC-F ≈ 269.9	Quartet signal.[13]
¹⁹F (CF3 on pyrazole)	-60 to -65	Chemical shift is sensitive to substituents on the ring.[14]

Implications for Drug Development and Medicinal Chemistry

The electronic modifications induced by the trifluoromethyl group have profound and often beneficial consequences for drug candidates.

• Enhanced Metabolic Stability: The C-F bond is significantly stronger than a C-H bond, making the CF3 group resistant to oxidative metabolism by cytochrome P450 enzymes.[5][15] This can lead to an improved pharmacokinetic profile and a longer half-life of the drug.

• Increased Lipophilicity: The CF3 group increases the lipophilicity (logP) of a molecule, which can enhance its ability to cross cell membranes and the blood-brain barrier.[5][9][16] This is a critical parameter for oral bioavailability and CNS-targeted drugs.

• Modulation of Receptor Binding: The strong electron-withdrawing nature of the CF3 group can alter the electronic landscape of the pyrazole ring, influencing hydrogen bonding, π-π stacking, and other non-covalent interactions with the target protein.[1][5] This can lead to increased binding affinity and selectivity.[17] For example, the trifluoromethyl group has been shown to be a valuable pharmacophore in glucocorticoid receptor ligands.[16] In some cases, replacing a CF3 group can even switch a ligand from an agonist to an antagonist.[17]

The trifluoromethyl group is a key feature in a variety of approved drugs and clinical candidates, including the anti-inflammatory drug Celecoxib (which contains a trifluoromethylated pyrazole-like core) and the CGRP antagonist Atogepant.[5]

Synthetic Strategies for Trifluoromethylated Pyrazoles

The synthesis of trifluoromethylated pyrazoles is a well-established area of organic chemistry, with several robust methods available.

• Condensation of 1,3-Dicarbonyl Compounds with Hydrazines: This is a classic and widely used method where a trifluoromethylated 1,3-dicarbonyl compound reacts with a hydrazine derivative to form the pyrazole ring.[18][19]

• [3+2] Cycloaddition Reactions: These reactions involve a 1,3-dipole, such as a trifluoroacetonitrile imine, reacting with a suitable dipolarophile to construct the pyrazole ring.[13][20] This approach offers excellent control over regioselectivity.

• One-Pot, Multi-Component Reactions: These efficient methods combine multiple synthetic steps into a single operation, often providing high yields and simplifying the overall process.[2][19]

General Synthetic Protocol: Condensation of a Trifluoromethylated 1,3-Diketone with Hydrazine

Methodology:

• Reaction Setup: To a solution of a trifluoromethylated 1,3-diketone (e.g., 4,4,4-trifluoro-1-phenyl-1,3-butanedione) in a suitable solvent such as ethanol, add hydrazine hydrate.

• Reaction Conditions: Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[19]

• Work-up: Upon completion, cool the reaction mixture and remove the solvent under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

Synthetic Workflow Diagram

Caption: General workflow for pyrazole synthesis.

Conclusion

The introduction of a trifluoromethyl group onto a pyrazole ring is a powerful strategy in modern drug discovery, primarily due to its profound electronic effects. The dominant electron-withdrawing inductive effect of the CF3 group significantly increases the acidity of the pyrazole, deactivates the ring towards electrophilic attack, and imparts crucial physicochemical properties such as enhanced metabolic stability and lipophilicity. A thorough understanding of these electronic principles allows medicinal chemists to rationally design and synthesize novel pyrazole-based therapeutics with improved efficacy and pharmacokinetic profiles.

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Solubility of 4-Iodo-3,5-bis(trifluoromethyl)-1h-pyrazole in common organic solvents

An In-Depth Technical Guide to the Solubility of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole in Common Organic Solvents

Abstract

This technical guide provides a comprehensive framework for understanding and determining the solubility of 4-iodo-3,5-bis(trifluoromethyl)-1H-pyrazole, a key building block in modern medicinal chemistry and drug development. Recognizing the current gap in publicly available, quantitative solubility data for this compound, this document emphasizes a robust, first-principles approach. It details the molecular characteristics influencing solubility, provides a validated experimental protocol for its determination, and offers insights into the practical application of the resulting data. This guide is intended for researchers, scientists, and drug development professionals who require a thorough understanding of this compound's solution behavior to advance their work in areas such as reaction optimization, formulation development, and purification processes.

Introduction: The Significance of Solubility in the Application of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole

4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole is a heterocyclic compound of significant interest in the pharmaceutical and agrochemical industries. The presence of two trifluoromethyl (CF3) groups dramatically influences its physicochemical properties, enhancing metabolic stability, lipophilicity, and binding affinity to biological targets.[1] The iodo-substituent provides a versatile handle for further chemical modifications, such as cross-coupling reactions, making it a valuable scaffold for creating diverse molecular libraries.[2]

The solubility of this compound is a critical parameter that dictates its utility across various applications. In synthetic chemistry, solvent selection is paramount for achieving optimal reaction kinetics, yield, and purity. For drug development professionals, understanding the solubility profile is a fundamental first step in designing effective formulations for preclinical and clinical studies.[3] Poor solubility can hinder absorption and bioavailability, rendering an otherwise potent compound ineffective. Therefore, a quantitative understanding of its solubility in a range of common organic solvents is not merely academic but a practical necessity for its successful application.

Physicochemical Properties and Predicted Solubility Trends

The molecular structure of 4-iodo-3,5-bis(trifluoromethyl)-1H-pyrazole offers key insights into its expected solubility behavior.

• Lipophilicity: The two trifluoromethyl groups are potent electron-withdrawing groups that significantly increase the molecule's lipophilicity (fat-solubility).[1] This suggests a higher affinity for and greater solubility in nonpolar and moderately polar organic solvents.

• Hydrogen Bonding: The presence of a proton on one of the pyrazole's nitrogen atoms (the N-H group) allows the molecule to act as a hydrogen bond donor. This capability can enhance solubility in solvents that are hydrogen bond acceptors, such as ethers, esters, and some alcohols.

• Polarity: While the CF3 groups are highly electronegative, the overall molecule has a degree of polarity arising from the pyrazole ring and the N-H bond. This suggests that it will likely exhibit poor solubility in highly nonpolar solvents like hexanes and better solubility in solvents with some polarity.

• Molecular Weight: The compound has a molecular weight of 329.97 g/mol .[4][5] Larger molecules can sometimes be more challenging to solvate.

Based on these characteristics, we can predict the following general solubility trends:

• High Solubility Expected: In polar aprotic solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which are excellent solvents for a wide range of organic compounds.

• Moderate to Good Solubility Expected: In common laboratory solvents such as acetone, ethyl acetate, tetrahydrofuran (THF), and dichloromethane (DCM), due to a balance of polarity and the ability to engage in dipole-dipole interactions.

• Variable Solubility Expected: In alcohols like methanol and ethanol. While these are polar, protic solvents, the lipophilic nature of the trifluoromethyl groups will play a significant role.

• Low Solubility Expected: In nonpolar solvents such as hexane and toluene.

• Very Low to Insoluble Expected: In water, due to the compound's high lipophilicity.

Experimental Determination of Thermodynamic Solubility

In the absence of published data, an experimental approach is necessary. The "shake-flask" method is the gold standard for determining thermodynamic (or equilibrium) solubility, valued for its reliability and reproducibility.[6][7][8] This method involves agitating an excess of the solid compound in the solvent of interest for a sufficient time to reach equilibrium, followed by separation of the solid and quantification of the dissolved solute in the supernatant.

Experimental Workflow

The logical flow of the solubility determination process is outlined below. This workflow ensures that each step is conducted with the necessary controls to yield reliable and accurate data.

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A Technical Guide to the Theoretical and Computational Analysis of Bis(Trifluoromethyl)pyrazoles: Methodologies and Applications

Executive Summary: The pyrazole scaffold is a cornerstone in medicinal chemistry and materials science, and its functionalization with trifluoromethyl (CF3) groups significantly enhances its physicochemical and pharmacological properties. The incorporation of two CF3 groups, creating bis(trifluoromethyl)pyrazoles, imparts a unique combination of high lipophilicity, metabolic stability, and strong binding affinities, making these compounds highly sought after in drug design.[1][2] This technical guide provides researchers, scientists, and drug development professionals with an in-depth exploration of the theoretical and computational methodologies used to investigate bis(trifluoromethyl)pyrazoles. It moves beyond a simple listing of techniques to explain the causality behind methodological choices, offering field-proven insights into structural analysis, reactivity prediction, and the rational design of novel therapeutic agents and materials.

The Strategic Importance of Bis(Trifluoromethyl)pyrazoles

The pyrazole ring, a five-membered nitrogen-containing heterocycle, is a "privileged scaffold" due to its ability to participate in various non-covalent interactions like hydrogen bonding and π-stacking.[3] The introduction of CF3 groups, which are potent electron-withdrawing moieties, profoundly alters the electronic landscape of the pyrazole core. This modification leads to:

• Enhanced Metabolic Stability: The strong carbon-fluorine bond is resistant to metabolic degradation by cytochrome P450 enzymes, increasing the in vivo half-life of drug candidates.[4]

• Increased Lipophilicity: The CF3 group significantly increases the octanol-water partition coefficient (logP), which can improve membrane permeability and cell uptake.[1]

• Modulated Acidity: The electron-withdrawing nature of the CF3 groups increases the acidity of the pyrazole N-H proton, influencing its hydrogen bonding capabilities and interaction with biological targets.[5]

• Improved Binding Affinity: The unique electronic and steric properties of CF3 groups can lead to stronger and more specific interactions with protein binding pockets.

These combined effects have positioned trifluoromethylated pyrazoles as critical components in pharmaceuticals, agrochemicals, and advanced materials.[2][3]

The Computational Chemist's Toolkit for Pyrazole Analysis

Computational chemistry provides indispensable tools for predicting molecular properties and guiding experimental design, saving significant time and resources. The study of bis(trifluoromethyl)pyrazoles heavily relies on a multi-faceted computational approach.

Density Functional Theory (DFT): The Workhorse for Core Property Prediction

DFT is a quantum mechanical method that offers a robust balance between computational cost and accuracy for studying the electronic structure of molecules. It is the foundational tool for understanding the intrinsic properties of bis(trifluoromethyl)pyrazoles.

• Causality of Method Selection: DFT is chosen over simpler methods because it accurately models electron correlation, which is crucial for systems with highly electronegative fluorine atoms and delocalized π-electrons in the pyrazole ring. The B3LYP functional is frequently employed as it provides reliable results for a wide range of organic molecules, while larger basis sets like 6-311++G(d,p) are necessary to accurately describe the diffuse electron density around the fluorine atoms and potential non-covalent interactions.[6]

• Key Applications:

  • Geometric Optimization: Predicting the most stable 3D structure, including bond lengths and angles, which serves as the starting point for all other calculations.[5][7]

  • Spectroscopic Simulation: Calculating vibrational frequencies (FT-IR, Raman) and NMR chemical shifts to aid in the interpretation of experimental data and confirm structural assignments.[5][7]

  • Reactivity Analysis: Mapping the molecular electrostatic potential (MEP) to identify sites susceptible to nucleophilic or electrophilic attack and analyzing Frontier Molecular Orbitals (HOMO-LUMO) to predict reaction pathways.[8]

Molecular Docking: Probing Biological Interactions

Molecular docking is a computational technique used to predict the preferred orientation of a ligand when bound to a target protein. It is central to the application of bis(trifluoromethyl)pyrazoles in drug discovery.

• Expertise in Application: The process is not merely about finding the lowest energy pose. A successful docking study requires careful preparation of both the protein (e.g., adding hydrogens, assigning protonation states) and the ligand. The choice of docking algorithm and scoring function is critical and should ideally be validated by redocking a known co-crystallized ligand to ensure the protocol can reproduce the experimental binding mode. This self-validating step is essential for trustworthiness. Docking studies have been instrumental in rationalizing the activity of trifluoromethyl-pyrazole derivatives as inhibitors of targets like cyclooxygenase-2 (COX-2) and sterol 14α-demethylase (CYP51).[9][10]

Advanced Simulation and Predictive Modeling

Beyond static models, a comprehensive computational assessment involves dynamic simulations and statistical modeling.

• Quantitative Structure-Activity Relationship (QSAR): QSAR models establish a mathematical relationship between the chemical structures of a series of compounds and their biological activity.[11] By calculating molecular descriptors (e.g., electronic, steric, hydrophobic properties), these models can predict the activity of unsynthesized analogs, guiding lead optimization.[12][13]

• Molecular Dynamics (MD) Simulations: While docking provides a static snapshot, MD simulations track the movement of atoms over time (typically nanoseconds). This technique is crucial for assessing the stability of a predicted ligand-protein complex, revealing how water molecules and protein flexibility influence the binding interactions.[9][14]

• In Silico ADMET Profiling: Predicting the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties of a molecule is a mandatory step in modern drug discovery.[15] Computational tools can reliably estimate properties like intestinal absorption, blood-brain barrier penetration, and potential toxicity, allowing for the early deselection of candidates with unfavorable pharmacokinetic profiles.[12]

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The Architecture of Bio-Potent Scaffolds: A Technical Guide to the Synthesis of Poly-substituted Pyrazoles

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For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

The pyrazole nucleus is a cornerstone of medicinal chemistry, forming the core of numerous approved drugs and compounds in clinical development.[1][2][3] Its remarkable versatility and broad spectrum of biological activities have established it as a "privileged scaffold" in drug discovery.[2][4] This guide provides an in-depth exploration of the principal synthetic methodologies for constructing poly-substituted pyrazoles. We will delve into the mechanistic underpinnings of these reactions, offering not just protocols but a rationale for experimental design. This document is intended to be a comprehensive resource, empowering researchers to navigate the synthesis of these vital heterocyclic compounds with both precision and a deep understanding of the underlying chemical principles.

Introduction: The Significance of the Pyrazole Moiety

Pyrazoles are five-membered heterocyclic compounds containing two adjacent nitrogen atoms. This unique arrangement confers upon them a combination of acidic and basic properties, making them versatile building blocks in organic synthesis.[3][5] The therapeutic landscape is replete with examples of successful drugs built around a pyrazole core, including the anti-inflammatory agent celecoxib, the erectile dysfunction medication sildenafil, and a host of kinase inhibitors used in oncology.[1][2][6] The continued interest in pyrazole derivatives stems from their ability to be readily functionalized at multiple positions, allowing for the fine-tuning of their pharmacokinetic and pharmacodynamic properties.[4][7] This guide will focus on the key synthetic strategies that enable the creation of this molecular diversity.

Foundational Synthesis: The Knorr Pyrazole Synthesis and its Mechanistic Insights

The most classical and enduring method for pyrazole synthesis is the Knorr reaction, first reported in 1883.[8][9] This reaction involves the cyclocondensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[8][10] Its simplicity and broad applicability have made it a staple in the synthetic chemist's toolbox.

The Underlying Mechanism: A Step-by-Step Analysis

The Knorr synthesis is typically acid-catalyzed and proceeds through a well-defined sequence of steps.[9][11] Understanding this mechanism is crucial for controlling the reaction's outcome, particularly with respect to regioselectivity.

Caption: General mechanism of the Knorr pyrazole synthesis.[9]

A critical aspect of the Knorr synthesis, especially when using unsymmetrical 1,3-dicarbonyl compounds, is regioselectivity. The initial nucleophilic attack by the hydrazine can occur at either of the two carbonyl carbons, potentially leading to a mixture of two regioisomeric pyrazoles.[9][10] The reaction conditions, particularly the pH, as well as the steric and electronic properties of the substituents on both reactants, play a significant role in determining which isomer is favored.[9][12]

Experimental Protocol: Synthesis of 5-Phenyl-2,4-dihydro-3H-pyrazol-3-one

This protocol provides a detailed methodology for the synthesis of a pyrazolone derivative from a β-keto ester, a common variation of the Knorr synthesis.[13]

Materials:

• Ethyl benzoylacetate

• Hydrazine hydrate

• 1-Propanol

• Glacial acetic acid

• Water

• Standard laboratory glassware and purification equipment

Procedure:

• In a suitable reaction vessel, combine ethyl benzoylacetate (3 mmol) and hydrazine hydrate (6 mmol).[13]

• Add 1-propanol (3 mL) and 3 drops of glacial acetic acid to the mixture.[13]

• Heat the reaction mixture to approximately 100°C with stirring.[13]

• Monitor the reaction progress by thin-layer chromatography (TLC) until the starting ketoester is consumed.[13]

• Once the reaction is complete, add water (10 mL) to the hot, stirring mixture to precipitate the product.[13]

• Isolate the solid product by vacuum filtration, wash with cold water, and dry to obtain 5-phenyl-2,4-dihydro-3H-pyrazol-3-one.[13]

Expanding the Toolkit: [3+2] Cycloaddition Reactions

Another powerful strategy for constructing the pyrazole ring is through [3+2] cycloaddition reactions. These reactions involve the combination of a three-atom component (a 1,3-dipole) with a two-atom component (a dipolarophile), such as an alkyne or an alkene.[8][14]

Diazo Compounds as 1,3-Dipoles

A common approach utilizes diazo compounds as the 1,3-dipole, which react with alkynes to form pyrazoles. This method offers a high degree of regioselectivity and can often be performed under catalyst-free conditions, simply by heating the reactants.

Nitrile Imines in [3+2] Cycloadditions

Nitrile imines, typically generated in situ, are also effective 1,3-dipoles for pyrazole synthesis.[15] They react readily with various dipolarophiles, including bromoalkenes which can serve as alkyne surrogates.[15] This approach allows for the synthesis of highly substituted pyrazoles with excellent regiochemical control.[15]

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Protocols & Analytical Methods

Application Notes and Protocols for the Strategic Use of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole in Palladium-Catalyzed Cross-Coupling Reactions

Abstract

The pyrazole nucleus, particularly when functionalized with trifluoromethyl (CF₃) groups, represents a privileged scaffold in modern medicinal chemistry and agrochemistry.[1][2] The incorporation of CF₃ moieties can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity.[3][4][5][6] This guide focuses on 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole, a highly versatile and reactive building block for the synthesis of complex, functionalized pyrazoles. The presence of two strongly electron-withdrawing CF₃ groups flanking an iodine atom at the C4 position creates a unique electronic environment, rendering this substrate highly susceptible to oxidative addition in palladium-catalyzed cross-coupling reactions.[7][8] We provide detailed protocols, mechanistic insights, and field-proven advice for its application in Suzuki-Miyaura, Sonogashira, Buchwald-Hartwig, and Heck-Mizoroki cross-coupling reactions.

Core Principles: Understanding the Reactivity of an Electron-Deficient Pyrazole

Palladium-catalyzed cross-coupling reactions are fundamental transformations in modern organic synthesis.[9] The catalytic cycle generally proceeds through three key steps: oxidative addition, transmetalation (or migratory insertion), and reductive elimination.[10][11]

The substrate, 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole, is profoundly electron-deficient. This has two major consequences for its reactivity:

• Facilitated Oxidative Addition: The electron-withdrawing nature of the two CF₃ groups polarizes the C4-I bond, making the carbon atom more electrophilic and significantly lowering the activation energy for the initial oxidative addition step with a Pd(0) catalyst. This often allows for milder reaction conditions compared to less activated aryl iodides.

• Challenging Reductive Elimination: The same electronic factors that favor oxidative addition can make the final reductive elimination step more difficult. This necessitates the careful selection of ligands that are sufficiently electron-rich and sterically bulky to promote the collapse of the Pd(II) intermediate and release the final product.[12][13][14]

Furthermore, the acidic proton on the pyrazole nitrogen (N-H) can interfere with reactions that employ strong bases. While many couplings proceed without N-protection, its use may be required to prevent deprotonation and subsequent side reactions, particularly in Buchwald-Hartwig aminations or when organometallic reagents are used.[15][16]

Caption: Key structural features influencing the reactivity of the title compound.

Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura reaction is arguably the most robust and widely used method for constructing C-C bonds between the pyrazole core and various aryl or vinyl partners.[7][17] It offers excellent functional group tolerance and generally proceeds with high yields.

Mechanistic Rationale

The reaction is initiated by the oxidative addition of the iodo-pyrazole to a Pd(0) species. The crucial transmetalation step involves the transfer of the organic group from a boronate complex (formed from the boronic acid and base) to the palladium center. The choice of base (e.g., K₂CO₃, Cs₂CO₃) is critical as it facilitates the formation of this active boronate species.[14] Finally, reductive elimination yields the desired 4-substituted pyrazole and regenerates the Pd(0) catalyst.

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Detailed Experimental Protocol

Materials:

• 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole (1.0 equiv)

• Aryl/heteroaryl/vinyl boronic acid or pinacol ester (1.2 - 1.5 equiv)

• Palladium catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (2-5 mol%) or a combination of Pd(OAc)₂ (2 mol%) and a suitable ligand like XPhos (4 mol%)

• Base: Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃) (2.0 - 3.0 equiv)

• Solvent: Degassed 1,4-Dioxane/H₂O (4:1) or Toluene/Ethanol/H₂O (4:1:1)

Procedure:

• To a dry Schlenk flask or microwave vial, add 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole, the boronic acid, the palladium catalyst, and the base.

• Evacuate and backfill the vessel with an inert atmosphere (Nitrogen or Argon) three times.

• Add the degassed solvent mixture via syringe.

• Heat the reaction mixture with vigorous stirring at 80-100 °C. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic phase with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired 4-substituted pyrazole.

Data Table: Representative Suzuki-Miyaura Couplings

Coupling Partner	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)	Reference
Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/EtOH/H₂O	90	56	[7]
4-Methoxyphenylboronic acid	XPhos Pd G2	K₂CO₃	aq. Ethanol	100 (MW)	~80-95	[18]
3-Thienylboronic acid	XPhos Pd G2	K₂CO₃	aq. Ethanol	100 (MW)	~60-75	[18][19]

Sonogashira Coupling: Accessing C(sp²)-C(sp) Architectures

The Sonogashira reaction provides a direct and efficient pathway to 4-alkynyl-pyrazoles, which are highly valuable intermediates for further transformations or as core components in materials science and medicinal chemistry.[20][21] The reaction uniquely employs a dual palladium and copper catalytic system.

Mechanistic Rationale

The Sonogashira coupling involves two interconnected catalytic cycles.[20] The palladium cycle mirrors that of other cross-coupling reactions, starting with oxidative addition. The copper cycle's role is to activate the terminal alkyne. In the presence of a base (typically an amine like triethylamine or diisopropylamine), the copper(I) salt forms a copper acetylide intermediate. This species is highly reactive and readily undergoes transmetalation with the Pd(II)-aryl complex, transferring the alkynyl group to the palladium center. Subsequent reductive elimination furnishes the C-C coupled product.

Caption: Dual catalytic cycles of the Sonogashira cross-coupling reaction.

Detailed Experimental Protocol

Materials:

• 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole (1.0 equiv)

• Terminal alkyne (1.1 - 1.5 equiv)

• Palladium catalyst: Dichlorobis(triphenylphosphine)palladium(II) [PdCl₂(PPh₃)₂] (2-3 mol%)

• Copper co-catalyst: Copper(I) iodide [CuI] (4-5 mol%)

• Base/Solvent: Anhydrous and degassed triethylamine (Et₃N) or a mixture of THF and diisopropylamine (DIPA)

• Optional Ligand: Triphenylphosphine (PPh₃) (4-6 mol%)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole, the palladium catalyst, copper(I) iodide, and any optional ligand.

• Evacuate and backfill the flask with Argon or Nitrogen (3x).

• Add the anhydrous, degassed solvent/base (e.g., Et₃N).

• Add the terminal alkyne dropwise via syringe.

• Stir the reaction at room temperature or with gentle heating (40-60 °C) until the starting material is consumed (monitor by TLC/LC-MS).

• Upon completion, filter the reaction mixture through a pad of Celite to remove catalyst residues, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated aqueous ammonium chloride (NH₄Cl) to remove copper salts, followed by water and brine.

• Dry the organic layer (Na₂SO₄), filter, and concentrate.

• Purify the crude product via flash column chromatography.

Data Table: Representative Sonogashira Couplings

Coupling Partner	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)	Reference
Phenylacetylene	PdCl₂(PPh₃)₂ / CuI	Et₃N	THF	50	High	[7][16][22]
1-Heptyne	PdCl₂(PPh₃)₂ / CuI	Et₃N	DMF	RT	Good	[15][20]
Trimethylsilylacetylene	Pd(PPh₃)₄ / CuI	Et₃N	Toluene	60	High	[7][16]

Buchwald-Hartwig Amination: Constructing C(sp²)-N Bonds

The Buchwald-Hartwig amination is the premier method for forming C-N bonds, enabling the synthesis of a vast array of 4-amino-pyrazoles from primary and secondary amines.[10][23] Success with this reaction is highly dependent on the judicious selection of a specialized ligand and a strong, non-nucleophilic base.

Mechanistic Rationale

The catalytic cycle begins with the oxidative addition of the iodo-pyrazole to the Pd(0) complex. The resulting Pd(II) intermediate coordinates with the amine. A strong base (e.g., NaOtBu, Cs₂CO₃) is then required to deprotonate the coordinated amine, forming a palladium-amido complex.[10][24] This is often the rate-determining step. The final, crucial step is the reductive elimination of the C-N bond, which regenerates the Pd(0) catalyst and releases the arylamine product. The sterically demanding and electron-rich nature of modern Buchwald-Hartwig ligands (e.g., Xantphos, BrettPhos) is essential to promote this final, often difficult, reductive elimination step.[12][13]

Caption: Catalytic cycle for the Buchwald-Hartwig amination.

Detailed Experimental Protocol

Materials:

• 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole (1.0 equiv)

• Primary or secondary amine (1.2 - 2.0 equiv)

• Palladium pre-catalyst: Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (1-2 mol%) or Pd(OAc)₂ (2 mol%)

• Ligand: Xantphos, BINAP, or a Buchwald-type biaryl phosphine ligand (e.g., BrettPhos) (2-5 mol%)

• Base: Sodium tert-butoxide (NaOtBu), Lithium bis(trimethylsilyl)amide (LiHMDS), or Cesium carbonate (Cs₂CO₃) (1.5 - 2.5 equiv)

• Solvent: Anhydrous and degassed Toluene or 1,4-Dioxane

Procedure:

• CRITICAL: This reaction is highly sensitive to air and moisture. All operations must be performed under a strict inert atmosphere in a glovebox or using Schlenk techniques.

• In a glovebox, add the palladium pre-catalyst, ligand, and base to a dry reaction vessel.

• Add the 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole and the anhydrous solvent.

• Stir the mixture for a few minutes to allow for pre-catalyst formation.

• Add the amine (if liquid, via syringe; if solid, add with other solids).

• Seal the vessel tightly and heat with stirring at 80-110 °C.

• Monitor the reaction by LC-MS.

• After completion, cool to room temperature and quench carefully by adding saturated aqueous NH₄Cl.

• Extract with an organic solvent (e.g., ethyl acetate), wash with brine, and dry over Na₂SO₄.

• Filter, concentrate, and purify by flash column chromatography.

Data Table: Representative Buchwald-Hartwig Aminations

Amine Partner	Catalyst System	Base	Solvent	Temp (°C)	Expected Yield	Reference
Morpholine	Pd₂(dba)₃ / Xantphos	NaOtBu	Toluene	100	Good to Excellent	[25][26]
Aniline	Pd(OAc)₂ / BrettPhos	LiHMDS	Dioxane	110	Good	[12][24]
Benzylamine	Pd₂(dba)₃ / BINAP	Cs₂CO₃	Toluene	100	Good	[10]

Heck-Mizoroki Reaction: Alkenyl Functionalization

The Heck-Mizoroki reaction facilitates the coupling of the iodo-pyrazole with alkenes, providing a direct route to 4-alkenyl pyrazoles.[15] This reaction is instrumental for creating carbon-carbon double bonds.

Mechanistic Rationale

Following the initial oxidative addition of the iodo-pyrazole to Pd(0), the resulting complex coordinates to the alkene. This is followed by a syn-migratory insertion of the alkene into the palladium-aryl bond. The final step is a syn-β-hydride elimination, which forms the C=C double bond of the product and generates a palladium-hydride species. The base in the reaction serves to regenerate the Pd(0) catalyst from this palladium-hydride intermediate, completing the catalytic cycle.[27]

Caption: Catalytic cycle for the Heck-Mizoroki reaction.

Detailed Experimental Protocol

Materials:

• 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole (1.0 equiv)

• Alkene (e.g., styrene, butyl acrylate) (1.5 - 2.0 equiv)

• Palladium catalyst: Palladium(II) acetate [Pd(OAc)₂] (2-5 mol%)

• Ligand: Tri(o-tolyl)phosphine [P(o-tol)₃] or Triethyl phosphite [P(OEt)₃] (4-10 mol%)

• Base: Triethylamine (Et₃N) or Potassium carbonate (K₂CO₃) (2.0 - 3.0 equiv)

• Solvent: Anhydrous and degassed DMF, NMP, or Acetonitrile

Procedure:

• Combine 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole, Pd(OAc)₂, the phosphine ligand, and the base in a dry reaction vessel under an inert atmosphere.

• Add the anhydrous, degassed solvent, followed by the alkene.

• Heat the mixture to 100-140 °C with vigorous stirring. The reaction often requires higher temperatures than other couplings.

• Monitor for completion by TLC or GC-MS.

• Cool the reaction, dilute with ethyl acetate, and filter to remove inorganic salts.

• Wash the filtrate with water (3x) to remove the polar solvent (e.g., DMF), followed by brine.

• Dry the organic layer (Na₂SO₄), filter, and concentrate.

• Purify the crude product by flash column chromatography.

Data Table: Representative Heck-Mizoroki Reactions

Alkene Partner	Catalyst System	Base	Solvent	Temp (°C)	Expected Yield	Reference
Butyl acrylate	Pd(OAc)₂ / P(OEt)₃	Et₃N	DMF	120	95	[15]
Styrene	Pd(OAc)₂ / P(o-tol)₃	Et₃N	Acetonitrile	100	Moderate to Good	[15][27]
Ethylene (gas)	Pd(OAc)₂ / PPh₃	K₂CO₃	NMP	140	Good	[27]

Conclusion

4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole stands out as a premier building block for accessing a diverse array of functionalized pyrazoles. Its heightened reactivity, driven by the strong electron-withdrawing trifluoromethyl groups, allows for efficient participation in a wide range of palladium-catalyzed cross-coupling reactions. By understanding the specific mechanistic demands of each transformation and carefully selecting the appropriate catalyst, ligand, and base system, researchers can effectively leverage this powerful intermediate to construct novel molecular architectures for drug discovery, materials science, and beyond.

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Suzuki-Miyaura coupling protocols for 4-iodopyrazole derivatives

An Application Guide to Suzuki-Miyaura Coupling Protocols for 4-Iodopyrazole Derivatives

Introduction: The Strategic Importance of 4-Arylpyrazoles

The pyrazole scaffold is a privileged heterocycle in modern drug discovery, forming the structural core of numerous therapeutic agents, from anti-inflammatory drugs to kinase inhibitors.[1][2] The ability to efficiently forge carbon-carbon bonds at the C4 position of the pyrazole ring is therefore of paramount importance for generating molecular diversity and accessing novel chemical matter. The Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction stands as one of the most robust and versatile methods for this purpose, celebrated for its mild conditions and exceptional functional group tolerance.[3][4]

This guide focuses on 4-iodopyrazole derivatives as key building blocks in these transformations. The high reactivity of the carbon-iodine bond facilitates the initial, often rate-determining, oxidative addition step in the catalytic cycle, allowing for milder reaction conditions compared to less reactive halides.[2][5] Herein, we provide a detailed exploration of the mechanistic underpinnings, key reaction parameters, and field-proven protocols for the successful Suzuki-Miyaura coupling of 4-iodopyrazoles, designed for researchers and professionals in pharmaceutical and chemical development.

The Engine of C-C Bond Formation: The Suzuki-Miyaura Catalytic Cycle

Understanding the mechanism of the Suzuki-Miyaura coupling is fundamental to rational protocol design and troubleshooting. The reaction is driven by a palladium catalyst that cycles between Pd(0) and Pd(II) oxidation states through three key steps: oxidative addition, transmetalation, and reductive elimination.[4][6][7]

• Oxidative Addition : The cycle begins with the catalytically active Pd(0) species inserting into the carbon-iodine bond of the 4-iodopyrazole. This step forms a square-planar Pd(II) intermediate.[3][6] The high reactivity of the C-I bond makes this step particularly efficient for 4-iodopyrazole substrates.[2]

• Transmetalation : The base present in the reaction mixture activates the organoboron reagent (e.g., an arylboronic acid) to form a more nucleophilic boronate species.[8] This species then transfers its organic group to the Pd(II) complex, displacing the halide and forming a new diorganopalladium(II) intermediate.[4][7]

• Reductive Elimination : In the final step, the two organic groups on the palladium center couple, forming the desired C-C bond of the 4-arylpyrazole product. This step regenerates the Pd(0) catalyst, allowing it to re-enter the catalytic cycle.[3][6]

The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Optimizing the Reaction: A Guide to Key Parameters

The success of the Suzuki-Miyaura coupling hinges on the judicious selection of four key components: the palladium catalyst/ligand system, the base, the solvent, and the nature of the boron reagent.

Palladium Catalyst and Ligand Selection

The combination of a palladium source and a stabilizing ligand is critical for catalytic activity. While pre-formed Pd(0) catalysts like Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) are effective, catalyst systems generated in situ from a Pd(II) precursor (e.g., Pd(OAc)₂) and a phosphine ligand offer greater flexibility and are often more active.[2][9]

For heteroaryl halides like 4-iodopyrazole, bulky and electron-rich phosphine ligands are often superior.[2][9][10] These ligands promote the crucial oxidative addition and reductive elimination steps.[9] Modern pre-catalysts, which are air-stable and form the active Pd(0) species under reaction conditions, have also proven highly effective.[11]

Base Selection

The base plays a crucial role in activating the boronic acid for the transmetalation step.[8] The choice of base can significantly influence reaction rate and yield, and its effectiveness is often dependent on the specific substrates and solvent system.

• Carbonates : Cesium carbonate (Cs₂CO₃) and sodium carbonate (Na₂CO₃) are widely used and highly effective, with Cs₂CO₃ often providing superior results due to its higher solubility and basicity.[1][2]

• Phosphates : Potassium phosphate (K₃PO₄) is another strong and effective base, particularly useful with sterically hindered substrates.[9][12]

• Fluorides : Potassium fluoride (KF) is a milder base that can be advantageous when base-sensitive functional groups are present.[8][13]

Solvent System

Suzuki-Miyaura couplings are typically performed in a biphasic mixture of an organic solvent and water.[3] This system is necessary to dissolve the organic substrates (iodopyrazole, boronic acid) and the inorganic base.[2]

• Ethers : 1,4-Dioxane and 1,2-dimethoxyethane (DME) are common and effective choices.[1][2]

• Aromatics : Toluene is another suitable organic solvent.[9][13]

• Solvent:Water Ratio : A typical ratio of organic solvent to water is between 3:1 and 4:1.[2][14]

Data Summary: Comparison of Reaction Parameters

Parameter	Common Choices for 4-Iodopyrazole Coupling	Rationale & Key Considerations
Catalyst/Ligand	Pd(PPh₃)₄Pd(OAc)₂ / SPhosXPhos Pd G2 Precatalyst	4-Iodopyrazole's reactive C-I bond works well with standard catalysts like Pd(PPh₃)₄.[2] For more challenging substrates, bulky, electron-rich ligands like SPhos and XPhos enhance catalytic activity.[9][13]
Base	Cs₂CO₃Na₂CO₃K₃PO₄	Cs₂CO₃ is often the most effective due to its high basicity and solubility.[1][2] K₃PO₄ is a strong alternative.[12] The base is essential for activating the boronic acid.[8]
Solvent	DME/H₂O1,4-Dioxane/H₂OToluene/H₂O	The biphasic system ensures all reactants (organic substrates, inorganic base) are sufficiently solubilized.[2][3] Ratios of 3:1 to 4:1 (organic:water) are typical.[2][14]

Detailed Experimental Protocols

Adherence to proper experimental technique, particularly the maintenance of an inert atmosphere, is critical for reproducibility and high yields.[11][15]

General experimental workflow for Suzuki-Miyaura coupling.

Protocol 1: General Procedure using Conventional Heating

This protocol provides a robust and widely applicable method for the coupling of various arylboronic acids with N-substituted 4-iodopyrazoles.[14]

• Setup : To a flame-dried Schlenk tube, add the 4-iodopyrazole derivative (1.0 equiv.), the arylboronic acid (1.1 equiv.), sodium carbonate (Na₂CO₃, 2.5 equiv.), and tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 5 mol%).

• Inert Atmosphere : Seal the tube with a septum, and purge and backfill with argon or nitrogen for 10-15 minutes.

• Solvent Addition : Add 1,4-dioxane and water in a 4:1 ratio (e.g., 4 mL dioxane, 1 mL water for a 0.1 mmol scale reaction) via syringe. Ensure the solvents have been previously degassed by bubbling with an inert gas.[11]

• Reaction : Place the sealed tube in a preheated oil bath at 90 °C and stir for 6-12 hours.

• Monitoring : Monitor the reaction's progress by thin-layer chromatography (TLC) or LC-MS until the starting material is consumed.

• Workup : Upon completion, cool the reaction mixture to room temperature. Dilute with water and extract the product with ethyl acetate (3 x 20 mL).

• Purification : Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the desired 4-arylpyrazole.[2]

Protocol 2: Microwave-Assisted High-Speed Synthesis

Microwave irradiation can dramatically reduce reaction times from hours to minutes, offering a significant advantage for rapid library synthesis.[1][2]

• Setup : In a dedicated microwave vial, combine 4-iodo-1-methyl-1H-pyrazole (1.0 equiv., e.g., 0.5 mmol), the desired arylboronic acid (1.0 equiv.), cesium carbonate (Cs₂CO₃, 2.5 equiv.), and Pd(PPh₃)₄ (2 mol%).[1][2]

• Solvent Addition : Add 1,2-dimethoxyethane (DME) and water in a ratio of approximately 3:1.2 (e.g., 3 mL DME, 1.2 mL H₂O for a 0.5 mmol scale).[2]

• Inert Atmosphere : Purge the vial with nitrogen, then seal it securely with a microwave cap.

• Reaction : Place the vial in a microwave reactor and irradiate the mixture at a constant temperature of 90 °C for 5-12 minutes.[1][2]

• Workup & Purification : After the reaction, cool the vial to room temperature. Follow the workup and purification steps as described in Protocol 1.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	- Inactive catalyst (oxidized)- Impure/decomposed boronic acid- Insufficiently degassed solvents	- Use fresh catalyst and handle under inert conditions.[16]- Use fresh, high-purity boronic acid or consider more stable boronic esters (e.g., pinacol esters).[16][17]- Ensure all solvents are thoroughly degassed before use to remove oxygen.[17]
Dehalogenation	The reactive C-I bond is cleaved and replaced by hydrogen. 4-iodopyrazoles are more prone to this than 4-bromopyrazoles.[5][18]	- Lower the reaction temperature or shorten the reaction time.- Use a milder base (e.g., KF instead of Cs₂CO₃).- Ensure a strict inert atmosphere, as trace oxygen can exacerbate this side reaction.[17]
Homocoupling	The boronic acid couples with itself to form a biaryl byproduct (R²-R²).	- This is often caused by the presence of oxygen.[17] Thoroughly degas all reagents and maintain a strict inert atmosphere.

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• 11. Scale-Up Guide: Suzuki-Miyaura Cross-Coupling Reaction [sigmaaldrich.com]
• 12. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Sonogashira Reaction of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole

Abstract

The Sonogashira cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of C(sp)-C(sp²) bonds with high efficiency and functional group tolerance. This application note provides a comprehensive guide for the Sonogashira coupling of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole, a highly electron-deficient and synthetically valuable building block in medicinal chemistry and materials science. We delve into the mechanistic nuances imposed by the substrate's unique electronic properties, offer detailed step-by-step protocols for both traditional copper-catalyzed and advanced copper-free conditions, and provide a thorough troubleshooting guide to empower researchers in overcoming common challenges.

Introduction: The Strategic Importance of Alkynylpyrazoles

Pyrazole scaffolds are privileged structures in drug discovery, appearing in numerous approved therapeutic agents. Their functionalization is a key strategy for modulating pharmacological properties. The introduction of an alkynyl moiety via the Sonogashira reaction provides a rigid linker, ideal for probing biological space and serving as a versatile handle for further transformations, such as click chemistry or cyclization reactions.[1]

The substrate, 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole, presents specific challenges and opportunities:

• Enhanced Reactivity: The two potent electron-withdrawing trifluoromethyl (-CF₃) groups significantly lower the electron density of the pyrazole ring. This electronic deficit facilitates the oxidative addition of the C-I bond to the Pd(0) center, which is often the rate-determining step in the catalytic cycle.[2][3]

• Acidic N-H Proton: The pyrazole N-H proton is acidic and can be deprotonated by the amine bases used in the reaction. The resulting pyrazolate anion can potentially coordinate to the palladium catalyst, leading to inhibition or catalyst deactivation.[4] This necessitates careful consideration of reaction conditions or an N-protection strategy.[5]

• High Value: The resulting 4-alkynyl-3,5-bis(trifluoromethyl)-1H-pyrazole products are valuable precursors for creating complex molecules with applications in drug development and advanced materials.[6]

This guide is designed to navigate these complexities, providing researchers with a robust framework for successfully employing this challenging yet rewarding substrate.

Mechanistic Deep Dive: Catalytic Cycles and Substrate Effects

The Sonogashira reaction proceeds via two interconnected catalytic cycles: a palladium cycle and, in the traditional method, a copper cycle.[1] Understanding these pathways is critical for rational optimization and troubleshooting.

The Classical Copper-Catalyzed Sonogashira Cycle

The synergy between palladium and copper allows the reaction to proceed under mild conditions.[7]

• Palladium Cycle:

  • Reductive Elimination & Catalyst Regeneration: The active Pd(0)L₂ catalyst is formed in situ from a Pd(II) precatalyst (e.g., PdCl₂(PPh₃)₂).

  • Oxidative Addition: The electron-deficient 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole readily undergoes oxidative addition to the Pd(0) species to form a square planar Pd(II) complex. This step is accelerated by the -CF₃ groups.

  • Transmetalation: The copper(I) acetylide, formed in the copper cycle, transfers the alkynyl group to the Pd(II) complex, displacing the iodide. This is a crucial step where the two cycles intersect.

  • Reductive Elimination: The resulting diorganopalladium(II) complex undergoes cis-trans isomerization followed by reductive elimination to yield the desired 4-alkynylpyrazole product and regenerate the active Pd(0) catalyst.

• Copper Cycle:

  • Acetylide Formation: In the presence of an amine base (e.g., Et₃N), the terminal alkyne coordinates to the copper(I) salt (CuI) and is deprotonated, forming a copper(I) acetylide intermediate. This increases the nucleophilicity of the alkyne.

Caption: The interconnected Palladium and Copper catalytic cycles in the Sonogashira reaction.

Copper-Free Sonogashira Reaction: Avoiding Homocoupling

A primary drawback of the copper-catalyzed method is the formation of alkyne dimers (1,3-diynes) through oxidative homocoupling, known as the Glaser coupling.[8] This side reaction is often promoted by oxygen. Copper-free protocols circumvent this issue and are highly recommended for valuable or complex substrates.[9]

In the absence of copper, the base must be strong enough to deprotonate the alkyne to form an acetylide anion, or the palladium complex itself must facilitate this step. The mechanism is believed to proceed via deprotonation of a palladium-alkyne π-complex.[7]

Experimental Protocols & Methodologies

Safety Precaution: Always work in a well-ventilated fume hood. Palladium catalysts, phosphine ligands, and organic solvents can be hazardous. Consult the Safety Data Sheet (SDS) for all reagents before use. All reactions must be conducted under an inert atmosphere (Nitrogen or Argon) using Schlenk techniques or in a glovebox.

Protocol 1: Classic Copper-Catalyzed Sonogashira Coupling

This protocol is a robust starting point for general applications.

Materials & Reagents:

• 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole (1.0 eq)

• Terminal Alkyne (1.2 - 1.5 eq)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (1-3 mol%)

• Copper(I) Iodide (CuI) (2-5 mol%)

• Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous, degassed solvent (e.g., THF, DMF, or 1,4-Dioxane)

• Schlenk flask, magnetic stirrer, inert gas line, standard glassware.

Step-by-Step Procedure:

• Setup: To a flame-dried Schlenk flask under a positive pressure of argon, add 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole (1.0 eq), PdCl₂(PPh₃)₂ (e.g., 2 mol%), and CuI (e.g., 4 mol%).

• Solvent & Base Addition: Add anhydrous, degassed solvent (to make a ~0.1 M solution) followed by the amine base (3.0 eq) via syringe.

• Reagent Addition: Add the terminal alkyne (1.2 eq) dropwise to the stirring mixture.

• Reaction: Stir the reaction at room temperature. The reaction progress can be monitored by TLC or LC-MS. For less reactive alkynes, gentle heating (40-60 °C) may be required.

• Workup: Upon completion, cool the mixture to room temperature and dilute with ethyl acetate. Filter the mixture through a pad of Celite to remove catalyst residues.

• Extraction: Transfer the filtrate to a separatory funnel and wash with saturated aqueous NH₄Cl (to remove copper salts) and then with brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography (e.g., using a gradient of ethyl acetate in hexanes).

Protocol 2: Copper-Free Sonogashira Coupling (Recommended for High Purity)

This protocol minimizes the risk of alkyne homocoupling, which is often a significant byproduct.

Materials & Reagents:

• 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole (1.0 eq)

• Terminal Alkyne (1.5 eq)

• Palladium precatalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃) (1-2 mol%)

• Bulky phosphine ligand (e.g., P(t-Bu)₃, XPhos) or an air-stable precatalyst like [DTBNpP]Pd(crotyl)Cl (2.5 mol%)[10]

• Base (e.g., Cs₂CO₃ (2.0 eq) or a hindered amine like 2,2,6,6-tetramethylpiperidine (TMP) (2.0 eq))[10][11]

• Anhydrous, degassed solvent (e.g., DMSO, 1,4-Dioxane)

• Schlenk flask, magnetic stirrer, inert gas line, standard glassware.

Step-by-Step Procedure:

• Setup: In a glovebox or under a positive flow of argon, add the palladium precatalyst (e.g., [DTBNpP]Pd(crotyl)Cl, 2.5 mol%), 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole (1.0 eq), the base (e.g., TMP, 2.0 eq), and a stir bar to a Schlenk flask.

• Solvent & Reagent Addition: Add anhydrous, degassed DMSO (~0.2 M) followed by the terminal alkyne (1.5 eq).[10]

• Reaction: Seal the flask and stir the mixture at room temperature. Monitor the reaction progress by TLC or LC-MS.

• Workup: Once complete, dilute the reaction mixture with ethyl acetate and wash with water and then brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the residue by flash column chromatography.

Data Presentation & Condition Screening

Optimizing the reaction conditions is crucial. The following table provides a starting point for screening based on literature for analogous electron-deficient substrates.

Entry	Catalyst System (mol%)	Base (eq)	Solvent	Temp (°C)	Key Considerations/Outcome	Reference
1	PdCl₂(PPh₃)₂ (2), CuI (4)	Et₃N (3)	DMF	25-60	Standard, robust conditions. Risk of alkyne homocoupling.	[12]
2	Pd(PPh₃)₄ (5), CuI (5)	Et₃N (excess)	Dioxane	100	Higher temperatures may be needed for less reactive partners.	[13]
3	[DTBNpP]Pd(crotyl)Cl (2.5)	TMP (2)	DMSO	RT	Excellent for copper-free protocol; mild conditions.	[10]
4	Pd(OAc)₂ (2), XPhos (4)	Cs₂CO₃ (2)	1,4-Dioxane	80-100	Effective copper-free system with an inorganic base.	[11]
5	PdCl₂(PPh₃)₂ (1), CuI (3)	Et₃N (2)	THF	RT	Standard conditions for acyl Sonogashira leading to ynones.	N/A

Experimental Workflow & Logic

The following workflow diagram illustrates the critical steps and decision points in performing the Sonogashira reaction.

Caption: Logical workflow for executing the Sonogashira coupling of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive Pd catalyst (oxidized).2. Impure/wet reagents (solvent, base).3. Catalyst inhibition by pyrazole N-H.	1. Use a fresh batch of catalyst or a more stable precatalyst.[14] Ensure rigorous degassing of solvents.[8]2. Use anhydrous solvents and freshly distilled amine bases.[4]3. Consider protecting the pyrazole nitrogen (e.g., with a Boc or SEM group) prior to coupling.[5] Alternatively, use a stronger, non-coordinating base.
Significant Alkyne Homocoupling (Glaser Product)	1. Presence of oxygen.2. High concentration or reactivity of CuI.	1. Ensure the reaction is run under a strictly anaerobic atmosphere.[8]2. Switch to a copper-free protocol (Protocol 2). If using Protocol 1, reduce CuI loading and consider slow addition of the alkyne.[8]
Dehalogenation of Starting Material	1. Reaction temperature is too high.2. Presence of a proton source and catalyst decomposition.	1. Lower the reaction temperature and extend the reaction time.[4]2. Ensure anhydrous conditions. Screen different bases; sometimes an inorganic base is less prone to this side reaction.
Reaction Mixture Turns Black	Palladium black precipitation (catalyst decomposition).	1. This indicates the Pd(0) species is not stable. Ensure ligands are present in sufficient quantity and are appropriate for the reaction.2. Lower the reaction temperature.[4]

References

• MacMillan, D. S. et al. (2018). Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP]Pd(crotyl)Cl. ACS Omega. [Link]

• Al-Masum, M. et al. (2015). Site-selective sonogashira reactions of 1,4-dibromo-2-(trifluoromethyl) benzene: Synthesis and properties of fluorinated alkynylbenzenes. Journal of Fluorine Chemistry. [Link]

• Biffis, A. et al. (2013). Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol. KAUST Repository. [Link]

• Chen, J-R. et al. (2018). Pyrazole Synthesis via a Cascade Sonogashira coupling/cyclization of N-propargyl Sulfonylhydrazones. Organic & Biomolecular Chemistry. [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions. [Link]

• Reddit r/Chempros. (2020). Sonogashira troubleshooting help needed. [Link]

• ResearchGate. (n.d.). Optimization of the conditions for the Sonogashira coupling reaction of ethynylbenzene and compound 17a. [Link]

• Al-Masum, M. et al. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances. [Link]

• Organic Chemistry Blog. (2008). Copper-free Sonogashira coupling. [Link]

• ThalesNano Inc. (n.d.). Flow Chemistry: Sonogashira Coupling. [Link]

• Al-Masum, M. et al. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances. [Link]

• ResearchGate. (2018). Pyrazole Synthesis via a Cascade Sonogashira Coupling/Cyclization from N-Propargyl Sulfonylhydrazones. [Link]

• Fu, G. C. et al. (2003). The First Applications of Carbene Ligands in Cross-Couplings of Alkyl Electrophiles: Sonogashira Reactions of Unactivated Alkyl Bromides and Iodides. Journal of the American Chemical Society. [Link]

• Jana, S. et al. (2021). Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent: Synthesis of Tetraalkynylated Anthracenes and In Vitro Assessment of Their Cytotoxic Potentials. ACS Omega. [Link]

• LibreTexts Chemistry. (2024). Sonogashira Coupling. [Link]

• ResearchGate. (2014). Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross coupling reaction conditions. [Link]

• Chinchilla, R. & Nájera, C. (2011). Recent Advances in Sonogashira Reactions. Chemical Society Reviews. [Link]

• ResearchGate. (2011). ChemInform Abstract: Sonogashira Coupling Offers a New Synthetic Route to Thieno[2,3-c]pyrazoles. [Link]

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• 6. Pyrazole synthesis via a cascade Sonogashira coupling/cyclization of N-propargyl sulfonylhydrazones - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent: Synthesis of Tetraalkynylated Anthracenes and In Vitro Assessment of Their Cytotoxic Potentials - PMC [pmc.ncbi.nlm.nih.gov]
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The Strategic Utility of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole in the Synthesis of Pharmaceutical Intermediates

Introduction: Unlocking Complex Scaffolds with a Versatile Building Block

In the landscape of modern medicinal chemistry, the pyrazole motif stands as a cornerstone in the design of a vast array of therapeutic agents. Its unique electronic properties and ability to participate in crucial hydrogen bonding interactions have cemented its role in the development of targeted therapies.[1][2] Within this important class of heterocycles, 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole emerges as a particularly powerful and versatile building block for the synthesis of complex pharmaceutical intermediates. The strategic placement of an iodine atom at the C4 position, flanked by two electron-withdrawing trifluoromethyl groups, renders this molecule an exceptional substrate for a variety of palladium-catalyzed cross-coupling reactions. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis and application of this key intermediate, offering detailed protocols and insights into its utility in constructing pharmacologically relevant scaffolds.

The trifluoromethyl groups significantly influence the reactivity of the pyrazole ring, enhancing its stability and modulating the acidity of the N-H proton.[3] More importantly, the carbon-iodine bond at the C4 position is highly susceptible to oxidative addition to palladium(0) catalysts, making it an ideal handle for introducing molecular diversity through well-established cross-coupling methodologies such as Suzuki-Miyaura, Sonogashira, Heck, and Buchwald-Hartwig reactions.[4][5][6][7] This guide will delve into the practical execution of these transformations, providing experimentally validated protocols and explaining the rationale behind the choice of catalysts, ligands, bases, and reaction conditions.

Synthesis of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole

The reliable and scalable synthesis of the title compound is a prerequisite for its widespread application. A robust method involves the direct iodination of the parent heterocycle, 3,5-bis(trifluoromethyl)-1H-pyrazole. The electron-withdrawing nature of the trifluoromethyl groups deactivates the pyrazole ring, necessitating a potent iodinating agent. N-Iodosuccinimide (NIS) in a strong acidic medium such as trifluoroacetic acid has proven effective for this transformation.[1][3]

Protocol 1: Synthesis of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole

Materials:

• 3,5-bis(trifluoromethyl)-1H-pyrazole

• N-Iodosuccinimide (NIS)

• Trifluoroacetic acid (TFA)

• Glacial acetic acid

• Dichloromethane (DCM)

• Saturated aqueous sodium thiosulfate solution

• Saturated aqueous sodium bicarbonate solution

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Procedure:

• To a solution of 3,5-bis(trifluoromethyl)-1H-pyrazole (1.0 mmol) in glacial acetic acid (1 mL), add a solution of N-Iodosuccinimide (1.5 mmol) in trifluoroacetic acid (1 mL).

• Heat the resulting mixture overnight at 80 °C.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the solution to room temperature and dilute with dichloromethane (60 mL).

• Wash the organic layer sequentially with saturated aqueous sodium thiosulfate solution (2 x 10 mL) and saturated aqueous sodium bicarbonate solution (3 x 10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole.

Safety and Handling:

4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole is a solid that should be handled in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of dust and contact with skin and eyes. In case of contact, flush the affected area with copious amounts of water.

Application in Palladium-Catalyzed Cross-Coupling Reactions

The true synthetic power of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole lies in its ability to serve as a versatile coupling partner in a variety of palladium-catalyzed reactions. These transformations enable the facile introduction of aryl, heteroaryl, alkynyl, and amino moieties at the C4 position of the pyrazole core, providing access to a diverse range of pharmaceutical intermediates.

Suzuki-Miyaura Coupling: Forging C-C Bonds with Aryl and Heteroaryl Boronic Acids

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of biaryl and heteroaryl-aryl linkages.[4][8] 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole is an excellent substrate for this reaction, readily coupling with a wide range of boronic acids and their esters.

This protocol is optimized for rapid synthesis and is particularly useful for library generation.

Materials:

• 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole

• Arylboronic acid (e.g., 4-methylphenylboronic acid)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Cesium carbonate (Cs₂CO₃)

• 1,2-Dimethoxyethane (DME)

• Water

• Microwave vial

Procedure:

• To a microwave vial, add 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole (0.5 mmol), the arylboronic acid (0.5 mmol), Tetrakis(triphenylphosphine)palladium(0) (2 mol%, 11.6 mg), and cesium carbonate (1.25 mmol).

• Add 1,2-dimethoxyethane (3 mL) and water (1.2 mL) to the vial.

• Purge the vial with nitrogen and seal it.

• Place the vial in a microwave reactor and irradiate the reaction mixture at 90 °C for 5-12 minutes.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction to room temperature.

• Quench the reaction with water and extract the product with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Application Example: Synthesis of Celecoxib Analogues

The 1,5-diarylpyrazole scaffold is the core of the selective COX-2 inhibitor Celecoxib.[9] By employing 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole in Suzuki-Miyaura coupling reactions, novel analogues of Celecoxib with modified substitution patterns can be readily synthesized for structure-activity relationship (SAR) studies.[10][11]

Coupling Partner	Product Scaffold	Therapeutic Target
4-(Methylsulfonyl)phenylboronic acid	4-(4-(Methylsulfonyl)phenyl)-3,5-bis(trifluoromethyl)-1H-pyrazole	COX-2
4-(Aminosulfonyl)phenylboronic acid	4-(4-(3,5-bis(trifluoromethyl)-1H-pyrazol-4-yl)phenyl)sulfonamide	COX-2

Sonogashira Coupling: Introducing Alkynyl Functionality

The Sonogashira reaction provides a powerful method for the formation of carbon-carbon bonds between sp² and sp hybridized carbons.[5][12] This reaction allows for the introduction of terminal alkynes onto the pyrazole core, which can serve as versatile handles for further functionalization, such as in "click" chemistry, or as integral components of the final drug molecule.

Materials:

• 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole

• Terminal alkyne (e.g., phenylacetylene)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂]

• Copper(I) iodide (CuI)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Anhydrous Tetrahydrofuran (THF) or Dimethylformamide (DMF)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (N₂ or Ar), add 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole (1.0 mmol), bis(triphenylphosphine)palladium(II) dichloride (2 mol%), and copper(I) iodide (4 mol%).

• Add the anhydrous solvent (5 mL) and the amine base (3.0 mmol).

• Stir the mixture at room temperature for 10 minutes.

• Add the terminal alkyne (1.2 mmol) dropwise via syringe.

• Heat the reaction mixture to 50-80 °C and monitor its progress by TLC.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite.

• Wash the filtrate with saturated aqueous ammonium chloride solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Application Example: Synthesis of Antiviral Agents

Pyrazole-containing compounds have demonstrated promising activity against a range of viruses, including Hepatitis C (HCV).[13] The introduction of alkynyl moieties via Sonogashira coupling can lead to novel derivatives with enhanced antiviral properties.

Coupling Partner	Product Scaffold	Therapeutic Target
Ethynyl-substituted nucleoside analogue	Pyrazole-alkyne-nucleoside conjugate	Viral Polymerase
Propargyl amine derivatives	4-(Aminoalkynyl)-pyrazole derivatives	Viral Protease

Heck Reaction: C-C Bond Formation with Alkenes

The Heck reaction facilitates the coupling of aryl halides with alkenes to form substituted alkenes.[6][14] This reaction is particularly useful for the synthesis of styrenyl and cinnamyl derivatives of the pyrazole core. For N-unsubstituted pyrazoles, protection of the nitrogen may be necessary to prevent side reactions.

Materials:

• N-Protected 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole (e.g., N-trityl)

• Alkene (e.g., methyl acrylate)

• Palladium(II) acetate [Pd(OAc)₂]

• Tri(o-tolyl)phosphine [P(o-tol)₃]

• Triethylamine (Et₃N)

• Acetonitrile (MeCN)

Procedure:

• In a Schlenk tube under an inert atmosphere, dissolve the N-protected 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole (1.0 equiv) in acetonitrile.

• Add the alkene (1.5 equiv), triethylamine (2.0 equiv), palladium(II) acetate (5 mol%), and tri(o-tolyl)phosphine (10 mol%).

• Seal the tube and heat the reaction mixture at 80-100 °C for 12-24 hours.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography.

• If necessary, deprotect the pyrazole nitrogen using appropriate conditions.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful tool for the synthesis of arylamines from aryl halides.[15][16] This reaction is particularly valuable for synthesizing 4-aminopyrazole derivatives, which are key intermediates in the development of kinase inhibitors, including Janus kinase (JAK) inhibitors.[17]

Materials:

• 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole

• Primary or secondary amine (e.g., morpholine)

• Palladium(II) acetate [Pd(OAc)₂] or Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃]

• Phosphine ligand (e.g., Xantphos, BINAP)

• Base (e.g., Cesium carbonate (Cs₂CO₃), Sodium tert-butoxide (NaOtBu))

• Anhydrous solvent (e.g., toluene, 1,4-dioxane)

Procedure:

• To a dry Schlenk tube under an inert atmosphere, add 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole (1.0 equiv), the palladium catalyst (2-5 mol%), and the phosphine ligand (4-10 mol%).

• Add the base (1.5-2.0 equiv).

• Add the anhydrous solvent.

• Add the amine (1.1-1.5 equiv).

• Seal the tube and heat the reaction mixture with stirring at 80-110 °C for 4-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Application Example: Synthesis of Kinase Inhibitors

The 4-aminopyrazole scaffold is a privileged motif in many kinase inhibitors.[2] The Buchwald-Hartwig amination provides a direct route to these valuable intermediates, which can then be further elaborated to generate potent and selective inhibitors.

Coupling Partner	Product Scaffold	Therapeutic Target
4-Aminopyrimidine	4-(Pyrimidin-4-ylamino)-3,5-bis(trifluoromethyl)-1H-pyrazole	Janus Kinase (JAK)
Piperazine derivatives	4-(Piperazin-1-yl)-3,5-bis(trifluoromethyl)-1H-pyrazole	Tyrosine Kinases

Visualizing the Synthetic Workflow

To provide a clearer understanding of the synthetic pathways discussed, the following diagrams illustrate the key transformations.

Caption: Simplified catalytic cycles for key cross-coupling reactions.

Conclusion

4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole is a highly valuable and versatile building block for the synthesis of a wide range of pharmaceutical intermediates. Its facile preparation and exceptional reactivity in palladium-catalyzed cross-coupling reactions make it an indispensable tool for medicinal chemists. The protocols and examples provided in this application note offer a solid foundation for researchers to leverage the synthetic potential of this key intermediate in their drug discovery and development endeavors. The ability to readily introduce diverse functionalities at the C4 position of the pyrazole core opens up a vast chemical space for the exploration of novel therapeutic agents targeting a multitude of diseases.

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The Versatile Synthon: Application Notes for 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole in the Synthesis of Novel Agrochemicals

Introduction: The Strategic Advantage of the 3,5-bis(trifluoromethyl)pyrazole Scaffold

In the relentless pursuit of novel agrochemicals with enhanced efficacy, selectivity, and favorable environmental profiles, the strategic selection of core building blocks is paramount. The pyrazole heterocycle is a well-established and highly successful pharmacophore in crop protection, forming the backbone of numerous commercial fungicides, insecticides, and herbicides.[1][2] The introduction of trifluoromethyl (CF₃) groups onto this scaffold dramatically enhances the lipophilicity and metabolic stability of the resulting molecules, often leading to improved bioavailability and potency.[3] The 3,5-bis(trifluoromethyl)-1H-pyrazole moiety, in particular, represents a highly electron-deficient and robust core, making it an exemplary starting point for the development of next-generation active ingredients.

This guide provides an in-depth technical overview and detailed protocols for the use of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole as a strategic building block. The presence of the iodo-substituent at the C4 position provides a versatile chemical handle for a wide array of palladium-catalyzed cross-coupling reactions, enabling the systematic and efficient diversification of the core scaffold. We will explore the synthesis of this key intermediate and its subsequent application in Suzuki-Miyaura, Sonogashira, Heck, and Buchwald-Hartwig reactions to generate libraries of novel compounds for agrochemical screening.

Physicochemical Properties

A foundational understanding of the building block's properties is critical for reaction design and optimization.

Property	Value	Reference / Source
CAS Number	1239511-06-8	[4][5]
Molecular Formula	C₅HF₆IN₂	[4]
Molecular Weight	329.97 g/mol	[6]
Appearance	Solid	[4]
Melting Point	83-85 °C (for parent pyrazole)	[7]
InChI Key	OTYORVJCWWESOF-UHFFFAOYSA-N	[4]

Synthesis of the Core Building Block

The journey to novel agrochemicals begins with the robust synthesis of the key intermediate. The preparation of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole is a two-step process: first, the formation of the pyrazole ring, followed by regioselective iodination.

Workflow for Synthesis

Caption: Synthetic pathway for 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole.

Protocol 1: Synthesis of 3,5-bis(trifluoromethyl)-1H-pyrazole

Causality: This protocol is based on the classical Knorr pyrazole synthesis, involving the condensation of a 1,3-dicarbonyl compound with a hydrazine. The use of 1,1,1,5,5,5-hexafluoropentane-2,4-dione is essential as it directly installs the two required CF₃ groups at the future C3 and C5 positions of the pyrazole ring.[8]

Methodology:

• To a round-bottom flask equipped with a reflux condenser, add 1,1,1,5,5,5-hexafluoropentane-2,4-dione (1.0 eq).

• Add ethanol as the solvent (approx. 3 mL per 1 mmol of diketone).

• Slowly add hydrazine hydrate (1.0-1.1 eq) to the stirred solution. An exothermic reaction may be observed.

• Heat the reaction mixture to reflux and maintain for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the mixture to room temperature and remove the ethanol under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate), wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to yield the crude product.

• Purify the product by recrystallization or column chromatography to afford 3,5-bis(trifluoromethyl)-1H-pyrazole as a solid.[7]

Protocol 2: Iodination of 3,5-bis(trifluoromethyl)-1H-pyrazole

Causality: The pyrazole ring is electron-rich and susceptible to electrophilic aromatic substitution. However, the two strongly electron-withdrawing CF₃ groups deactivate the ring, requiring potent electrophilic iodinating conditions. This protocol utilizes a mixture of iodine, fuming nitric acid, and sulfuric acid to generate a powerful iodinating agent (in situ formation of nitronium iodide or a related species) capable of functionalizing the C4 position, which is the most electronically favorable site for substitution.

Methodology:

• Caution: This reaction uses strong acids and oxidizers and should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

• To a flask cooled in an ice bath (0-5 °C), add concentrated sulfuric acid.

• Slowly and carefully add fuming nitric acid while maintaining the low temperature.

• Add 3,5-bis(trifluoromethyl)-1H-pyrazole (1.0 eq) portion-wise to the stirred acid mixture, ensuring the temperature does not rise significantly.

• Add elemental iodine (I₂) (1.0-1.2 eq) portion-wise.

• Allow the reaction to slowly warm to room temperature and then heat to 40-50 °C for 2-6 hours, or until TLC analysis indicates consumption of the starting material.

• Carefully pour the reaction mixture onto crushed ice.

• The product will precipitate as a solid. Collect the solid by filtration.

• Wash the solid thoroughly with cold water to remove residual acids, followed by a wash with a cold aqueous solution of sodium thiosulfate to quench any remaining iodine.

• Dry the solid product under vacuum to yield 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole. Further purification can be achieved by recrystallization if necessary.

Application in Cross-Coupling Reactions: Building Agrochemical Scaffolds

The C-I bond at the 4-position is the weakest of the carbon-halogen bonds, making this building block highly reactive in the oxidative addition step of palladium-catalyzed cross-coupling cycles. This reactivity allows for the efficient formation of new C-C and C-N bonds under relatively mild conditions.

Suzuki-Miyaura Coupling: Accessing Aryl- and Heteroaryl-Pyrazoles

The Suzuki-Miyaura reaction is a cornerstone of modern synthesis, enabling the formation of C(sp²)-C(sp²) bonds. For agrochemical discovery, this reaction is invaluable for introducing diverse aryl or heteroaryl moieties, which can modulate the biological activity, target spectrum, and systemicity of the final compound.

Mechanistic Insight: The two CF₃ groups render the pyrazole ring highly electron-deficient. This electronic property accelerates the reductive elimination step of the catalytic cycle, which is often rate-limiting, thus facilitating the overall reaction. However, a judicious choice of ligand is required to promote the initial oxidative addition step. Bulky, electron-rich phosphine ligands like XPhos are often effective.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Protocol 3: General Procedure for Suzuki-Miyaura Coupling

Methodology:

• In an oven-dried Schlenk flask or microwave vial under an inert atmosphere (Argon or Nitrogen), combine 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole (1.0 eq), the desired aryl- or heteroarylboronic acid (1.2-1.5 eq), and a base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄, 2.0-3.0 eq).

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and, if necessary, a supporting ligand (e.g., XPhos, 4-10 mol% if using a catalyst like Pd₂(dba)₃).[9]

• Add a degassed solvent system. A mixture of 1,4-dioxane and water (e.g., 4:1 v/v) is commonly effective.

• Seal the vessel and heat the reaction mixture. For conventional heating, 80-100 °C for 4-16 hours is typical. For microwave-assisted reactions, 100-140 °C for 15-60 minutes can significantly accelerate the process.[9]

• Monitor the reaction by TLC or LC-MS. Upon completion, cool the mixture to room temperature.

• Dilute with ethyl acetate and wash with water, then brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the 4-aryl-3,5-bis(trifluoromethyl)-1H-pyrazole.

Typical Suzuki-Miyaura Reaction Conditions:

Catalyst / Ligand	Base	Solvent	Temp (°C)	Time	Typical Yield Range
Pd(PPh₃)₄ (3-5 mol%)	K₂CO₃	Dioxane/H₂O	90-100	8-16 h	70-95%
Pd₂(dba)₃ / XPhos	K₃PO₄	t-BuOH/H₂O	100	4-12 h	75-98%
XPhos Pd G2 (2 mol%)	K₂CO₃	EtOH/H₂O (µW)	120	30 min	80-99%

Sonogashira Coupling: Introducing Alkynyl Functionality

The Sonogashira coupling enables the formation of a C(sp²)-C(sp) bond, introducing an alkyne moiety onto the pyrazole core. Alkynes are versatile functional groups that can participate in further transformations (e.g., click chemistry, reductions) or act as a critical structural element in bioactive molecules, including certain classes of insecticides.

Mechanistic Insight: The reaction proceeds via interconnected palladium and copper catalytic cycles. The high reactivity of the C-I bond in the pyrazole substrate ensures efficient oxidative addition to the Pd(0) center. The copper(I) co-catalyst is crucial for activating the terminal alkyne.[10][11]

Protocol 4: General Procedure for Sonogashira Coupling

Methodology:

• To a dry Schlenk flask under an inert atmosphere, add 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole (1.0 eq), a palladium catalyst (e.g., PdCl₂(PPh₃)₂, 1-3 mol%), and a copper(I) co-catalyst (e.g., CuI, 2-5 mol%).[10]

• Add an anhydrous solvent (e.g., THF or DMF) and a suitable amine base (e.g., triethylamine (TEA) or diisopropylethylamine (DIPEA), 2.0-3.0 eq). The base is critical for scavenging the HI produced during the reaction.

• Stir the mixture for 5-10 minutes at room temperature.

• Add the terminal alkyne (1.1-1.5 eq) dropwise via syringe.

• Stir the reaction at room temperature or heat gently (40-60 °C) for 2-12 hours, monitoring by TLC.

• Upon completion, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove catalyst residues.

• Wash the filtrate with saturated aqueous NH₄Cl solution (to remove copper salts) and then brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

• Purify the crude product by column chromatography to yield the 4-alkynyl-3,5-bis(trifluoromethyl)-1H-pyrazole.

Additional Key Transformations

The versatility of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole extends to other important C-C and C-N bond-forming reactions.

• Heck Reaction: For the synthesis of 4-alkenyl pyrazoles, the Heck reaction provides a direct route by coupling with alkenes. This reaction is useful for introducing vinyl groups that can act as Michael acceptors or be further functionalized. A typical protocol involves a palladium catalyst (e.g., Pd(OAc)₂), a phosphine ligand, and an organic base (e.g., triethylamine) in a polar aprotic solvent like DMF.[2][12]

• Buchwald-Hartwig Amination: To introduce nitrogen-based substituents, the Buchwald-Hartwig amination is the method of choice. This reaction allows for the coupling of primary or secondary amines to the pyrazole C4 position, creating novel pyrazole-amines which are of interest in fungicidal and insecticidal research. The reaction requires a palladium catalyst, a specialized bulky phosphine ligand (e.g., BINAP, Xantphos), and a strong, non-nucleophilic base like NaOt-Bu.[4][6][13]

Application in Agrochemical Design: Mode of Action Considerations

Derivatives synthesized from this building block are prime candidates for screening against several validated agrochemical targets.

• Fungicides: Many pyrazole-carboxamide fungicides, such as Bixafen and Penthiopyrad, function by inhibiting the succinate dehydrogenase (SDH) enzyme in the mitochondrial electron transport chain.[1] Novel 4-aryl or 4-heteroaryl derivatives can be readily converted to the corresponding carboxylic acids and then to amides for screening as potential SDH inhibitors.

• Insecticides: Pyrazole insecticides like Fipronil act as antagonists of the GABA (gamma-aminobutyric acid) receptor, disrupting the insect's central nervous system. The diverse electronic and steric properties of substituents introduced via cross-coupling can be used to fine-tune binding affinity and selectivity for insect GABA receptors over vertebrate ones.[14]

• Herbicides: Certain pyrazole derivatives are known to inhibit the 4-hydroxyphenylpyruvate dioxygenase (HPPD) enzyme, a key enzyme in plastoquinone biosynthesis, leading to the bleaching of weeds.[15] The structural diversity accessible from the iodo-pyrazole building block allows for the exploration of new chemical space around the HPPD inhibitor pharmacophore.

Conclusion

4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole is a powerful and highly versatile building block for modern agrochemical research. Its robust synthesis and exceptional reactivity in a suite of palladium-catalyzed cross-coupling reactions provide a reliable and efficient platform for generating vast libraries of novel derivatives. The strong electron-withdrawing nature of the bis(trifluoromethyl)pyrazole core imparts desirable physicochemical properties, making its derivatives compelling candidates for discovery programs targeting novel fungicides, insecticides, and herbicides. The protocols and insights provided herein serve as a comprehensive guide for researchers to unlock the full potential of this strategic synthon.

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Methods for Incorporating the Trifluoromethyl Pyrazole Moiety into Bioactive Scaffolds

An Application Guide for Medicinal Chemists

Abstract

The trifluoromethyl-pyrazole (CF₃-pyrazole) moiety is a privileged scaffold in modern medicinal chemistry, integral to the structure of numerous pharmaceuticals and agrochemicals.[1][2] Its prevalence is due to the unique physicochemical properties imparted by the trifluoromethyl group, which can enhance metabolic stability, lipophilicity, and binding affinity of a molecule.[2] This guide provides researchers, scientists, and drug development professionals with a detailed overview of robust and scalable synthetic strategies for incorporating the CF₃-pyrazole core into bioactive molecules. We will explore the mechanistic underpinnings of classical and modern synthetic routes, provide detailed, field-tested protocols, and offer practical guidance on overcoming common synthetic challenges.

Introduction: The Strategic Value of the CF₃-Pyrazole Scaffold

The pyrazole ring is a five-membered heterocycle that is metabolically stable and serves as a versatile scaffold in drug design.[3] When functionalized with a trifluoromethyl (-CF₃) group, its properties are significantly modulated. The high electronegativity and lipophilicity of the -CF₃ group can dramatically alter a compound's pharmacokinetic and pharmacodynamic profile. This combination is found in several blockbuster drugs, including the anti-inflammatory agent Celecoxib and the anticoagulant Razaxaban, highlighting the therapeutic importance of the 3-(trifluoromethyl)pyrazole scaffold.[2][3]

The development of efficient and regioselective methods to construct this valuable moiety is therefore a critical task in synthetic and medicinal chemistry.[1] This document outlines three primary, validated strategies for achieving this:

• Strategy 1: Classical cyclocondensation of trifluoromethylated 1,3-dicarbonyl precursors.

• Strategy 2: [3+2] Cycloaddition reactions using trifluoromethylated 1,3-dipoles.

• Strategy 3: Modern three-component reactions for convergent synthesis.

Each section will detail the causality behind the experimental design, provide step-by-step protocols, and summarize key performance indicators.

Strategy 1: Cyclocondensation of Trifluoromethylated 1,3-Dicarbonyls

This is the most traditional and widely practiced method for pyrazole synthesis.[4] The core of this strategy is the reaction between a hydrazine derivative and a β-dicarbonyl compound that already contains the trifluoromethyl group, such as 4,4,4-trifluoro-1-phenyl-1,3-butanedione.

Causality and Mechanistic Insight: The reaction proceeds via initial nucleophilic attack of the hydrazine onto one of the carbonyl groups, followed by cyclization and dehydration to form the aromatic pyrazole ring. A key challenge in this method is controlling regioselectivity when using unsymmetrical 1,3-diketones and substituted hydrazines. The reaction outcome is governed by the relative electrophilicity of the two carbonyl carbons. The carbon adjacent to the electron-withdrawing -CF₃ group is more electrophilic and is typically attacked first by the more nucleophilic nitrogen of the substituted hydrazine. However, reaction conditions such as pH and solvent can influence this selectivity.[5]

Caption: General workflow for CF₃-pyrazole synthesis via cyclocondensation.

Protocol 2.1: Synthesis of 5-Aryl-3-Trifluoromethyl Pyrazole via Silver-Catalyzed Reaction

This protocol is adapted from a silver-catalyzed method that proceeds through sequential nucleophilic addition, intramolecular cyclization, and elimination.[6][7]

Materials:

• N'-benzylidene tolylsulfonohydrazide (1.0 mmol)

• Ethyl 4,4,4-trifluoro-3-oxobutanoate (1.2 mmol)

• Silver triflate (AgOTf) (10 mol%)

• 1,2-Dichloroethane (DCE) (5 mL)

• Sodium bicarbonate (sat. aq. solution)

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a flame-dried 25 mL round-bottom flask, add N'-benzylidene tolylsulfonohydrazide (1.0 mmol), ethyl 4,4,4-trifluoro-3-oxobutanoate (1.2 mmol), and AgOTf (0.1 mmol).

• Add 5 mL of 1,2-dichloroethane (DCE) to the flask.

• Stir the reaction mixture at 60 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction typically completes within 1-2 hours.[7]

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and wash sequentially with saturated sodium bicarbonate solution (15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting crude residue by silica gel column chromatography (eluting with a hexane/ethyl acetate gradient) to yield the desired 5-aryl-3-trifluoromethyl pyrazole.

Trustworthiness Note: The use of a silver catalyst facilitates the reaction under milder conditions and can improve yields compared to non-catalyzed thermal condensations.[6] Increasing the temperature above 60 °C may lead to lower yields due to side reactions.[6]

Strategy 2: [3+2] Cycloaddition Reactions

1,3-Dipolar cycloadditions represent a powerful and highly regioselective alternative for constructing the pyrazole ring.[4] This strategy involves the reaction of a trifluoromethyl-containing 1,3-dipole (e.g., a nitrile imine) with a suitable dipolarophile (e.g., an alkyne or alkene).

Causality and Mechanistic Insight: The key to this method is the in situ generation of a transient trifluoromethylated 1,3-dipole. For example, trifluoroacetonitrile imines can be generated from corresponding hydrazonoyl bromides in the presence of a base like triethylamine.[1] This highly reactive intermediate is immediately trapped by a dipolarophile in the reaction medium. The regioselectivity is typically excellent and predictable based on the electronic properties of the dipole and dipolarophile.[1][8]

Caption: Workflow for CF₃-pyrazole synthesis via [3+2] cycloaddition.

Protocol 3.1: Synthesis of Polysubstituted 3-Trifluoromethylpyrazoles from Chalcones

This protocol, adapted from literature, describes a two-step process involving a highly regio- and diastereoselective [3+2] cycloaddition followed by oxidation.[1][4]

Materials:

• Chalcone derivative (1.0 mmol)

• Trifluoroacetohydrazonoyl bromide derivative (1.2 mmol)

• Triethylamine (Et₃N) (1.5 mmol)

• Tetrahydrofuran (THF), anhydrous (10 mL)

• Manganese dioxide (MnO₂) (5.0 mmol)

• Dimethyl sulfoxide (DMSO) (10 mL)

• Dichloromethane (DCM)

Procedure - Step 1: Cycloaddition to form Pyrazoline

• Dissolve the chalcone (1.0 mmol) and trifluoroacetohydrazonoyl bromide (1.2 mmol) in anhydrous THF (10 mL) in a round-bottom flask under an inert atmosphere (N₂).

• Add triethylamine (1.5 mmol) dropwise to the solution at room temperature.

• Stir the reaction for 12-24 hours. Monitor by TLC until the starting materials are consumed.

• Filter the reaction mixture to remove the triethylammonium bromide salt.

• Concentrate the filtrate under reduced pressure to obtain the crude trans-configured 5-acyl-pyrazoline, which can be used in the next step without further purification.

Procedure - Step 2: Oxidative Aromatization

• Dissolve the crude pyrazoline from the previous step in DMSO (10 mL).

• Add activated manganese dioxide (5.0 mmol) to the solution.

• Heat the mixture to 80 °C and stir vigorously for 4-6 hours.

• After cooling to room temperature, dilute the reaction mixture with water (30 mL) and extract with dichloromethane (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the residue by column chromatography to afford the fully substituted 3-trifluoromethylpyrazole.

Expertise Note: The choice of solvent in the oxidation step is critical. Using DMSO leads to the fully substituted pyrazole, whereas performing the oxidation in a nonpolar solvent like hexane can lead to a deacylative pathway, affording 1,3,4-trisubstituted pyrazoles.[1][4] This provides a divergent route to two distinct product classes from a common intermediate.

Strategy 3: Three-Component Synthesis

Multi-component reactions (MCRs) offer significant advantages in terms of efficiency, atom economy, and operational simplicity. A notable example is the regioselective synthesis of 3-(trifluoromethyl)pyrazoles from aldehydes, tosyl hydrazide, and 2-bromo-3,3,3-trifluoropropene (BTP).[3]

Causality and Mechanistic Insight: This reaction is postulated to proceed through the formation of a diazo intermediate from the aldehyde and tosyl hydrazide, which then undergoes a [3+2] cycloaddition with BTP.[3] BTP is an attractive CF₃ source as it is an inexpensive, liquid, and environmentally friendly industrial feedstock. The base, 1,8-Diazabicyclo[11.5.4.0]undec-7-ene (DBU), was found to be uniquely effective, suggesting it plays a crucial role in one of the proton transfer or elimination steps.[3]

Caption: Workflow for the one-pot, three-component synthesis of 3-CF₃-pyrazoles.

Protocol 4.1: One-Pot Synthesis of 3-(Trifluoromethyl)pyrazoles

This protocol is based on the highly efficient three-component coupling method.[3]

Materials:

• Aromatic or aliphatic aldehyde (1.0 mmol)

• Tosyl hydrazide (1.1 mmol)

• 2-Bromo-3,3,3-trifluoropropene (BTP) (1.5 mmol)

• 1,8-Diazabicyclo[11.5.4.0]undec-7-ene (DBU) (2.5 mmol)

• Acetonitrile (MeCN), anhydrous (5 mL)

Procedure:

• In a 25 mL oven-dried flask, combine the aldehyde (1.0 mmol) and tosyl hydrazide (1.1 mmol) in anhydrous acetonitrile (5 mL).

• Stir the mixture at room temperature for 30 minutes to allow for hydrazone formation.

• Add BTP (1.5 mmol) to the mixture, followed by the dropwise addition of DBU (2.5 mmol).

• Heat the reaction mixture to 60 °C and stir for 12-24 hours. Monitor the reaction by TLC.

• After completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Redissolve the residue in ethyl acetate (30 mL) and wash with 1 M HCl (15 mL) followed by brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by silica gel column chromatography to obtain the desired 3-(trifluoromethyl)pyrazole.

Trustworthiness Note: This method shows broad substrate scope, tolerating electron-rich and electron-deficient aromatic aldehydes, as well as aliphatic aldehydes. It also tolerates functional groups like aryl bromides and esters, making it highly valuable for constructing libraries of analogues for structure-activity relationship (SAR) studies.[3]

Method Comparison and Troubleshooting

Method	Key Advantages	Key Disadvantages	Regioselectivity
1. Cyclocondensation	Uses readily available starting materials; well-established.[4]	Can suffer from poor regioselectivity with unsymmetrical diketones; may require harsh conditions.[5]	Variable; dependent on substrate and conditions.
2. [3+2] Cycloaddition	Excellent regioselectivity; modular; proceeds under mild conditions.[1][8]	Requires synthesis of dipole precursors; some dipoles (e.g., diazoalkanes) can be hazardous.[3]	Generally high and predictable.
3. Three-Component	Highly efficient (one-pot); operationally simple; uses an inexpensive CF₃ source.[3]	Scope may be limited by the stability of the in-situ generated diazo intermediate.	Excellent for 3-CF₃ pyrazoles.[3]

Common Troubleshooting Scenarios [5]

Problem	Probable Cause(s)	Suggested Solution(s)
Low or No Product	Inactive reagents; incorrect temperature; inefficient catalyst.	Check purity of starting materials; optimize reaction temperature; screen alternative catalysts or bases.
Mixture of Regioisomers	Use of unsymmetrical 1,3-dicarbonyls in cyclocondensation.	Modify substituents on the dicarbonyl to enhance steric or electronic differentiation; screen different solvents and adjust pH.
Formation of Side Products	Reaction conditions too harsh (e.g., high temperature); instability of intermediates or product.	Use milder reaction conditions (lower temperature, shorter time); ensure an inert atmosphere if reagents are air/moisture sensitive.
Loss of CF₃ Group	Instability of a trifluoromethylated intermediate.	This is a known issue with N-CF₃ pyrazole synthesis; use of a strong acid in a non-protic solvent like DCM can suppress this side reaction.[9][10]

References

• Potemkin, V. A., & Grishina, M. A. (2022). Trifluoromethylated Pyrazoles via Sequential (3 + 2)-Cycloaddition of Fluorinated Nitrile Imines with Chalcones and Solvent-Dependent Deacylative Oxidation Reactions. Organic Letters. [Link]

• Organic Chemistry Portal. (2020). Three-Component Synthesis of 3-(Trifluoromethyl)pyrazoles. Org. Lett. 2020, 22, 809–813. [Link]

• Foster, R. S., Jakobi, H., & Harrity, J. P. A. (2012). A General and Regioselective Synthesis of 5-Trifluoromethyl-pyrazoles. Organic Letters. [Link]

• Kovyrshina, K. A., et al. (2024). Selected examples for 3‐trifluoromethylpyrazole‐containing bioactive compounds. Acta Crystallographica Section E: Crystallographic Communications. [Link]

• Foster, R. S., Jakobi, H., & Harrity, J. P. A. (2012). A general and regioselective synthesis of 5-trifluoromethyl-pyrazoles. PubMed. [Link]

• You, Y., et al. (2021). Regioselective Synthesis of 5-Trifluoromethylpyrazoles by [3 + 2] Cycloaddition of Nitrile Imines and 2-Bromo-3,3,3-trifluoropropene. The Journal of Organic Chemistry. [Link]

• Unknown Author. (n.d.). Accessing trifluoromethylated SuFEx-able pyrazole via distortion-accelerated 1,3-dipolar cycloadditions. RSC Publishing. [Link]

• Synfacts. (2021). Regioselective Scalable Approaches to Trifluoromethylated Pyrazoles. Thieme. [Link]

• Adamu, A., et al. (2022). A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. PMC - NIH. [Link]

• Topchiy, M. A., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. [Link]

• Karrouchi, K., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC - NIH. [Link]

• Saleh, I., et al. (2022). Design, synthesis, and antibacterial activity of N-(trifluoromethyl)phenyl substituted pyrazole derivatives. RSC Publishing. [Link]

• ResearchGate. (n.d.). Bioactive trifluoromethyl pyrazole derivatives. [Link]

• Roy, S., et al. (2021). Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria. MDPI. [Link]

• ResearchGate. (n.d.). Some examples of bioactive pyrazoles and pyrazolines. [Link]

• Potemkin, V. A., & Grishina, M. A. (2022). Trifluoromethylated Pyrazoles via Sequential (3 + 2)-Cycloaddition of Fluorinated Nitrile Imines with Chalcones and Solvent-Dependent Deacylative Oxidation Reactions. NIH. [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. [Link]

• Roy, S., et al. (2021). Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria. PMC - PubMed Central. [Link]

• Unknown Author. (2024). Synthesis of Diverse N-Trifluoromethyl Pyrazoles by Trapping of Transiently-Generated Trifluoromethylhydrazine. The Journal of Organic Chemistry. [Link]

• Unknown Author. (2024). Accessing trifluoromethylated SuFEx-able pyrazole via distortion-accelerated 1,3-dipolar cycloadditions. PMC - PubMed Central. [Link]

• Unknown Author. (2024). Synthesis of Diverse N-Trifluoromethyl Pyrazoles by Trapping of Transiently-Generated Trifluoromethylhydrazine. PubMed. [Link]

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Advanced N-Arylation Strategies for Substituted 4-Iodopyrazoles: Application Notes and Protocols for the Modern Medicinal Chemist

Introduction: The Strategic Importance of N-Aryl-4-Iodopyrazoles

In the landscape of contemporary drug discovery and materials science, the N-aryl pyrazole scaffold holds a position of significant importance. This privileged structural motif is a cornerstone in a vast array of biologically active compounds, prized for its unique electronic properties and its ability to engage in crucial binding interactions with biological targets. The strategic incorporation of a 4-iodo substituent on the pyrazole ring further enhances the synthetic utility of this core, providing a versatile handle for subsequent functionalization through a variety of cross-coupling reactions. This guide provides an in-depth exploration of the two most robust and widely adopted techniques for the N-arylation of substituted 4-iodopyrazoles: the Palladium-Catalyzed Buchwald-Hartwig Amination and the Copper-Catalyzed Ullmann Condensation.

This document moves beyond a simple recitation of procedures. As a senior application scientist, the goal is to provide a nuanced understanding of the underlying principles governing these transformations. We will delve into the mechanistic rationale behind experimental choices, offer a comparative analysis of the two primary methods, and provide detailed, field-tested protocols. Furthermore, we will explore the impact of microwave irradiation as a powerful tool for reaction acceleration and optimization. This guide is designed for the discerning researcher, scientist, and drug development professional seeking not just to perform a reaction, but to master it.

Comparative Analysis: Choosing the Optimal N-Arylation Strategy

The decision to employ either the Buchwald-Hartwig amination or the Ullmann condensation is a critical juncture in the synthetic planning for N-aryl-4-iodopyrazoles. This choice is dictated by a careful consideration of several factors, including the electronic and steric nature of the coupling partners, functional group tolerance, reaction conditions, and overall cost-effectiveness.

Feature	Buchwald-Hartwig Amination (Palladium-Catalyzed)	Ullmann Condensation (Copper-Catalyzed)
Catalyst	Palladium complexes (e.g., Pd₂(dba)₃, Pd(OAc)₂)	Copper salts (e.g., CuI, Cu₂O)
Ligand	Bulky, electron-rich phosphines (e.g., XPhos, SPhos)	Diamines, amino acids, phenanthrolines
Arylating Agent	Aryl halides (Cl, Br, I), triflates	Aryl halides (I, Br), boronic acids
Functional Group Tolerance	Excellent; tolerates a wide range of sensitive groups	Good, but can be sensitive to certain functional groups
Reaction Temperature	Generally milder (80-120 °C)	Traditionally high, modern systems are milder
Cost	Higher, due to palladium and specialized ligands	Lower, copper is more abundant and ligands are often simpler
Key Advantage	Broad substrate scope and high functional group tolerance	Cost-effective and powerful, especially for large-scale synthesis

Expert Insights on Method Selection:

• For complex, multi-functionalized substrates, where preserving sensitive functional groups is paramount, the Buchwald-Hartwig amination is often the superior choice due to its exceptional functional group tolerance.[1]

• For large-scale synthesis or when cost is a primary driver, the Ullmann condensation presents a more economical and highly effective alternative. Modern advancements have significantly improved the mildness and efficiency of this classic reaction.[1]

• When using aryl boronic acids as the arylating partner, a modified Ullmann-type reaction, often referred to as a Chan-Lam coupling, is the method of choice. This copper-catalyzed approach provides an effective route to N-aryl-4-iodopyrazoles.[1]

• For rapid library synthesis and high-throughput screening, both reactions can be significantly accelerated using microwave irradiation , often leading to cleaner reaction profiles and improved yields in a fraction of the time required for conventional heating.[1]

Mechanistic Overview: Understanding the "Why"

A fundamental grasp of the catalytic cycles of both the Buchwald-Hartwig and Ullmann reactions is essential for rational troubleshooting and optimization.

Buchwald-Hartwig Amination: The Palladium Catalytic Cycle

The generally accepted mechanism for the Buchwald-Hartwig amination involves a Pd(0)/Pd(II) catalytic cycle.

Buchwald-Hartwig Catalytic Cycle.

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl halide (Ar-X), forming a Pd(II) intermediate.

• Amine Coordination and Deprotonation: The pyrazole coordinates to the Pd(II) complex, and a base facilitates the deprotonation of the pyrazole N-H, forming a palladium-amide complex.

• Reductive Elimination: The final step is the reductive elimination of the N-arylpyrazole product, regenerating the active Pd(0) catalyst.

Ullmann Condensation: The Copper Catalytic Cycle

The mechanism of the Ullmann reaction is more debated but is generally believed to involve a Cu(I)/Cu(III) cycle, particularly in modern, ligand-accelerated systems.

Ullmann Condensation Catalytic Cycle.

• Formation of the Copper-Amide: The pyrazole is deprotonated by a base, and the resulting anion reacts with a Cu(I) salt to form a copper-pyrazolide species.

• Oxidative Addition: The aryl halide undergoes oxidative addition to the Cu(I) center to form a Cu(III) intermediate.

• Reductive Elimination: The N-arylpyrazole product is formed via reductive elimination, regenerating a Cu(I) species.

Experimental Protocols

The following protocols are presented as robust starting points for the N-arylation of substituted 4-iodopyrazoles. Optimization of specific parameters may be necessary for novel substrates.

Protocol 1: Palladium-Catalyzed Buchwald-Hartwig N-Arylation

This protocol provides a general procedure for the N-arylation of a substituted 4-iodopyrazole with an aryl bromide.

Materials:

• Substituted 4-iodo-1H-pyrazole (1.0 mmol, 1.0 equiv)

• Aryl bromide (1.1 mmol, 1.1 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 mmol, 2 mol%)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) (0.04 mmol, 4 mol%)

• Potassium carbonate (K₂CO₃) (2.0 mmol, 2.0 equiv)

• Anhydrous toluene (5 mL)

• Schlenk tube or microwave vial

• Inert gas supply (Argon or Nitrogen)

Workflow Diagram:

Workflow for Buchwald-Hartwig N-Arylation.

Procedure:

• To an oven-dried Schlenk tube, add the substituted 4-iodo-1H-pyrazole (1.0 mmol), the aryl bromide (1.1 mmol), Pd₂(dba)₃ (0.02 mmol), XPhos (0.04 mmol), and K₂CO₃ (2.0 mmol).[1]

• Evacuate the tube and backfill with an inert gas (e.g., Argon). Repeat this cycle three times to ensure an oxygen-free atmosphere.[1]

• Add anhydrous toluene (5 mL) via syringe.[1]

• Seal the Schlenk tube and place it in a preheated oil bath at 110 °C. Stir the reaction mixture for 12-24 hours.[1] Alternatively, for microwave-assisted synthesis, use a sealed microwave vial and heat at a temperature determined through optimization (typically 120-150 °C) for 10-60 minutes.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.[1]

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove inorganic salts and the palladium catalyst.[1]

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired N-aryl-4-iodopyrazole.

Protocol 2: Copper-Catalyzed Ullmann N-Arylation

This protocol describes a mild, ligand-free N-arylation of a substituted 4-iodo-1H-pyrazole with a phenylboronic acid using copper(I) oxide as the catalyst.[1]

Materials:

• Substituted 4-iodo-1H-pyrazole (1.0 mmol, 1.0 equiv)

• Phenylboronic acid (1.2 mmol, 1.2 equiv)

• Copper(I) oxide (Cu₂O) (0.1 mmol, 10 mol%)

• Methanol (MeOH) (5 mL)

• Round-bottom flask

Procedure:

• To a round-bottom flask, add the substituted 4-iodo-1H-pyrazole (1.0 mmol), phenylboronic acid (1.2 mmol), and Cu₂O (0.1 mmol).[1]

• Add methanol (5 mL) to the flask.[1]

• Stir the reaction mixture at room temperature under atmospheric conditions.

• Monitor the progress of the reaction by TLC or LC-MS.

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired N-phenyl-4-iodopyrazole.[1]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	- Inactive catalyst (Pd or Cu source).- Inappropriate ligand for the specific substrate.- Suboptimal base or solvent.- Reaction temperature too low.	- Use a fresh, high-purity catalyst. For Buchwald-Hartwig, consider using a pre-catalyst.- Screen a variety of ligands. For Buchwald-Hartwig, try different biaryl phosphines. For Ullmann, screen diamines or amino acids.- Screen different bases (e.g., K₃PO₄, Cs₂CO₃) and anhydrous solvents.- Incrementally increase the reaction temperature or switch to microwave heating.
Formation of Dehalogenated Pyrazole	- Presence of protic impurities (e.g., water) leading to reduction of the C-I bond.- Certain catalyst/ligand combinations may favor this side reaction.	- Ensure all reagents and solvents are anhydrous and the reaction is performed under a strictly inert atmosphere.- Screen alternative ligands or catalyst systems. In some cases, switching from an iodopyrazole to a bromopyrazole can mitigate this issue.[2]
Reaction Stalls Before Completion	- Catalyst deactivation.- Product inhibition.	- Increase catalyst loading or add a second portion of catalyst mid-reaction.- Dilute the reaction mixture with more solvent.
Poor Regioselectivity (for unsymmetrical pyrazoles)	- Steric and electronic factors on the pyrazole ring influencing the site of arylation.	- This is less of a concern for N-arylation but can be a factor if C-H activation is a competing pathway. Ensure conditions favor N-arylation (appropriate catalyst and base).

Conclusion

The N-arylation of substituted 4-iodopyrazoles is a cornerstone transformation in modern synthetic chemistry, providing access to a rich diversity of molecules with profound implications for drug discovery and materials science. Both the Buchwald-Hartwig amination and the Ullmann condensation offer powerful and versatile avenues to these valuable compounds. A deep understanding of the mechanistic underpinnings, careful consideration of the substrate scope, and rational application of the protocols outlined in this guide will empower researchers to confidently and efficiently synthesize their target N-aryl-4-iodopyrazoles. The continued evolution of these catalytic systems, particularly with the advent of more active catalysts and the application of enabling technologies like microwave synthesis, promises to further expand the synthetic chemist's toolkit for years to come.

References

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• Asian Journal of Chemistry. (2012). NOTE An Effective N-Ligand for Copper-Catalyzed N-Arylation of Triazole. [Link]

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• Asian Journal of Organic Chemistry. (2023). Catalytic Ullmann-Type N-Arylation to Access Medicinally Important SuFEx-able Pyrazolo[1,5-a]Quinoxalinones. [Link]

• University of Nottingham. (2020). Optimising a Buchwald-Hartwig amination using the ChemSpeed. [Link]

• ResearchGate. (2020). N-arylation of Heterocycles with Activated Chloro-and Fluoroarenes Using CuO NPs. [Link]

• Molecules. (2020). Buchwald-Hartwig coupling between 4-halo-1H-1-tritylpyrazoles (1) and piperidine. [Link]

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Application Notes and Protocols for the Palladium-Catalyzed Buchwald-Hartwig Amination of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole

Introduction: The Strategic Importance of Fluorinated Pyrazoles and C-N Bond Formation

In the landscape of modern drug discovery and development, the pyrazole scaffold holds a privileged position due to its prevalence in a wide array of biologically active molecules. The introduction of trifluoromethyl (CF₃) groups into this heterocyclic system often enhances metabolic stability, lipophilicity, and binding affinity, making 3,5-bis(trifluoromethyl)-pyrazoles particularly valuable building blocks. The targeted functionalization of this electron-deficient core, specifically through the formation of a carbon-nitrogen bond at the C4 position, opens a gateway to a vast chemical space of novel amine derivatives with significant therapeutic potential.

The Buchwald-Hartwig amination has emerged as a powerful and versatile palladium-catalyzed cross-coupling reaction for the construction of C-N bonds.[1] This methodology offers a significant advantage over traditional methods, which often require harsh reaction conditions and exhibit limited substrate scope. This document provides a detailed guide for researchers, chemists, and drug development professionals on the successful application of the Buchwald-Hartwig amination to a challenging, electron-deficient substrate: 4-iodo-3,5-bis(trifluoromethyl)-1H-pyrazole. We will delve into the mechanistic underpinnings, provide detailed experimental protocols, and offer insights into reaction optimization and troubleshooting.

Mechanistic Insights: The Palladium Catalytic Cycle

The Buchwald-Hartwig amination proceeds through a well-established catalytic cycle involving a palladium(0) active species. Understanding this mechanism is crucial for rationalizing the choice of reagents and reaction conditions. The key steps are:

• Oxidative Addition: The cycle commences with the oxidative addition of the aryl iodide to a coordinatively unsaturated Pd(0) complex, forming a Pd(II) intermediate. The electron-withdrawing nature of the trifluoromethyl groups on the pyrazole ring can influence the rate of this step.

• Amine Coordination and Deprotonation: The amine nucleophile then coordinates to the Pd(II) complex. In the presence of a base, the amine is deprotonated to form a more nucleophilic amido species. The choice of base is critical and must be strong enough to deprotonate the amine without causing degradation of the starting materials or products.[2]

• Reductive Elimination: This is the product-forming step where the C-N bond is formed, and the desired arylated amine is released from the coordination sphere of the palladium. This step regenerates the Pd(0) catalyst, allowing it to re-enter the catalytic cycle.[3]

It is important to note that with aryl iodides, a potential side reaction is the formation of unreactive palladium iodide dimers, which can inhibit the catalytic cycle.[4] The use of appropriate ligands can help mitigate this issue.

Caption: Figure 1: Catalytic Cycle of Buchwald-Hartwig Amination.

Experimental Protocols

Materials and Reagents

• Substrate: 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole (commercially available from suppliers such as Boron Molecular and CymitQuimica).[5][6]

• Palladium Pre-catalyst: Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)) or a suitable pre-catalyst like a Buchwald G3 or G4 precatalyst.[7]

• Ligand: A bulky, electron-rich phosphine ligand is recommended. Examples include Xantphos, DavePhos, or BrettPhos. The optimal ligand may vary depending on the amine coupling partner.[8]

• Base: A strong, non-nucleophilic base is required. Sodium tert-butoxide (NaOtBu), lithium hexamethyldisilazide (LHMDS), or cesium carbonate (Cs₂CO₃) are common choices.[2]

• Solvent: Anhydrous, deoxygenated solvents are essential. Toluene, 1,4-dioxane, or THF are typically used.[9]

• Amine: A wide range of primary and secondary amines can be used as coupling partners.

• Inert Atmosphere: The reaction must be performed under an inert atmosphere of nitrogen or argon.

General Procedure for Buchwald-Hartwig Amination

The following is a general protocol that can be adapted and optimized for specific amine coupling partners.

• Reaction Setup: To a dry Schlenk tube or a vial equipped with a magnetic stir bar, add 4-iodo-3,5-bis(trifluoromethyl)-1H-pyrazole (1.0 equiv), the palladium pre-catalyst (e.g., Pd₂(dba)₃, 2-5 mol%), and the phosphine ligand (e.g., Xantphos, 4-10 mol%).

• Addition of Reagents: Add the base (e.g., NaOtBu, 1.5-2.0 equiv). The solid reagents should be added under a positive flow of inert gas.

• Solvent and Amine Addition: Add the anhydrous, deoxygenated solvent (e.g., toluene, 0.1-0.2 M concentration with respect to the pyrazole). Finally, add the amine (1.1-1.5 equiv).

• Reaction Conditions: Seal the reaction vessel and heat the mixture with vigorous stirring at a temperature ranging from 80-110 °C. The optimal temperature and reaction time should be determined by monitoring the reaction progress using TLC, GC-MS, or LC-MS.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with a suitable organic solvent such as ethyl acetate or dichloromethane. Wash the organic layer with water and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel.

Data Presentation: Exemplary Reaction Conditions

The following table provides a starting point for the optimization of the Buchwald-Hartwig amination of 4-iodo-3,5-bis(trifluoromethyl)-1H-pyrazole with various classes of amines. Yields are illustrative and will depend on the specific amine and precise reaction conditions.

Entry	Amine Partner	Pd Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)
1	Morpholine	Pd₂(dba)₃ (2.5)	Xantphos (5)	NaOtBu (1.5)	Toluene	100	12
2	Aniline	Pd(OAc)₂ (2)	BrettPhos (4)	Cs₂CO₃ (2.0)	1,4-Dioxane	110	18
3	n-Butylamine	Pd₂(dba)₃ (3)	DavePhos (6)	LHMDS (1.8)	THF	80	24
4	Piperidine	Pd₂(dba)₃ (2.5)	Xantphos (5)	K₃PO₄ (2.0)	Toluene	100	16

Troubleshooting and Optimization

Despite its robustness, the Buchwald-Hartwig amination can sometimes present challenges, particularly with electron-deficient substrates. Here are some common issues and potential solutions:

• Low or No Conversion:

  • Catalyst Inactivity: Ensure the use of a high-purity palladium pre-catalyst and an air- and moisture-free reaction setup. Pre-catalysts that are more easily activated to the Pd(0) state can be beneficial.[10]

  • Ligand Choice: The electronic and steric properties of the ligand are critical. For electron-deficient aryl iodides, a more electron-rich and bulky ligand may be required to promote oxidative addition and reductive elimination. A ligand screen is often a prudent first step in optimization.

  • Base Strength: The base may not be strong enough to deprotonate the amine. Consider switching to a stronger base like LHMDS or NaOtBu.

• Side Product Formation:

  • Hydrodehalogenation: The replacement of the iodine with a hydrogen atom can be a competing side reaction. This can sometimes be suppressed by using a less polar solvent or a different ligand.

  • Homocoupling of the Amine: This is less common but can occur at high temperatures. Reducing the reaction temperature may be beneficial.

• Difficulty with Primary Amines:

  • Primary amines can sometimes undergo double arylation. Using a bulkier ligand or a slight excess of the amine can favor mono-arylation.

Caption: Figure 2: Workflow for Reaction Optimization.

Conclusion

The palladium-catalyzed Buchwald-Hartwig amination of 4-iodo-3,5-bis(trifluoromethyl)-1H-pyrazole provides a reliable and versatile route to a valuable class of fluorinated aminopyrazoles. Careful consideration of the reaction parameters, including the choice of ligand, base, and solvent, is paramount for achieving high yields and purity. The protocols and troubleshooting guide presented herein are intended to serve as a comprehensive resource for researchers in their efforts to synthesize novel chemical entities for drug discovery and other applications.

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Design and synthesis of novel ligands from 4-Iodo-3,5-bis(trifluoromethyl)-1h-pyrazole

An In-Depth Guide to the Design and Synthesis of Novel Ligands from 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole

Introduction: The Strategic Advantage of a Privileged Scaffold

In the landscape of modern medicinal chemistry and drug development, the pyrazole core is a celebrated pharmacophore, present in numerous FDA-approved drugs. The strategic incorporation of trifluoromethyl (CF3) groups onto this scaffold dramatically enhances its therapeutic potential. These groups are prized for their ability to improve metabolic stability, increase lipophilicity, and modulate binding affinity to biological targets by acting as bioisosteres of other chemical groups.[1][2][3]

The starting material, 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole, represents a particularly powerful and versatile building block for the synthesis of novel ligands.[4][5][6][7] Its utility stems from two key features:

• The Bis(trifluoromethyl)pyrazole Core: The two strong electron-withdrawing CF3 groups significantly increase the acidity of the N-H proton, influencing its reactivity and interaction profile.[2] This electronic modulation is crucial for tuning the pKa and pharmacokinetic properties of the final ligand.

• The C4-Iodo Substituent: The carbon-iodine bond is the most reactive of the carbon-halogen bonds, making the C4 position an excellent electrophilic handle for a wide array of palladium- and copper-catalyzed cross-coupling reactions.[8] This allows for the systematic and efficient introduction of diverse chemical functionalities, enabling the rapid generation of extensive ligand libraries for screening and optimization.

This guide provides a detailed exploration of the synthetic strategies and step-by-step protocols for leveraging 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole as a cornerstone for novel ligand discovery.

Core Synthetic Pathways: Functionalization of the C4 Position

The primary strategy for ligand diversification from this scaffold involves the substitution of the iodine atom at the C4 position. Transition metal-catalyzed cross-coupling reactions are the methods of choice due to their high efficiency, functional group tolerance, and predictable outcomes.

Caption: General workflows for C4-position functionalization.

C-C Bond Formation: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a robust method for creating carbon-carbon bonds between the pyrazole core and various aryl or heteroaryl boronic acids or esters.[8][9] This reaction is fundamental for synthesizing ligands that explore interactions within aromatic pockets of target proteins.

Causality Behind Component Selection:

• Catalyst System: A combination of a Palladium(II) pre-catalyst like Pd(OAc)₂ and a bulky, electron-rich phosphine ligand such as SPhos is highly effective. The ligand facilitates the reductive elimination step and stabilizes the active Pd(0) species, leading to higher yields.[8]

• Base: A moderately strong base like K₂CO₃ or K₃PO₄ is required to activate the boronic acid via the formation of a boronate complex, which is crucial for the transmetalation step.

• Solvent System: A mixture of an organic solvent like 1,4-dioxane and water is common. Water is essential for dissolving the inorganic base and facilitating the formation of the active boronate species.[8]

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: In a sealed tube or Schlenk flask, combine 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole (1.0 equiv), the desired aryl/heteroaryl boronic acid or ester (1.2-1.5 equiv), potassium carbonate (K₂CO₃, 2.0-3.0 equiv), Palladium(II) acetate (Pd(OAc)₂, 2-5 mol%), and SPhos (4-10 mol%).[8]

• Solvent Addition: Add a degassed mixture of 1,4-dioxane and water (typically a 4:1 v/v ratio).[8]

• Inert Atmosphere: Evacuate the vessel and backfill with an inert gas (Argon or Nitrogen). Repeat this process three times to ensure the removal of oxygen, which can deactivate the palladium catalyst.[8]

• Heating: Heat the reaction mixture with vigorous stirring at 80-120 °C for 2-18 hours. Reaction progress should be monitored by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[8]

• Work-up: Upon completion, cool the mixture to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate) three times.[8]

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude residue is then purified by flash column chromatography on silica gel to yield the desired 4-aryl-3,5-bis(trifluoromethyl)-1H-pyrazole.[8][9]

Coupling Partner	Catalyst System	Base	Solvent	Temp (°C)	Typical Yield (%)
Arylboronic Acids	Pd(OAc)₂ (2 mol%), SPhos (4 mol%)	KF	Toluene/H₂O	80	75-98[8]
Heteroarylboronic Acids	Pd(PPh₃)₄ (5 mol%)	Na₂CO₃	Dioxane/H₂O	100	60-90[9]
Vinylboronic Esters	Pd(dppf)Cl₂ (3 mol%)	K₃PO₄	Dioxane	90	70-85

C-C Bond Formation: Sonogashira Coupling

For the introduction of linear, rigid alkynyl moieties, the Sonogashira coupling is the premier choice. This reaction, co-catalyzed by palladium and copper, efficiently couples the iodopyrazole with terminal alkynes.[10]

Causality Behind Component Selection:

• Dual Catalyst System: The reaction relies on a synergistic catalytic cycle. The palladium catalyst (e.g., Pd(PPh₃)₂Cl₂) activates the C-I bond, while the copper(I) iodide (CuI) co-catalyst activates the alkyne by forming a copper acetylide intermediate, which facilitates the crucial transmetalation step.[10]

• Base/Solvent: An amine base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), serves a dual role: it acts as the base to deprotonate the terminal alkyne and often serves as the solvent.[8][10]

Protocol 2: General Procedure for Sonogashira Coupling

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole (1.0 equiv), a palladium catalyst such as bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂, 2 mol%), and copper(I) iodide (CuI, 4 mol%).[8][10]

• Solvent and Base: Add anhydrous triethylamine (or a mixture of THF and an amine base). Stir the mixture for 5-10 minutes at room temperature.[10]

• Alkyne Addition: Add the terminal alkyne (1.2 equiv) dropwise via syringe.[8][10]

• Heating: Heat the reaction mixture to a temperature between room temperature and 80 °C, depending on the reactivity of the alkyne. Monitor the reaction's progress by TLC.[10]

• Work-up: Once the starting material is consumed, cool the mixture to room temperature. Filter the reaction mixture through a pad of celite to remove catalyst residues and salts, washing with an organic solvent.[11]

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude product is purified by flash column chromatography on silica gel to afford the desired 4-alkynyl-3,5-bis(trifluoromethyl)-1H-pyrazole.[8][10]

C-N Bond Formation: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed reaction for forming C-N bonds, enabling the synthesis of 4-amino pyrazole derivatives.[8][12] These derivatives are valuable as they can act as hydrogen bond donors or acceptors.

Causality Behind Component Selection:

• Catalyst System: This reaction requires a robust catalyst system capable of activating both the C-I bond and the N-H bond of the amine. A common system involves a palladium source like Pd₂(dba)₃ and a sterically hindered, electron-rich biarylphosphine ligand like XPhos.[12]

• Base: A strong, non-nucleophilic base is essential. Sodium tert-butoxide (NaOtBu) or potassium carbonate (K₂CO₃) are frequently used to deprotonate the amine, making it a more active nucleophile.[12]

Caption: Experimental workflow for Buchwald-Hartwig amination.

Protocol 3: General Procedure for Buchwald-Hartwig Amination

• Reaction Setup: In an oven-dried Schlenk tube, add 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole (1.0 equiv), the desired primary or secondary amine (1.1-1.5 equiv), tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 2 mol%), XPhos (4 mol%), and potassium carbonate (K₂CO₃, 2.0 equiv).[12]

• Inert Atmosphere: Seal the tube, then evacuate and backfill with argon. Repeat this cycle three times.[12]

• Solvent Addition: Add anhydrous toluene via syringe.[12]

• Heating: Place the sealed tube in a preheated oil bath at 110 °C and stir for 12-24 hours.[12]

• Monitoring: Track the reaction's progress by TLC or LC-MS until the starting iodopyrazole is consumed.[12]

• Work-up: Cool the reaction to room temperature. Dilute the mixture with ethyl acetate and filter through a pad of celite to remove inorganic salts.[12]

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography to obtain the target 4-amino pyrazole derivative.[12]

Amine Type	Catalyst System	Base	Solvent	Temp (°C)	Typical Yield (%)
Primary/Secondary Alkyl	Pd₂(dba)₃ (2%), XPhos (4%)	K₂CO₃	Toluene	110	65-90[12]
Arylamines	Pd(dba)₂ (10%), tBuDavePhos (20%)	K₂CO₃	Xylene	160 (MW)	50-85[13][14]

C-O Bond Formation: Copper-Catalyzed O-Arylation

To synthesize 4-alkoxy or 4-aryloxy pyrazole derivatives, a copper-catalyzed Ullmann-type coupling is often more effective than its palladium-catalyzed counterpart. Microwave irradiation can significantly accelerate these reactions.[15][16][17]

Protocol 4: Microwave-Assisted Copper-Catalyzed C-O Coupling

• Reaction Setup: In a microwave reaction vial, combine 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole (1.0 equiv), copper(I) iodide (CuI, 20 mol%), and a suitable ligand such as 3,4,7,8-tetramethyl-1,10-phenanthroline (20 mol%).[8][15][16]

• Reagent Addition: Add the desired alcohol (which can also serve as the solvent, ~2.0 mL) and potassium tert-butoxide (tBuOK, 2.0 equiv).[8][16]

• Microwave Irradiation: Seal the vial and heat the mixture to 130 °C for 1 hour under microwave irradiation with stirring.[8][15][16]

• Work-up: After cooling, quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).[15][16]

• Extraction and Purification: Extract the product with an organic solvent (e.g., CH₂Cl₂ or ethyl acetate). Combine the organic layers, wash with brine, dry over MgSO₄, and filter. Concentrate the solvent under reduced pressure and purify the residue by column chromatography.[15][16]

Secondary Functionalization: Targeting the N1 Position

Once the C4 position has been diversified, the N-H proton of the pyrazole ring offers a second site for modification, crucial for blocking a metabolic site or altering the ligand's orientation and solubility.

Protocol 5: General Procedure for N-Alkylation

• Deprotonation: Dissolve the C4-substituted-3,5-bis(trifluoromethyl)-1H-pyrazole (1.0 equiv) in an anhydrous solvent like tetrahydrofuran (THF) or dimethylformamide (DMF).

• Base Addition: Cool the solution to 0 °C and add a strong base such as sodium hydride (NaH, 1.1 equiv) portion-wise. Allow the mixture to stir at this temperature for 30 minutes.

• Electrophile Addition: Add the desired alkyl halide (e.g., methyl iodide or allyl bromide, 1.2 equiv) dropwise.[16]

• Reaction: Allow the reaction to warm to room temperature and stir for 2-12 hours until TLC analysis indicates completion.

• Work-up and Purification: Carefully quench the reaction with saturated aqueous NH₄Cl. Extract with ethyl acetate, wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify by column chromatography to yield the N1-alkylated product.[16]

Conclusion

4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole is an exceptionally valuable platform for the synthesis of novel and diverse ligand libraries. The high reactivity of the C4-iodo group, combined with the unique electronic properties imparted by the bis(trifluoromethyl) substitution, allows for predictable and high-yielding functionalization through a suite of well-established cross-coupling reactions. The protocols detailed in this guide for Suzuki-Miyaura, Sonogashira, Buchwald-Hartwig, and Ullmann-type couplings provide researchers with a robust toolkit for the rational design and synthesis of next-generation therapeutic agents and chemical probes.

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Application Notes and Protocols: Trifluoromethyl Pyrazoles in the Development of Selective COX-2 Inhibitors

An in-depth guide for researchers, scientists, and drug development professionals.

Authored by: Gemini, Senior Application Scientist

Abstract

The development of selective cyclooxygenase-2 (COX-2) inhibitors represents a significant milestone in anti-inflammatory therapy, offering potent efficacy with a reduced risk of the gastrointestinal side effects associated with traditional non-steroidal anti-inflammatory drugs (NSAIDs). Central to this success is the 1,5-diarylpyrazole scaffold, famously embodied by Celecoxib. A critical chemical feature of this scaffold is the trifluoromethyl (CF₃) group. This guide provides an in-depth exploration of the rationale, synthesis, and evaluation of trifluoromethyl pyrazole derivatives as selective COX-2 inhibitors. We will dissect the crucial role of the CF₃ moiety in achieving selectivity, detail robust protocols for synthesis and biological evaluation, and present a framework for data interpretation, providing researchers with the foundational knowledge and practical methodologies to advance the design of next-generation anti-inflammatory agents.

Foundational Concepts: The Rationale for Selective COX-2 Inhibition

The enzyme cyclooxygenase (COX) is responsible for converting arachidonic acid into prostaglandins, which are key mediators of physiological and pathological processes.[1] Two primary isoforms exist:

• COX-1: A constitutively expressed "housekeeping" enzyme found in most tissues. It synthesizes prostaglandins that protect the gastric mucosa, support renal function, and mediate platelet aggregation.[2] Inhibition of COX-1 is the primary cause of the gastrointestinal bleeding and ulceration associated with traditional NSAIDs.[3]

• COX-2: An inducible enzyme, its expression is typically low in most tissues but is significantly upregulated at sites of inflammation by stimuli like cytokines and mitogens.[4] It is the primary source of prostaglandins that mediate inflammation, pain, and fever.[3]

The discovery of these two isoforms led to the therapeutic hypothesis that selectively inhibiting COX-2 would provide potent anti-inflammatory and analgesic effects while sparing the protective functions of COX-1, thus offering a safer therapeutic profile.[5] This spurred the development of "coxibs," a class of drugs designed for this purpose.

The pyrazole ring has emerged as a premier scaffold for building selective COX-2 inhibitors.[6] Its unique electronic and structural properties provide a rigid framework for orienting the necessary pharmacophoric elements to achieve high-affinity binding and selectivity.

The Decisive Role of the Trifluoromethyl (CF₃) Group

The incorporation of a trifluoromethyl (CF₃) group into the pyrazole scaffold is a cornerstone of modern coxib design, exemplified by the structure of Celecoxib (4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide).[7][8] This is not a trivial substitution; the unique properties of the CF₃ group are instrumental in dictating the compound's biological activity.

• Enhanced Binding Affinity & Lipophilicity: The CF₃ group is highly lipophilic and significantly increases the compound's hydrophobicity, promoting favorable interactions within the largely hydrophobic active site of the COX-2 enzyme.[9][10]

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the CF₃ group highly resistant to metabolic degradation by cytochrome P450 enzymes.[10] This enhances the compound's half-life and bioavailability.

• Steric Driver of Selectivity: The CF₃ group is sterically bulkier than a methyl group.[10] The active site of COX-2 is approximately 20% larger and features a distinct hydrophilic side pocket not present in COX-1. The trifluoromethyl group on the pyrazole ring is too large to fit comfortably into the narrower active site of COX-1 but is perfectly accommodated within the more spacious COX-2 active site. This steric hindrance is a primary mechanism for achieving COX-2 selectivity.[11]

• Bioisosteric Properties: The CF₃ group can act as a bioisostere for other chemical groups, allowing for molecular fine-tuning to optimize pharmacokinetic and pharmacodynamic properties.[10][12][13]

Structure-Activity Relationship (SAR): Designing for Selectivity

The remarkable selectivity of trifluoromethyl pyrazole-based inhibitors is not accidental but the result of precise structural engineering. The SAR for this class is well-established, with three key pharmacophoric elements working in concert.[2][11]

• The 1,5-Diarylpyrazole Core: The central pyrazole ring acts as a scaffold. For optimal activity, two aryl rings must be placed on adjacent atoms of this core.

• The C-3 Trifluoromethyl Group: As discussed, this group projects into the main hydrophobic channel of the COX-2 active site. Its size is critical for sterically precluding binding to the smaller COX-1 active site.[11]

• The C-1 Phenylsulfonamide Moiety: This is the quintessential COX-2 pharmacophore. The sulfonamide (-SO₂NH₂) or a similar methylsulfonyl (-SO₂Me) group is crucial. It forms key hydrogen bonds with residues within the distinct hydrophilic side pocket of the COX-2 enzyme, such as Arginine 513 (Arg513), acting as a critical anchor point that is unavailable in COX-1.[7][11]

Caption: Key structure-activity relationships for COX-2 selectivity.

General Synthesis Protocol: Trifluoromethyl Pyrazole Carboxamides

A common and effective method for synthesizing these compounds involves a two-step process: the formation of a key β-diketone intermediate via Claisen condensation, followed by a cyclization reaction with a substituted hydrazine to form the pyrazole ring. The following is a representative protocol for synthesizing trifluoromethyl-pyrazole-carboxamide derivatives.[9][14]

Caption: General workflow for synthesis of pyrazole derivatives.

Protocol: Synthesis of N-(Aryl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide

This protocol is adapted from a general procedure for coupling pyrazole-carboxylic acid with aniline derivatives.[9]

Materials:

• 5-(Trifluoromethyl)-1H-pyrazole-4-carboxylic acid

• Appropriate substituted aniline derivative

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• DMF (Dimethylformamide)

• Ethyl acetate, Dichloromethane (DCM)

• Saturated aq. NaHCO₃, Brine

• Anhydrous Na₂SO₄

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a solution of 5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid (1.0 eq) in DMF, add HATU (1.2 eq) and DIPEA (2.5 eq). Stir the mixture at room temperature for 15 minutes.

• Addition of Aniline: Add the selected aniline derivative (1.1 eq) to the reaction mixture.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3x).

• Washing: Combine the organic layers and wash sequentially with saturated aq. NaHCO₃ and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude residue by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in dichloromethane) to yield the pure target compound.[9]

• Characterization: Confirm the structure of the final product using ¹H-NMR, ¹³C-NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocols for Biological Evaluation

Protocol 1: In Vitro COX-1 and COX-2 Inhibition Assay

Objective: To determine the 50% inhibitory concentration (IC₅₀) of the synthesized compounds against COX-1 and COX-2 and to calculate the COX-2 Selectivity Index (SI).

Principle: This assay measures the peroxidase activity of the COX enzymes. The peroxidase component reduces PGG₂ to PGH₂. This activity is monitored colorimetrically by observing the oxidation of N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD), which produces a colored product measured at 590-611 nm.[15][16] Alternatively, direct measurement of prostaglandin E₂ (PGE₂) production can be performed using an Enzyme Immunoassay (EIA).[17]

Caption: Workflow for the in vitro COX inhibition assay.

Materials:

• COX Colorimetric Inhibitor Screening Kit (e.g., Cayman Chemical Cat. No. 701050) or equivalent components.

• Purified ovine COX-1 and human recombinant COX-2 enzymes.[15]

• Assay Buffer (e.g., 0.1 M Tris-HCl, pH 8.0).

• Heme cofactor.

• Arachidonic acid (substrate).

• TMPD (colorimetric probe).

• Test compounds and reference inhibitor (e.g., Celecoxib) dissolved in DMSO.

• 96-well microplate and a plate reader.

Procedure:

• Reagent Preparation: Prepare all reagents according to the kit manufacturer's instructions. Create serial dilutions of the test compounds and reference inhibitor in DMSO.

• Plate Setup: To the wells of a 96-well plate, add assay buffer, heme, and either the COX-1 or COX-2 enzyme. Prepare separate wells for background (no enzyme), 100% initial activity (enzyme + DMSO vehicle), and inhibitor testing.[15][17]

• Inhibitor Incubation: Add a small volume (e.g., 2 µL) of the serially diluted test compounds, reference inhibitor, or DMSO vehicle to the appropriate wells. Incubate the plate for a defined period (e.g., 15 minutes) at room temperature to allow for inhibitor binding.[17]

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate, arachidonic acid, to all wells.[17]

• Detection: Immediately begin monitoring the change in absorbance at 590 nm over several minutes using a microplate reader.

• Data Analysis:

  • Calculate the initial reaction rates for all wells.

  • Determine the percent inhibition for each concentration of the test compound relative to the vehicle control.

  • Plot percent inhibition versus log[inhibitor concentration] and use non-linear regression to calculate the IC₅₀ value.

  • Calculate the Selectivity Index (SI) as: SI = IC₅₀ (COX-1) / IC₅₀ (COX-2) . A higher SI value indicates greater selectivity for COX-2.

Protocol 2: In Vivo Carrageenan-Induced Paw Edema Assay

Objective: To evaluate the acute anti-inflammatory activity of the test compounds in a well-established animal model.

Principle: Subplantar injection of carrageenan, a polysaccharide, into the paw of a rodent induces a biphasic acute inflammatory response characterized by edema (swelling), hyperalgesia, and erythema.[18][19] The first phase is mediated by histamine and serotonin, while the second, more prolonged phase (3-5 hours post-injection) is mediated by prostaglandins, making it sensitive to COX-2 inhibitors.[20] The reduction in paw volume is a direct measure of the compound's anti-inflammatory effect.[21]

Caption: Workflow for the carrageenan-induced paw edema model.

Materials:

• Male Wistar rats or Swiss albino mice.

• Carrageenan (e.g., 1% w/v suspension in sterile saline).

• Test compounds, vehicle control (e.g., 0.5% carboxymethyl cellulose), and positive control (e.g., Celecoxib).

• Ptychometer or digital calipers for measuring paw volume/thickness.[21]

• Syringes and needles for administration and induction.

Procedure:

• Animal Preparation: Acclimate animals and fast them overnight with free access to water. Divide them into groups (e.g., n=6 per group): Vehicle Control, Positive Control, and Test Compound groups.

• Baseline Measurement: Measure the initial volume of the right hind paw of each animal using a plethysmometer.[21]

• Dosing: Administer the test compounds, vehicle, or positive control via the desired route (e.g., oral gavage) at a predetermined time (e.g., 30-60 minutes) before carrageenan injection.[21]

• Induction of Edema: Inject a small volume (e.g., 0.1 mL) of 1% carrageenan suspension into the subplantar surface of the right hind paw of each animal.[22]

• Paw Volume Measurement: Measure the paw volume at regular intervals after carrageenan injection (e.g., at 1, 2, 3, 4, and 5 hours).[22]

• Data Analysis:

  • Calculate the increase in paw volume (edema) for each animal at each time point compared to its baseline measurement.

  • Calculate the Percentage Inhibition of Edema for the treated groups compared to the vehicle control group using the formula: % Inhibition = [1 - (ΔV_treated / ΔV_control)] x 100 Where ΔV is the change in paw volume.

Data Presentation and Interpretation

Quantitative data from the in vitro COX inhibition assays should be summarized in a clear, tabular format to facilitate direct comparison of potency and selectivity.

Table 1: Sample In Vitro COX Inhibition Data for Trifluoromethyl Pyrazole Derivatives

Compound	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (SI) [IC₅₀ COX-1 / IC₅₀ COX-2]
Celecoxib (Ref.)	15	0.04	375
Compound 3g	4.45	2.65	1.68[9]
Compound 3d	5.61	4.92	1.14[9]
Compound 8d	>50	0.26	>192.3[23]

Data presented are illustrative examples compiled from literature.[7][9][23]

Interpretation:

• A low IC₅₀ value against COX-2 indicates high potency.

• A high IC₅₀ value against COX-1 indicates low activity against the constitutive isoform, which is desirable for safety.

• A high Selectivity Index (SI) is the primary goal. An SI > 100 is generally considered highly selective. Compounds like 8d and Celecoxib demonstrate excellent COX-2 selectivity, while compounds 3g and 3d show preferential but less pronounced selectivity.[9][23]

Conclusion and Future Perspectives

The trifluoromethyl pyrazole scaffold remains a highly validated and privileged structure in the design of selective COX-2 inhibitors. The unique physicochemical properties of the trifluoromethyl group are not merely ancillary but are fundamental drivers of both the potency and, critically, the selectivity of these compounds for the COX-2 isozyme. The experimental protocols detailed herein provide a robust framework for the synthesis, characterization, and biological evaluation of novel derivatives.

Future research in this area may focus on fine-tuning the pharmacokinetic properties (ADME) of these compounds to improve oral bioavailability and dosing regimens, exploring hybrid molecules that combine the pyrazole scaffold with other pharmacophores to target multiple pathways in inflammation or cancer, and further investigating the potential of these compounds in therapeutic areas beyond inflammation, such as oncology and neurodegenerative diseases, where COX-2 is also implicated.[9][24]

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• New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential by evaluation of TNF-α, IL-6, PGE-2 and NO in LPS-induced RAW264.7 macrophages. (2023). PMC - PubMed Central. [Link]

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• Celecoxib | C17H14F3N3O2S. (n.d.). PubChem - NIH. [Link]

• The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators. (2019). ACS Publications. [Link]

• Trifluoromethyl-pyrazole-carboxamides as COX inhibitors: synthesis, microed structural analysis, computational profiling, and biological evaluation. (2024). PubMed. [Link]

• Assessing the Bioisosterism of the Trifluoromethyl Group with a Protease Probe. (2024). ResearchGate. [Link]

• Structure–activity relationships for the synthesis of selective cyclooxygenase 2 inhibitors: an overview (2009–2016). (2017). PMC - PubMed Central. [Link]

• The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators (PAMs). (2019). The University of Aberdeen Research Portal. [Link]

• 5-Heteroatom-substituted pyrazoles as canine COX-2 inhibitors: Part 2. Structure-activity relationship studies of 5-alkylethers and 5-thioethers. (2006). PubMed. [Link]

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• CELEBREX™ (celecoxib capsules). (1999). accessdata.fda.gov. [Link]

• In Vivo Evaluation of the Anti-Inflammatory Effect of Pistacia lentiscus Fruit Oil and Its Effects on Oxidative Stress. (2018). PMC - NIH. [Link]

• Celecoxib. (n.d.). Wikipedia. [Link]

• Novel pyrazoles and pyrazolo[1,2-a]pyridazines as selective COX-2 inhibitors; Ultrasound-assisted synthesis, biological evaluation, and DFT calculations. (2017). PubMed. [Link]

• In Vitro Assays for Cyclooxygenase Activity and Inhibitor Characterization. (2023). ResearchGate. [Link]

• Synthesis, anti-inflammatory, analgesic, COX1/2-inhibitory activity, and molecular docking studies of hybrid pyrazole analogues. (2016). PMC - PubMed Central. [Link]

• Pharmacokinetics and molecular-level insights into 5-Methyl-3-(trifluoromethyl)-1H-pyrazole for anticancer action: Spectroscopic profiling, solvent interactions, topological analysis and ADME–QSAR predictions. (2024). ResearchGate. [Link]

• Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria. (2021). PMC - PubMed Central. [Link]

• Novel pyrazole-based COX-2 inhibitors as potential anticancer agents: Design, synthesis, cytotoxic effect against resistant cancer cells, cell cycle arrest, apoptosis induction and dual EGFR/Topo-1 inhibition. (2023). PubMed. [Link]

• Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships. (2010). PMC. [Link]

• Design, Synthesis And Anti-inflammatory Activity Of Pyrazole Class Of COX-2 Selective Inhibitors. (2004). Globe Thesis. [Link]

• A novel COX-2 inhibitor pyrazole derivative proven effective as an anti-inflammatory and analgesic drug. (2014). PubMed. [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2013). PMC - NIH. [Link]

• Synthesis of Diverse N-Trifluoromethyl Pyrazoles by Trapping of Transiently-Generated Trifluoromethylhydrazine. (2024). ACS Publications. [Link]

• Bioactive trifluoromethyl pyrazole derivatives. (n.d.). ResearchGate. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole

Introduction: Welcome to the technical support guide for the synthesis of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole. This molecule is a critical building block in medicinal and agrochemical research, primarily due to the unique properties conferred by its trifluoromethyl and iodo substituents. The iodo group, in particular, serves as a versatile handle for further functionalization via cross-coupling reactions.[1][2] However, the synthesis is not without its challenges. The strong electron-withdrawing nature of the two trifluoromethyl groups deactivates the pyrazole ring, making electrophilic substitution difficult.[3] This guide provides field-proven insights, troubleshooting advice, and detailed protocols to help you improve your reaction yields and achieve consistent results.

Core Concepts: The 'Why' Behind the 'How'

Understanding the underlying principles is crucial for troubleshooting and optimization. The synthesis of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole is a classic case of electrophilic aromatic substitution on a highly deactivated heterocyclic system.

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// Edges CF3_groups -> Pyrazole [label=" deactivate"]; Pyrazole -> Deactivation; Deactivation -> Challenge; Challenge -> Solution [style=dashed]; Reagents -> Solution [label=" provides"]; Solution -> Product; } dot Caption: Causality diagram for the iodination challenge.

The two trifluoromethyl (-CF₃) groups pull electron density away from the pyrazole ring, reducing its nucleophilicity. This makes the ring less reactive towards electrophiles. Therefore, a successful synthesis requires a sufficiently reactive electrophilic iodine species (I⁺) to overcome this deactivation and achieve substitution at the electron-rich C4 position.

Frequently Asked Questions (FAQs)

Q1: Which is the most reliable method for the C4-iodination of 3,5-bis(trifluoromethyl)-1H-pyrazole?

For this specific substrate, the most effective and highly regioselective method reported is the use of molecular iodine (I₂) in the presence of Ceric Ammonium Nitrate (CAN) as a mild oxidant.[2] This system generates a potent electrophilic iodine species capable of iodinating the deactivated ring efficiently at the C4 position. An alternative, also effective for deactivated pyrazoles, is using N-Iodosuccinimide (NIS) in a strong acid like sulfuric acid (H₂SO₄).[1][3]

Q2: I've seen methods using n-BuLi. Can I use that for C4-iodination?

No, this will lead to the wrong isomer. Treatment of 1-aryl-3-CF₃-pyrazoles with n-butyllithium (n-BuLi) followed by quenching with iodine results in exclusive formation of the 5-iodo derivative.[2] This is due to a different mechanism (directed ortho-metalation/lithiation at C5) rather than electrophilic attack at C4. It is critical to choose an electrophilic iodination method to obtain the desired 4-iodo product.

Q3: Is it necessary to synthesize the starting material, 3,5-bis(trifluoromethyl)-1H-pyrazole?

While it is commercially available, it can also be synthesized in the lab. An established method involves the reaction of 1,1,1,5,5,5-hexafluoropentane-2,4-dione with hydrazine in boiling ethanol.[4][5] If you require large quantities or have the precursor readily available, in-house synthesis can be a cost-effective option.

Q4: What are the main safety precautions for this reaction?

• Reagents: Trifluoromethylated compounds should be handled with care. Strong acids like H₂SO₄ are corrosive. Acetonitrile is flammable and toxic. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Reaction Quenching: Reactions involving iodine may require quenching with a reducing agent like aqueous sodium bisulfite or sodium thiosulfate to remove excess unreacted iodine.[1] This is evident by the disappearance of the characteristic brown/purple color.

Troubleshooting Guide

Problem 1: Low or No Product Yield

Question	Potential Cause & Explanation	Recommended Solution
My reaction is stalled; TLC shows mostly starting material even after extended time. What's wrong?	1. Insufficient Electrophilicity: The deactivating -CF₃ groups require a potent iodinating agent. The I⁺ species may not be forming efficiently. 2. Reagent Quality: The oxidant (e.g., CAN) or iodinating agent (e.g., NIS) may have degraded over time.	1. Increase Reactivity: If using the I₂/CAN method, ensure the CAN is fresh and fully dissolved. If using NIS, switch to a stronger acid medium like concentrated H₂SO₄, which generates a more powerful electrophile.[3] 2. Verify Reagents: Use freshly opened or properly stored reagents. Consider running a positive control reaction on a more activated pyrazole to confirm reagent viability.
I'm getting a good conversion, but the isolated yield after workup and chromatography is very low.	1. Product Volatility: Some fluorinated heterocyclic compounds can be volatile. The product may be lost during solvent removal under reduced pressure. 2. Adsorption on Silica: The pyrazole nitrogens can interact strongly with acidic silica gel, leading to streaking and poor recovery during column chromatography.	1. Careful Evaporation: Remove the solvent at the lowest practical temperature and pressure. Avoid prolonged exposure to high vacuum. 2. Column Chromatography Tips: Consider neutralizing the silica gel by pre-treating it with a solvent system containing a small amount of triethylamine (~0.5-1%). Alternatively, use a different stationary phase like alumina.

Problem 2: Purity and Side Products

Question	Potential Cause & Explanation	Recommended Solution
My final product contains impurities that are difficult to separate by column chromatography.	1. Incomplete Reaction: The impurity may be unreacted starting material, which can have similar polarity to the product. 2. Side Reactions: Although C4-iodination is highly favored, trace amounts of other isomers or degradation products might form under harsh conditions (e.g., excessive heat).	1. Drive Reaction to Completion: Increase the reaction time or slightly increase the equivalents of the iodinating agent. Monitor carefully by TLC or LC-MS. 2. Recrystallization: If the product is a solid, recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate) can be an effective purification method to remove closely-eluting impurities.
I see a faint second product spot on my TLC. Could it be a di-iodinated species?	This is highly unlikely for such a deactivated ring. The introduction of the first iodine atom further deactivates the ring, making a second electrophilic substitution extremely difficult. The spot is more likely to be a different impurity.	Characterize the side product if possible. However, focus on optimizing the reaction conditions (stoichiometry, temperature) to minimize its formation. Ensure you are not using a large excess of the iodinating reagent.

Data Summary: Comparison of Iodination Methods

Method	Reagents	Solvent	Temp.	Time	Typical Yield	Pros & Cons
CAN-Mediated [2]	I₂, Ceric Ammonium Nitrate (CAN)	Acetonitrile	Reflux	Overnight	Good to Excellent	Pro: High C4-regioselectivity for trifluoromethyl-pyrazoles. Reliable. Con: Requires stoichiometric oxidant and reflux conditions.
NIS/Acid [1][3]	N-Iodosuccinimide (NIS), H₂SO₄ or TFA	Various (e.g., CH₂Cl₂)	Room Temp.	< 16 h	Good	Pro: Effective for deactivated systems. Mild temperature. Con: Requires handling of strong, corrosive acids.
Green Method [1][6]	I₂, Hydrogen Peroxide (H₂O₂)	Water	Room Temp.	1 - 72 h	Good to Excellent	Pro: Environmentally friendly (water as solvent, water as by-product). Con: Reaction times can be very long depending on the substrate's reactivity.

Experimental Protocols

Protocol 1: C4-Iodination using Iodine and Ceric Ammonium Nitrate (CAN)

This protocol is adapted from methodologies reported to be highly effective for trifluoromethyl-substituted pyrazoles.[2]

Materials:

• 3,5-bis(trifluoromethyl)-1H-pyrazole

• Ceric Ammonium Nitrate (CAN)

• Iodine (I₂)

• Acetonitrile (MeCN), anhydrous

• Ethyl Acetate (EtOAc)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) or sodium bisulfite (NaHSO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for chromatography

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve 3,5-bis(trifluoromethyl)-1H-pyrazole (1.0 equivalent) in acetonitrile.

• To the solution, add Ceric Ammonium Nitrate (1.1 equivalents) and elemental iodine (1.3 equivalents).[2]

• Heat the reaction mixture to reflux and maintain for 12-16 hours (or until TLC/LC-MS analysis indicates complete consumption of the starting material).

• Cool the mixture to room temperature.

• Pour the reaction mixture into a separatory funnel containing saturated aqueous sodium thiosulfate solution. The brown color of iodine should disappear.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude solid by column chromatography on silica gel (a typical eluent system is a gradient of hexane/ethyl acetate) to afford pure 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole.

Protocol 2: C4-Iodination using N-Iodosuccinimide (NIS) in Acid

This protocol is a robust alternative for deactivated systems.[1][3]

Materials:

• 3,5-bis(trifluoromethyl)-1H-pyrazole

• N-Iodosuccinimide (NIS)

• Concentrated Sulfuric Acid (H₂SO₄)

• Dichloromethane (DCM) or other suitable solvent

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

Procedure:

• In a round-bottom flask, cool a solution of concentrated sulfuric acid to 0-5 °C.

• Carefully add N-Iodosuccinimide (1.0-1.2 equivalents) to the cold acid and stir until homogeneous. A dark brown solution should form.

• Add the 3,5-bis(trifluoromethyl)-1H-pyrazole (1.0 equivalent), either neat or as a solution in a minimal amount of solvent, to the reaction mixture while maintaining the temperature at 0-5 °C.

• Stir the mixture vigorously. Allow the reaction to slowly warm to room temperature and stir for 2-16 hours, monitoring by TLC.

• Once the reaction is complete, carefully pour the mixture over crushed ice.

• Neutralize the mixture by the slow addition of saturated aqueous sodium bicarbonate until the pH is ~7-8.

• Add aqueous sodium thiosulfate to quench any excess iodine species.

• Extract the mixture with dichloromethane (3x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography as described in Protocol 1.

References

• BenchChem. A Comparative Guide to the Iodination of Pyrazoles for Researchers and Drug Development Professionals. BenchChem Technical Guides.

• M. S. Yusubov, V. D. Filimonov. (2007). Iodination of deactivated aromatic compounds with N-iodosuccinimide in sulfuric acid. Russian Journal of Organic Chemistry, 43(9), 1281-1284.

• M. A. P. Martins, et al. (2021). Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria. Molecules, 26(16), 5083.

• Y. Wang, et al. (2020). NIS-mediated regioselective addition of allenamides with pyrazoles: synthesis of iodo-substituted allylic pyrazoles. New Journal of Chemistry, 44, 1234-1238.

• M. Jurásek, et al. (2022). A novel method of iodination and azo bond formation by nitrogen triiodide. Sciforum, mdpi.

• P. J. Boratyński, et al. (2020). Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. Beilstein Journal of Organic Chemistry, 16, 2638–2647.

• M. A. P. Martins, et al. (2021). Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria. PubMed, 34443670.

• T. G. K. Prakash, et al. (2016). Electrophilic iodination: A gateway to high iodine compounds and energetic materials. Dalton Transactions, 45(35), 13827-13833.

• A. D. S. Marques, et al. (2022). Novel 4,5-bis(trifluoromethyl)-1H-pyrazoles through a concise sequential iodination-trifluoromethylation reaction. ResearchGate.

• S. P. F. Miller, et al. (2010). Green iodination of pyrazoles with iodine/hydrogen peroxide in water. Tetrahedron Letters, 51(4), 631-633.

• S. F. Vasilevskij, et al. (1985). Peculiarities of iodination of pyrazoles by iodine and iodic acid. Izv. Sib. Otd. Akad. Nauk SSSR, Ser. Khim. Nauk, 5(15), 100-104.

• CymitQuimica. 4-Iodo-3,5-bis-(trifluoromethyl)-1H-pyrazole. Product Page.

• G. L. Peglow, et al. (2024). Efficient Synthesis and Iodine-Functionalization of Pyrazoles via KIO3/PhSeSePh System under Acidic Conditions. Chemistry – An Asian Journal, 19(23).

• A. Maspero, et al. (2012). Filling the Gap: Chemistry of 3,5-Bis(trifluoromethyl)-1H-pyrazoles. Journal of Fluorine Chemistry, 143, 200-209.

• BLDpharm. 1239511-06-8|4-Iodo-3,5-Bis(trifluoromethyl)-1H-pyrazole. Product Page.

• K. K. Chaikovsk, et al. (2000). Direct Iodination of 3- and 4-Nitropyrazoles with a Reagent Based on Iodine Monochloride and Silver Sulfate. Russian Chemical Bulletin, 49(8), 1475-1477.

• Boron Molecular. 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole. Product Page.

• ChemicalBook. 4-IODO-1,3,5-TRIMETHYL-1H-PYRAZOLE synthesis. Synthesis Route.

• K. I. Pashkevich, et al. (1991). 3,5-Bis(trifluoromethyl)pyrazole and some N-substituted derivatives. Khimiya Geterotsiklicheskikh Soedinenii, 27(8), 1143-1144.

• J. I. Elguero, et al. (2019). Synthesis, Structure and Biological Activity of 3(5)-Trifluoromethyl-1H-Pyrazoles Derived from Hemicurcuminoids. Journal of Molecular Structure.

• N. A. Worley, et al. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles. Molbank, 2023(3), M1680.

• Sigma-Aldrich. 4-Iodo-3-trifluoromethyl-1H-pyrazole. Product Page.

• ChemScene. 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole. Product Page.

• J. M. Cox, et al. (2022). Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno [1,2-c]pyrazol-4(1H)-one. Molbank, 2022(4), M1483.

• J. I. Elguero, et al. (2019). Synthesis, Structure and Biological Activity of 3(5)-Trifluoromethyl-1H-Pyrazoles Derived from Hemicurcuminoids. UNED.

• M. Tairov, et al. (2022). Practical synthetic method for functionalized 1-methyl-3/5-(trifluoromethyl)-1H-pyrazoles. Enamine.

• G. W. Kabalka, et al. (2006). Room Temperature ICl-Induced Dehydration/Iodination of 1-Acyl-5-hydroxy-4,5-dihydro-1H-pyrazoles. A Selective Route to Substituted 1-Acyl-4-iodo-1H-pyrazoles. Organic Preparations and Procedures International, 38(4), 383-388.

• H. M. Hassan, et al. (2021). Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. Journal of the Iranian Chemical Society, 18, 2595–2607.

• Chemistry Stack Exchange. (2017). Pyrazole iodination. User Forum.

• Y. Wang, et al. (2020). Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. Molecules, 25(21), 5174.

• N. A. Worley, et al. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. MDPI.

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• 6. researchgate.net [researchgate.net]

Common side reactions in the iodination of trifluoromethylated pyrazoles

Technical Support Center: Iodination of Trifluoromethylated Pyrazoles

Introduction

Welcome to the technical support center for the synthesis of iodinated trifluoromethylated pyrazoles. These structures are highly valued scaffolds in medicinal chemistry and agrochemicals, primarily because the iodine atom serves as a versatile synthetic handle for diversification through cross-coupling reactions like Suzuki, Sonogashira, and Heck couplings.[1] The incorporation of a trifluoromethyl (CF₃) group is a common strategy to enhance a molecule's metabolic stability, lipophilicity, and binding affinity.[2]

However, the potent electron-withdrawing nature of the CF₃ group significantly deactivates the pyrazole ring, making electrophilic iodination challenging and prone to specific side reactions.[2][3] This guide provides field-proven insights, troubleshooting protocols, and answers to frequently asked questions to help you navigate these complexities and achieve clean, high-yielding reactions.

Frequently Asked Questions (FAQs)

Q1: Why is regioselectivity the primary challenge in the iodination of trifluoromethylated pyrazoles?

A1: The regiochemical outcome is dictated by the electronic properties of the pyrazole ring, which are heavily influenced by the CF₃ substituent. The pyrazole ring has a nucleophilic C-4 position and more electrophilic C-3 and C-5 positions.[4] The CF₃ group is a powerful electron-withdrawing group that deactivates the entire ring towards electrophilic attack, especially the adjacent C-3 or C-5 positions. This electronic effect strongly directs electrophilic iodinating agents to the C-4 position.[1] However, achieving exclusive C-5 iodination is impossible under electrophilic conditions and requires a complete switch in mechanism, such as directed deprotonation-iodination.[5][6] Therefore, controlling the reaction to target a specific position without generating isomeric mixtures is the key challenge.

Q2: What are the most common iodinating agents, and how do I choose the right one?

A2: The choice of reagent is critical and depends on the desired regioselectivity and the overall reactivity of your substrate. The most common systems are summarized below.

Iodination Method	Reagents	Target Position	Typical Side Reactions/Issues
Oxidative Iodination	I₂, Ceric Ammonium Nitrate (CAN)	C-4	Over-iodination of electron-rich N-aryl groups; slow reaction with highly deactivated pyrazoles.[6][7]
Halogen Source	N-Iodosuccinimide (NIS) / Acid (TFA, H₂SO₄)	C-4	Potential for N-iodination; harsh acidic conditions may decompose sensitive substrates.[5][7]
Directed Ortho-Metalation	n-Butyllithium (n-BuLi), then I₂	C-5	Requires strictly anhydrous conditions and low temperatures (-78 °C); sensitive to functional groups.[6][7][8]
"Green" Oxidative Iodination	I₂, Hydrogen Peroxide (H₂O₂) in Water	C-4	Can be slow depending on the substrate; may require a catalytic amount of acid.[7][9]
Iodine Monochloride	ICl, Base (e.g., Li₂CO₃)	C-4	Can be highly reactive, leading to non-specific iodination if stoichiometry is not controlled.[7][10]

Q3: Can the pyrazole N-H proton interfere with the reaction?

A3: Yes, it can. The CF₃ group increases the acidity of the N-H proton, making it more susceptible to deprotonation.[2] While direct N-iodination is less common than C-iodination in pyrazoles, it can occur as a side reaction, particularly with reagents like N-iodosuccinimide (NIS) under certain conditions.[11] The resulting N-I bond is generally weaker and can sometimes act as an iodine donor itself, but its formation complicates the reaction mixture and reduces the yield of the desired C-iodinated product. Using a protected pyrazole (e.g., N-aryl or N-alkyl) circumvents this issue entirely.

Troubleshooting Guide: Common Side Reactions & Solutions

This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Problem 1: My reaction is extremely slow or fails to proceed to completion.

• Plausible Cause: Your trifluoromethylated pyrazole is electronically deactivated. The CF₃ group withdraws electron density from the aromatic system, making it a poor nucleophile for standard electrophilic substitution.[3][5] Your iodinating agent may not be sufficiently electrophilic to react with the deactivated ring.

• Proposed Solution:

  • Increase Electrophilicity: Switch to a more potent iodinating system. Using N-Iodosuccinimide (NIS) in a strong acid like trifluoroacetic acid (TFA) or sulfuric acid generates a highly reactive iodinating species.[5]

  • Use an Oxidant: Employing molecular iodine (I₂) in the presence of a strong oxidant like Ceric Ammonium Nitrate (CAN) has proven highly effective for the C-4 iodination of deactivated 1-aryl-3-CF₃-pyrazoles.[6][7] The oxidant facilitates the generation of the electrophilic iodine species.

Problem 2: I'm getting an inseparable mixture of 4-iodo and 5-iodo isomers.

• Plausible Cause: This is highly unlikely under standard electrophilic conditions, which should overwhelmingly favor the 4-iodo product. If you are seeing the 5-iodo isomer, your conditions may be promoting a different, non-selective mechanism. However, the most common scenario is the desire to selectively synthesize one isomer over the other.

• Proposed Solution (Workflow for Regioselectivity):

  • For Exclusive C-4 Iodination: The I₂/CAN system in acetonitrile is highly regioselective for the C-4 position.[6] This is the recommended method for electrophilic C-4 iodination.

  • For Exclusive C-5 Iodination: You must abandon electrophilic substitution. The only reliable and highly regioselective method is to use a directed metalation approach. This involves deprotonating the C-5 position with a strong, sterically hindered base like n-butyllithium (n-BuLi) at very low temperatures (-78 °C) under an inert atmosphere, followed by quenching the resulting pyrazolide anion with molecular iodine.[6][8]

Diagram: Regioselectivity Troubleshooting Workflow

Caption: Decision workflow for regioselective iodination.

Problem 3: My reaction is iodinating another part of the molecule, such as an N-aryl substituent.

• Plausible Cause: If your molecule contains other electron-rich aromatic rings, they can be more nucleophilic than the CF₃-deactivated pyrazole. For instance, an N-linked p-anisyl group is highly activated and can undergo iodination in competition with, or even in preference to, the pyrazole C-4 position under potent iodinating conditions.[6]

• Proposed Solution:

  • Control Stoichiometry: Use the minimum effective amount of the iodinating agent (e.g., 1.0-1.2 equivalents) to minimize background reactions.

  • Tune Conditions: Switch to a milder or more sterically hindered iodinating system that may show greater selectivity.

  • Protecting Groups: If the issue persists, consider temporarily installing an electron-withdrawing group on the competing aromatic ring to deactivate it, or use a different N-substituent if possible.

Problem 4: I'm observing significant decomposition or the formation of a complex mixture.

• Plausible Cause: The reaction conditions are too harsh. Strong acids (H₂SO₄) or high temperatures can lead to the degradation of sensitive substrates or products.[12][13] In some cases, particularly with N-unsubstituted pyrazoles, complex side reactions can occur.

• Proposed Solution:

  • Use Milder Conditions: The I₂/H₂O₂ system in water is an environmentally friendly and often milder alternative that avoids strong acids and organic solvents.[9]

  • Lower the Temperature: If using a strong acid like TFA, run the reaction at 0 °C or room temperature instead of heating.

  • Monitor Closely: Use TLC or LC-MS to track the reaction's progress and stop it as soon as the starting material is consumed to prevent subsequent product degradation.

Detailed Experimental Protocols

Protocol 1: Regioselective C-4 Iodination using I₂ and Ceric Ammonium Nitrate (CAN) [6][7]

This method is highly effective for the C-4 iodination of 1-aryl-3-trifluoromethyl-1H-pyrazoles.

• Setup: To a round-bottom flask, add the 1-aryl-3-trifluoromethyl-1H-pyrazole (1.0 mmol, 1.0 equiv) and dissolve it in acetonitrile (6 mL).

• Reagent Addition: Add ceric ammonium nitrate (CAN) (1.1 equiv) and elemental iodine (I₂) (1.3 equiv) to the solution.

• Reaction: Reflux the reaction mixture overnight. Monitor progress by TLC or LC-MS.

• Workup: After the reaction has cooled to room temperature, remove the solvent under reduced pressure.

• Quenching: Dissolve the residue in dichloromethane (15 mL) and wash with a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to quench any remaining iodine.

• Purification: Separate the organic layer, dry it over anhydrous sodium sulfate (Na₂SO₄), concentrate, and purify the crude product by column chromatography on silica gel.

Protocol 2: Regioselective C-5 Iodination using n-Butyllithium and I₂ [6][7]

This protocol requires strict anhydrous and anaerobic conditions.

• Setup: In a flame-dried, two-neck round-bottom flask under an inert atmosphere (Argon or Nitrogen), dissolve the 1-aryl-3-CF₃-1H-pyrazole (1.0 mmol, 1.0 equiv) in anhydrous tetrahydrofuran (THF) (5 mL).

• Deprotonation: Cool the solution to -78 °C using a dry ice/acetone bath. Add n-butyllithium (n-BuLi, 2.5 M in hexanes, 1.3 equiv) dropwise with vigorous stirring. Stir for 10-15 minutes at -78 °C.

• Iodination: In a separate flask, prepare a solution of iodine (I₂) (1.4 equiv) in dry THF (3 mL). Add this solution dropwise to the pyrazolide mixture at -78 °C.

• Warming: Allow the reaction mixture to slowly warm to room temperature over several hours.

• Workup: Quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl). Extract the mixture with dichloromethane (30 mL).

• Purification: Wash the organic layer sequentially with saturated aqueous sodium thiosulfate and then with water. Dry the organic layer over Na₂SO₄, concentrate, and purify by column chromatography.

References

• BenchChem. (2025). An In-depth Technical Guide to the Electrophilic Iodination of 1-Ethyl-5-Methyl-1H-Pyrazole.
• BenchChem. (2025). A Comparative Guide to the Iodination of Pyrazoles for Researchers and Drug Development Professionals.

• Request PDF. (n.d.). Novel 4,5-bis(trifluoromethyl)-1H-pyrazoles through a concise sequential iodination-trifluoromethylation reaction. ResearchGate. Available at: [Link]

• BenchChem. (2025). Technical Support Center: Synthesis of Trifluoromethylated Pyrazoles.

• Petrosyan, V. A., & Lyalin, B. V. (2021). Electrooxidation Is a Promising Approach to Functionalization of Pyrazole-Type Compounds. Molecules. Available at: [Link]

• BenchChem. (2025). Technical Support Center: Purification of Trifluoromethylated Pyrazoles.
• BenchChem. (2025). Technical Support Center: Synthesis of 5-(Trifluoromethyl)pyrazole-3-carboxamide.

• Świątek, K., Utecht-Jarzyńska, G., & Jasiński, M. (2025). Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. RSC Advances. Available at: [Link]

• Li, J., et al. (2015). Green iodination of pyrazoles with iodine/hydrogen peroxide in water. ResearchGate. Available at: [Link]

• BenchChem. (2025). Physical properties of trifluoromethyl-substituted pyrazoles.

• Klumpp, D. A. (2008). Superelectrophiles and the effects of trifluoromethyl substituents. PMC. Available at: [Link]

• Fagnani, D. D., et al. (2025). Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds. Chemistry – An Asian Journal. Available at: [Link]

• Padwa, A., et al. (2009). Room Temperature ICl-Induced Dehydration/Iodination of 1-Acyl-5-hydroxy-4,5-dihydro-1H-pyrazoles. A Selective Route to Substituted 1-Acyl-4-iodo-1H-pyrazoles. PMC. Available at: [Link]

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• 4. Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Purification Strategies for 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole

Welcome to the technical support center for the purification of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to address challenges encountered during the purification of this highly fluorinated pyrazole derivative.

Introduction: The Purification Challenge

4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole is a valuable building block in medicinal chemistry and materials science, largely due to the synthetic handles provided by the iodo-group, which facilitates cross-coupling reactions. However, its purification can be challenging due to the presence of closely related impurities and its potential sensitivity to certain purification conditions. The commercial purity of this compound is often around 95%, indicating that residual impurities from synthesis are a common issue.[1] This guide provides strategies to achieve high purity, which is often critical for subsequent applications.

The primary synthesis of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole typically involves the direct iodination of 3,5-bis(trifluoromethyl)-1H-pyrazole.[2] Common iodinating agents include iodine monochloride (ICl), or molecular iodine in the presence of an oxidizing agent like ceric ammonium nitrate (CAN) or N-iodosuccinimide (NIS).[3][4] Understanding the potential impurities arising from this synthesis is key to developing an effective purification strategy.

Potential Impurities:

• Unreacted Starting Material: 3,5-bis(trifluoromethyl)-1H-pyrazole

• Isomeric Byproducts: While iodination is expected to be highly regioselective for the 4-position, trace amounts of other isomers could be present.

• Reagent-derived Impurities: Succinimide (if NIS is used) or other inorganic salts.

• Colored Impurities: Often arise in iodination reactions.

Troubleshooting Guides & FAQs

This section is formatted in a question-and-answer style to directly address common problems.

Recrystallization Troubleshooting

Q1: My compound "oils out" during recrystallization instead of forming crystals. What should I do?

A1: "Oiling out" is a common problem, especially with highly functionalized molecules. It occurs when the compound separates from the solvent as a liquid phase rather than a solid crystalline lattice.

• Causality: This is often due to the solution being too supersaturated, the cooling rate being too fast, or the presence of impurities that inhibit crystallization. The high fluorine content of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole can also influence its solubility behavior in unexpected ways.

• Solutions:

  • Re-dissolve and Cool Slowly: Add a small amount of the hot solvent to re-dissolve the oil, and then allow the solution to cool much more slowly. Insulating the flask can help.

  • Reduce Concentration: Use more solvent to dissolve the crude product initially. A less concentrated solution is less likely to become excessively supersaturated upon cooling.

  • Scratch the Flask: Use a glass rod to gently scratch the inside of the flask at the air-solvent interface. The microscopic imperfections on the glass can provide nucleation sites for crystal growth.

  • Add a Seed Crystal: If you have a small amount of pure, crystalline product from a previous batch, adding a tiny crystal to the cooled solution can induce crystallization.

  • Change the Solvent System: If the above methods fail, the chosen solvent may be inappropriate. Try a different solvent or a co-solvent system (e.g., ethanol/water, hexane/ethyl acetate).

Q2: My recrystallization yield is very low. How can I improve it?

A2: Low recovery can be due to several factors related to the solubility of your compound.

• Causality: The most common reasons are using too much solvent, or the compound having significant solubility in the cold solvent.

• Solutions:

  • Minimize Solvent Volume: Use the minimum amount of hot solvent necessary to fully dissolve the crude product.

  • Optimize the Solvent System: Select a solvent in which your compound is highly soluble when hot but poorly soluble when cold. You may need to screen several solvents. A mixture of a "good" solvent (in which the compound is very soluble) and a "poor" solvent (in which it is sparingly soluble) can be effective.

  • Thorough Cooling: Ensure the crystallization mixture is thoroughly cooled. Using an ice bath after the solution has reached room temperature can significantly increase the yield.

  • Recover from Mother Liquor: The filtrate (mother liquor) may still contain a significant amount of your product. Concentrating the mother liquor and attempting a second recrystallization can improve the overall yield.

Column Chromatography Troubleshooting

Q3: My compound is streaking or giving broad peaks during column chromatography on silica gel. What is the cause and how can I fix it?

A3: Streaking and peak broadening are often signs of undesirable interactions between the compound and the stationary phase.

• Causality: Pyrazoles, being basic heterocycles, can interact strongly with the acidic silanol groups on the surface of silica gel. This can lead to poor separation, tailing of peaks, and in some cases, degradation of the compound.[5]

• Solutions:

  • Deactivate the Silica Gel: Add a small amount of a basic modifier, such as triethylamine (typically 0.1-1% v/v), to your eluent.[5] This will neutralize the acidic sites on the silica gel and reduce strong interactions.

  • Use an Alternative Stationary Phase: Consider using neutral alumina as the stationary phase, which is less acidic than silica gel.

  • Reversed-Phase Chromatography: If the compound is sufficiently polar, reversed-phase chromatography on a C18-functionalized silica gel with a polar mobile phase (e.g., acetonitrile/water) can be an effective alternative.

Q4: I am having trouble separating my product from a closely-eluting impurity. What can I do?

A4: This is a common challenge, especially when dealing with impurities that have similar polarities to the desired product, such as the unreacted starting material, 3,5-bis(trifluoromethyl)-1H-pyrazole.

• Causality: The chosen eluent system may not have sufficient selectivity to resolve the two compounds.

• Solutions:

  • Optimize the Eluent System:

    • Fine-tune the Polarity: If using a binary solvent system like hexane/ethyl acetate, try small, incremental changes in the solvent ratio.

    • Change Solvent Selectivity: If adjusting the polarity is not effective, switch to a different solvent system. For example, replacing hexane with dichloromethane or ethyl acetate with diethyl ether can alter the interactions with the stationary phase and improve separation.

  • Use a Longer Column: A longer column provides more theoretical plates and can enhance the separation of closely-eluting compounds.

  • Dry Loading: Instead of dissolving the sample in a small amount of solvent and loading it onto the column, pre-adsorb the crude material onto a small amount of silica gel. This often leads to a more uniform sample band and better separation.[6]

Q5: My purified product is colored, but I expect a white solid. How can I remove the color?

A5: Colored impurities are common in iodination reactions and can often be removed with an additional treatment step.

• Causality: The color is likely due to trace amounts of highly conjugated byproducts or residual iodine.

• Solutions:

  • Activated Charcoal Treatment: Dissolve the colored product in a suitable solvent, add a small amount of activated charcoal, and stir for a short period. The charcoal will adsorb the colored impurities. Filter the mixture through a pad of celite to remove the charcoal, and then recover your product by removing the solvent or by recrystallization.[5]

  • Silica Gel Plug Filtration: Dissolve your compound in a minimal amount of a relatively non-polar solvent (e.g., dichloromethane) and pass it through a short plug of silica gel in a pipette or funnel. The more polar, colored impurities may be retained on the silica, while your less polar product elutes.

Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

Objective: To purify crude 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole from unreacted starting material and other impurities.

Materials:

• Crude 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole

• Silica gel (230-400 mesh)

• Hexane (or heptane)

• Ethyl acetate

• Triethylamine (optional)

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• Standard chromatography glassware

Methodology:

• TLC Analysis and Solvent System Optimization:

  • Dissolve a small amount of the crude material in dichloromethane or ethyl acetate.

  • Spot the solution on a TLC plate.

  • Develop the plate in various hexane/ethyl acetate solvent systems (e.g., 9:1, 8:2, 7:3 v/v).

  • The ideal solvent system should give the product an Rf value of approximately 0.3-0.4 and show good separation from impurities.

• Column Preparation:

  • Prepare a slurry of silica gel in the chosen eluent. If streaking was observed on TLC, add 0.1-1% triethylamine to the eluent.

  • Pour the slurry into the column and pack it uniformly, ensuring no air bubbles are trapped.

  • Add a thin layer of sand on top of the silica bed.

• Sample Loading (Dry Loading Recommended):

  • Dissolve the crude product in a minimal amount of a volatile solvent (e.g., dichloromethane).

  • Add a small amount of silica gel to this solution and evaporate the solvent under reduced pressure to obtain a dry, free-flowing powder.

  • Carefully add this powder to the top of the packed column.[6]

• Elution and Fraction Collection:

  • Carefully add the eluent to the top of the column and begin elution.

  • Collect fractions and monitor their composition by TLC.

• Product Isolation:

  • Combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole.

Protocol 2: Purification by Recrystallization

Objective: To achieve high purity of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole that is already relatively pure (>90%).

Materials:

• Partially purified 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole

• Recrystallization solvent (e.g., ethanol, methanol, or an ethanol/water mixture)

• Erlenmeyer flask

• Heating source (e.g., hot plate)

• Büchner funnel and filter flask

Methodology:

• Solvent Selection:

  • In a small test tube, test the solubility of a small amount of the compound in various solvents at room temperature and upon heating.

  • A good recrystallization solvent will dissolve the compound when hot but not when cold. An ethanol/water mixture is often a good starting point for pyrazoles.

• Dissolution:

  • Place the crude solid in an Erlenmeyer flask.

  • Add the minimum amount of the chosen hot solvent to just dissolve the solid.

• Decolorization (if necessary):

  • If the solution is colored, add a small amount of activated charcoal and heat for a few minutes.[5]

  • Perform a hot filtration through a pre-warmed funnel with fluted filter paper to remove the charcoal.

• Crystallization:

  • Allow the hot, clear solution to cool slowly to room temperature.

  • Once at room temperature, place the flask in an ice bath to maximize crystal formation.[5]

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

  • Dry the crystals under vacuum to remove all residual solvent.

Data Presentation

Table 1: Suggested Solvent Systems for Purification

Purification Method	Stationary Phase	Eluent/Solvent System	Target Rf (TLC)	Notes
Flash Column Chromatography	Silica Gel	Hexane/Ethyl Acetate (e.g., 8:2 v/v)	~0.3-0.4	Adjust ratio based on crude material polarity. Add 0.1-1% triethylamine if streaking occurs.
Neutral Alumina	Hexane/Ethyl Acetate	~0.3-0.4	A good alternative for basic compounds sensitive to acidic silica.
Recrystallization	N/A	Ethanol/Water	N/A	Dissolve in hot ethanol, add water dropwise until turbidity persists, then cool.
N/A	Methanol	N/A	A common solvent for recrystallizing pyrazole derivatives.

Visualizations

Purification Workflow Diagram

Caption: Decision workflow for purifying 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole.

Troubleshooting Logic for Column Chromatography

Caption: Troubleshooting logic for poor separation in column chromatography.

References

• BenchChem. (2025).
• Jasiński, M., Świątek, K., Utecht-Jarzyńska, G. (2022). Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. RSC Advances, 12(15), 9293-9303.
• BenchChem. (2025). Technical Support Center: Purification of 1-ethyl-4-iodo-5-methyl-1H-pyrazole.
• Bonacorso, H. G., et al. (2021). Novel 4,5-bis(trifluoromethyl)-1H-pyrazoles through a concise sequential iodination-trifluoromethylation reaction. Journal of Fluorine Chemistry, 242, 109703.
• BenchChem. (2025). A Comparative Guide to the Iodination of Pyrazoles for Researchers and Drug Development Professionals.
• BenchChem. (2025).
• Waldo, J. P., Mehta, S., & Larock, R. C. (2008). Room Temperature ICl-Induced Dehydration/Iodination of 1-Acyl-5-hydroxy-4,5-dihydro-1H-pyrazoles. A Selective Route to Substituted 1-Acyl-4-iodo-1H-pyrazoles. The Journal of Organic Chemistry, 73(17), 6666–6670.

• Boron Molecular. (n.d.). 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole. Retrieved from [Link]

• ResearchGate. (2014). How can I purify a pyrazole compound with a N-C-N bond without using a silica column?. Retrieved from [Link]

• BenchChem. (2025). Troubleshooting guide for the synthesis of heterocyclic compounds.
• Google Patents. (n.d.). WO2011076194A1 - Method for purifying pyrazoles.

• Beilstein Archives. (n.d.). Download. Retrieved from [Link]

Sources

• 1. 4-Iodo-3,5-bis-(trifluoromethyl)-1H-pyrazole | CymitQuimica [cymitquimica.com]
• 2. researchgate.net [researchgate.net]
• 3. Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimization of Suzuki Coupling Parameters for Hindered Iodopyrazoles

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions involving sterically hindered iodopyrazoles. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with these demanding transformations. Here, you will find troubleshooting advice and frequently asked questions (FAQs) in a question-and-answer format to help diagnose and resolve common issues in your experiments.

Troubleshooting Guide & FAQs

Issue 1: Low or No Conversion of the Hindered Iodopyrazole

Question: My Suzuki coupling reaction with a sterically hindered iodopyrazole shows little to no conversion of the starting material. What are the likely causes and how can I improve the yield?

Answer:

Low or no conversion in the Suzuki coupling of hindered iodopyrazoles is a common challenge, often stemming from inefficient oxidative addition or catalyst deactivation. Here’s a breakdown of potential causes and solutions:

• Cause A: Inefficient Oxidative Addition. The steric bulk around the iodine atom on the pyrazole ring can significantly slow down the crucial oxidative addition step, where the palladium catalyst inserts into the carbon-iodine bond.[1]

  • Solution 1: Catalyst and Ligand Selection. Standard catalysts like Pd(PPh₃)₄ may not be effective for these challenging substrates.[2] Consider using more robust and reactive catalyst systems. Bulky, electron-rich phosphine ligands, such as Buchwald ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands, are known to facilitate the coupling of sterically demanding substrates.[2][3][4] These ligands promote the desired catalytic cycle and can lead to significantly improved yields.[3][4] Pre-catalysts like Pd₂(dba)₃ combined with a suitable ligand, or specialized palladacycles, can also offer enhanced reactivity.[2]

  • Solution 2: Increase Reaction Temperature. If the reaction is sluggish at a standard temperature (e.g., 80 °C), cautiously increasing the temperature to 100-120 °C can provide the necessary energy to overcome the activation barrier for oxidative addition.[5] Microwave heating can be a valuable tool for rapidly screening higher temperatures.[5]

• Cause B: Catalyst Deactivation or Inhibition. The nitrogen atoms in the pyrazole ring can coordinate to the palladium center, leading to catalyst inhibition or deactivation.[6] This is particularly problematic with unprotected pyrazoles.

  • Solution 1: Use of Protecting Groups. Protecting the pyrazole nitrogen (if it's an N-H pyrazole) can prevent coordination to the palladium catalyst. Common protecting groups like tert-Butyloxycarbonyl (Boc) are generally stable under Suzuki conditions and can be removed post-coupling.

  • Solution 2: Ligand Choice. As mentioned above, bulky ligands can also help to prevent catalyst inhibition by sterically shielding the palladium center from coordinating to the pyrazole nitrogens.[2]

• Cause C: Ineffective Base. The base plays a critical role in activating the boronic acid for the transmetalation step.[5] An inappropriate or inefficient base can stall the catalytic cycle.

  • Solution: Screen Different Bases. For hindered substrates, stronger bases are often required. While carbonates like K₂CO₃ and Cs₂CO₃ are common, consider screening potassium phosphate (K₃PO₄) or even stronger bases like t-BuOK, which has been shown to be effective in dioxane for hindered couplings.[4][7] The solubility of the base is also crucial; using a mixed solvent system (e.g., dioxane/water) can help.[5]

Issue 2: Significant Formation of Side Products (Dehalogenation and Homocoupling)

Question: My reaction is producing a significant amount of dehalogenated iodopyrazole and/or homocoupled boronic acid product. How can I minimize these side reactions?

Answer:

The formation of dehalogenated and homocoupled byproducts is a frequent issue in Suzuki couplings, especially with reactive aryl iodides and under forcing conditions.

• Cause A: Dehalogenation (Proto-deiodination). This occurs when the iodine atom is replaced by a hydrogen atom.

  • Mechanistic Insight: While bromo and chloro derivatives are often less prone to dehalogenation, iodopyrazoles can be susceptible, particularly in the presence of a base.[8][9]

  • Solution 1: Choice of Base. A milder, non-coordinating base may reduce the extent of dehalogenation.[2]

  • Solution 2: Reaction Time. Monitor the reaction closely and work it up as soon as the starting material is consumed to minimize side reactions.[2]

  • Solution 3: Consider Alternative Halides. If dehalogenation is a persistent issue, using the corresponding bromopyrazole, if available, might be a better strategy as they show a reduced tendency for this side reaction.[9]

• Cause B: Homocoupling of the Boronic Acid. This side reaction is often promoted by the presence of oxygen.[10]

  • Solution: Rigorous Degassing. Ensure your reaction mixture is thoroughly degassed before adding the palladium catalyst.[11] This can be achieved by bubbling an inert gas (Argon or Nitrogen) through the solvent or by using freeze-pump-thaw cycles. Maintain a positive pressure of inert gas throughout the reaction.[11]

• Cause C: Protodeboronation of the Boronic Acid. The boronic acid is converted back to the corresponding hydrocarbon. This is often caused by excess water or harsh basic conditions.[11]

  • Solution 1: Minimize Water. While some water is often necessary to dissolve the base, using anhydrous reagents and solvents where possible can slow down protodeboronation.[11]

  • Solution 2: Use MIDA Boronates. N-methyliminodiacetic acid (MIDA) boronates are air- and moisture-stable solids that slowly release the boronic acid under the reaction conditions, which can minimize decomposition.[12]

Issue 3: Reaction Stalls or Turns Black

Question: My reaction starts but then seems to stop, or the reaction mixture turns black. What is happening and how can I fix it?

Answer:

A stalled reaction or the formation of a black precipitate (palladium black) is a strong indicator of catalyst decomposition.[2][13]

• Cause A: Catalyst Decomposition. The active Pd(0) species can agglomerate and precipitate out of the solution, rendering it inactive.

  • Solution 1: Ligand Selection and Ratio. The ligand's role is to stabilize the Pd(0) catalyst.[13] Ensure you are using an appropriate ligand for your hindered substrate and that the ligand-to-palladium ratio is optimized. For challenging couplings, a higher ligand loading may be necessary.

  • Solution 2: Control the Temperature. Excessive heat can accelerate catalyst decomposition.[13] While higher temperatures may be needed for oxidative addition, finding the optimal temperature that balances reactivity and catalyst stability is key.

  • Solution 3: Ensure an Inert Atmosphere. Traces of oxygen can lead to the formation of palladium black.[2] Meticulous degassing and maintaining a positive inert gas pressure are critical.[11]

• Cause B: Reagent Purity. Impurities in your starting materials, solvents, or base can poison the catalyst.

  • Solution: Use High-Purity Reagents. Ensure all your reagents and solvents are of high purity and are appropriately dried and degassed.

Experimental Protocols & Data

General Protocol for Screening Suzuki Coupling Conditions for Hindered Iodopyrazoles

This protocol provides a starting point for optimizing the reaction. It is crucial to screen various parameters to find the optimal conditions for your specific substrate.

Reaction Setup:

• To an oven-dried reaction vial equipped with a magnetic stir bar, add the hindered iodopyrazole (1.0 eq), the boronic acid or ester (1.5 eq), the base (2.0 eq), and the palladium catalyst/ligand system.

• Seal the vial with a septum cap.

• Evacuate and backfill the vial with an inert gas (Argon or Nitrogen) three times.[11]

• Add the anhydrous, degassed solvent via syringe.

• Place the sealed vial in a preheated oil bath or heating block at the desired temperature.

• Monitor the reaction progress by TLC, GC-MS, or LC-MS.[11]

Workup:

• After the reaction is complete, cool the mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and water.

• Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).[11]

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography.[11]

Table 1: Recommended Starting Conditions for Hindered Iodopyrazole Suzuki Coupling

Parameter	Recommendation	Rationale
Catalyst System	Pd₂(dba)₃ (1-2 mol%) with a bulky, electron-rich ligand (e.g., SPhos, XPhos, 2-4 mol%) or a pre-formed Pd-NHC complex (1-2 mol%).[3][4]	Highly active for sterically demanding substrates.
Base	K₃PO₄ (2-3 eq) or t-BuOK (2-3 eq).[4][7]	Stronger bases are often necessary to promote transmetalation with hindered substrates.
Solvent	Anhydrous 1,4-dioxane or toluene. A small amount of water may be beneficial if using a phosphate or carbonate base.	Aprotic, higher-boiling solvents are generally effective.
Temperature	80-120 °C.[5]	Higher temperatures may be required to overcome the steric hindrance.
Atmosphere	Strict inert atmosphere (Argon or Nitrogen).	Prevents catalyst decomposition and homocoupling.

Visualizing the Suzuki Coupling and Troubleshooting Workflow

The Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Workflow for Hindered Iodopyrazole Suzuki Coupling

Caption: A decision-making workflow for troubleshooting common issues.

References

• Technical Support Center: Troubleshooting Failed Suzuki Couplings with 5-Iodofuran-2-amine - Benchchem.
• Technical Support Center: A Troubleshooting Guide for CPME in Suzuki Couplings - Benchchem.
• Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure | Journal of the American Chemical Society.
• Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substr
• Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions - ArODES.
• An efficient method for sterically demanding Suzuki-Miyaura coupling reactions - PubMed.
• Application Notes and Protocols for 4-Iodopyrazole in Suzuki Coupling Reactions - Benchchem.
• Why is the Suzuki-Miyaura coupling reaction steric sensitive? : r/chemistry - Reddit.
• ChemInform Abstract: Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles, Substrate and Mechanistic Investigation.
• The Suzuki Reaction - Andrew G Myers Research Group.
• The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction | Request PDF - ResearchG
• The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction | The Journal of Organic Chemistry - ACS Public
• Technical Support Center: Optimization of Palladium Catalysts for Suzuki Coupling of Pyrazoles - Benchchem.
• Technical Support Center: Optimizing Suzuki Coupling Conditions for 4-Iodo-3-methyl-1H-indazole - Benchchem.

Sources

• 1. reddit.com [reddit.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates [organic-chemistry.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. arodes.hes-so.ch [arodes.hes-so.ch]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Strategies to prevent deiodination of 4-Iodo-3,5-bis(trifluoromethyl)-1h-pyrazole during reactions

Prepared by the Senior Application Scientist Team

This guide is designed for researchers, scientists, and drug development professionals working with 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole. Here, we address the critical challenge of preventing deiodination during synthetic reactions, particularly palladium-catalyzed cross-couplings. Our recommendations are based on established mechanistic principles and field-proven strategies to help you optimize your reaction outcomes, increase yields, and simplify purification.

Part 1: Troubleshooting Guide - Deiodination Events

This section provides direct answers and actionable solutions to common problems encountered during reactions with 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole.

Q1: I'm running a Suzuki-Miyaura coupling and observing a significant amount of the deiodinated byproduct, 3,5-bis(trifluoromethyl)-1H-pyrazole. What is my first step?

A: The most common cause of deiodination (specifically, hydrodeiodination) is the formation of a palladium-hydride (Pd-H) species in the catalytic cycle.[1][2] This reactive intermediate can reductively eliminate with your pyrazole, cleaving the C-I bond and replacing it with a C-H bond, which consumes your starting material and lowers the yield of the desired product.[1][2]

Your immediate troubleshooting should focus on the choice of base and reaction temperature.

• Change the Base: Strong organic bases, especially alkoxides like sodium tert-butoxide (NaOtBu), can promote the formation of Pd-H species. Switch to a weaker inorganic base such as potassium phosphate (K₃PO₄), cesium carbonate (Cs₂CO₃), or potassium carbonate (K₂CO₃).[1][2] These bases are generally less prone to generating hydride intermediates.

• Lower the Temperature: Deiodination can have a different activation energy than the desired cross-coupling.[1] If you are running the reaction at a high temperature (e.g., >100 °C), try reducing it to 80 °C. A lower temperature can slow the rate of the undesired deiodination pathway relative to the productive coupling pathway.[3]

Q2: I've switched to K₃PO₄ and lowered the temperature, but deiodination is still a major issue. What's the next parameter to investigate?

A: The next critical parameter is the phosphine ligand. The ligand's steric and electronic properties are crucial for controlling the relative rates of the desired reductive elimination (forming your product) versus the undesired deiodination.

• Employ Bulky, Electron-Rich Ligands: Standard ligands like triphenylphosphine (PPh₃) can be inefficient, leading to slow reductive elimination and allowing more time for side reactions like deiodination to occur.[4] Switch to modern, bulky, and electron-rich biaryl phosphine ligands (e.g., XPhos, SPhos, DavePhos ) or N-heterocyclic carbene (NHC) ligands.[1][2][3] These ligands accelerate the final reductive elimination step of the catalytic cycle, helping the desired product to form faster than the deiodinated byproduct.[5]

Q3: My reaction is sluggish, and I suspect this is contributing to the deiodination. Besides the ligand, what else can I do to accelerate the productive reaction?

A: A slow reaction provides more opportunity for competing side reactions.[2] If you've already optimized the ligand, consider the following:

• Solvent Choice: The solvent can be a source of hydrides, especially protic solvents (like alcohols) or some polar aprotic solvents like DMF.[3][4] If you are using one of these, switch to a non-polar, aprotic solvent such as toluene or dioxane .[1][4] Ensure your solvent is anhydrous and properly degassed to remove water and oxygen, which can also interfere with the catalyst.[1]

• Use a More Active Catalyst System: Instead of older catalysts like Pd(PPh₃)₄, consider using a pre-catalyst such as Pd₂(dba)₃ in combination with your chosen ligand.[4] These systems often generate the active Pd(0) species more readily, potentially accelerating the initial oxidative addition step.[2]

• Consider N-H Protection: The pyrazole N-H is acidic and will be deprotonated by the base. This increases the electron density of the pyrazole ring, which can sometimes influence the reaction's outcome.[2] While not always necessary, if deiodination persists, protecting the N-H with a group like Boc or SEM can be a viable strategy to modulate the substrate's electronic properties.[2]

Troubleshooting Workflow

This flowchart provides a logical sequence for diagnosing and resolving deiodination issues.

Caption: A step-by-step workflow for troubleshooting deiodination.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is deiodination and why is it a problem with this specific pyrazole?

A: Deiodination is an undesired side reaction where the iodine atom on the pyrazole ring is replaced by a hydrogen atom.[3] This is problematic because it consumes your starting material, reduces the yield of your target molecule, and introduces a byproduct that can be difficult to separate during purification.[1]

Aryl iodides are generally more susceptible to dehalogenation than the corresponding bromides or chlorides because the Carbon-Iodine bond is the weakest.[2] The two trifluoromethyl (CF₃) groups on the pyrazole ring are strongly electron-withdrawing. This makes the C-I bond more susceptible to oxidative addition to the palladium catalyst, which is the first step in both the desired coupling and the undesired deiodination pathway.

Q2: What is the primary mechanism that leads to deiodination in palladium-catalyzed reactions?

A: The most widely accepted mechanism involves the formation of a palladium-hydride (Pd-H) species within the catalytic cycle.[1][2] This can happen in several ways:

• From the Base: Some bases can act as hydride donors.

• From the Solvent: Solvents like alcohols or residual water can be a source of hydrides.[3]

• β-Hydride Elimination: If any of the reagents contain alkyl chains with β-hydrogens, these can be eliminated to form a Pd-H species.

Once formed, the Ar-Pd-I intermediate can react with the hydride source to form an Ar-Pd-H intermediate. Subsequent reductive elimination releases the deiodinated arene (Ar-H) and regenerates the Pd(0) catalyst, perpetuating the unwanted side reaction.[6]

Catalytic Cycle: Productive Coupling vs. Deiodination

Caption: Competing pathways in a Pd-catalyzed cross-coupling reaction.

Q3: How do I handle and store 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole to ensure its stability?

A: While the primary concern is deiodination during a reaction, proper storage is key to preventing degradation. Aryl iodides can be sensitive to light and heat.[7] Store the compound in a cool, dark place, preferably under an inert atmosphere (nitrogen or argon) to prevent potential degradation over time. Always use fresh, high-purity material for best results.

Part 3: Optimized Protocol & Data

Recommended Protocol: Suzuki-Miyaura Coupling with Minimized Deiodination

This protocol provides a robust starting point for coupling 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole with an arylboronic acid, designed to suppress hydrodeiodination.

Reaction Setup:

• To an oven-dried Schlenk flask or reaction vial equipped with a magnetic stir bar, add 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole (1.0 mmol, 1.0 equiv).

• Add the arylboronic acid (1.2-1.5 mmol, 1.2-1.5 equiv) and anhydrous potassium phosphate (K₃PO₄) (2.0-3.0 mmol, 2.0-3.0 equiv).[1]

• In a separate vial, prepare the catalyst premix: add Pd₂(dba)₃ (0.01-0.02 mmol, 1-2 mol% Pd) and a bulky phosphine ligand like SPhos (0.02-0.04 mmol, 2-4 mol%).

• Add the catalyst premix to the reaction flask.

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Add anhydrous, degassed toluene (3-5 mL) via syringe.

• Heat the reaction mixture to 80 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Upon completion, cool the reaction to room temperature, dilute with an appropriate solvent (e.g., ethyl acetate), and filter through a pad of celite to remove inorganic salts and palladium residues.

• Proceed with standard aqueous workup and purification by column chromatography.

Data Summary: Effect of Reaction Parameters on Deiodination

The following table summarizes the typical effect of different reaction parameters on the ratio of the desired cross-coupled product to the deiodinated byproduct.

Parameter	Condition A (High Deiodination Risk)	Condition B (Optimized for Low Deiodination)	Expected Outcome
Ligand	PPh₃	SPhos or XPhos[2]	Condition B significantly accelerates reductive elimination, increasing the Product/Byproduct ratio.
Base	NaOtBu	K₃PO₄ or Cs₂CO₃[2]	Condition B minimizes the formation of Pd-H species, reducing byproduct formation.
Solvent	DMF or Methanol	Toluene or Dioxane[4]	Condition B uses non-hydride donating solvents, starving the deiodination pathway of a key reagent.
Temperature	110 °C	80 °C[1]	Condition B can selectively slow the deiodination reaction more than the desired coupling.

References

• Benchchem. (n.d.). How to prevent dehalogenation in aryl bromide cross-coupling reactions. Retrieved from Benchchem website.[1]

• Benchchem. (n.d.). Technical Support Center: Preventing Dehalogenation in Palladium-Catalyzed Reactions. Retrieved from Benchchem website.[3]

• Benchchem. (n.d.). Technical Support Center: Preventing Dehalogenation of 1-(4-bromophenyl)pyridin-2(1H)-one in Cross-Coupling Reactions. Retrieved from Benchchem website.[5]

• Benchchem. (n.d.). How to avoid dehalogenation side reactions in Suzuki coupling. Retrieved from Benchchem website.[2]

• Reddit. (2019). Significant dehalogenation in stille coupling. r/Chempros.[4]

• ResearchGate. (n.d.). Novel 4,5-bis(trifluoromethyl)-1H-pyrazoles through a concise sequential iodination-trifluoromethylation reaction | Request PDF.[8]

• ResearchGate. (n.d.). Proposed mechanism for the palladium-catalyzed ipsoiododecarboxylation of aromatic carboxylic acids.[9]

• ChemicalBook. (n.d.). 4-IODO-1,3,5-TRIMETHYL-1H-PYRAZOLE synthesis.[10]

• Galy, B., et al. (2025). Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. PMC - NIH.[11]

• ResearchGate. (2025). ChemInform Abstract: Filling the Gap: Chemistry of 3,5-Bis(trifluoromethyl)-1H-pyrazoles. | Request PDF.[12]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.[6]

• Rojas Lab. (2025). Palladium Catalysis Explained Like You've Never Seen Before! Mechanism Monday #66. YouTube.[13]

• MDPI. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison.[14]

• YouTube. (2025). Preparation of Aryl Iodides, Part 2: Nucleophilic Iodination.[15]

• YouTube. (2025). Preparation of Aryl Iodides, Part 1: Electrophilic Iodination.[7]

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Technical Support Center: Navigating the Scale-Up Synthesis of Fluorinated Pyrazole Intermediates

Welcome to the technical support center for the synthesis of fluorinated pyrazole intermediates. This guide is designed for researchers, scientists, and drug development professionals who are transitioning these critical syntheses from the laboratory bench to pilot plant or full-scale manufacturing. Fluorinated pyrazoles are pivotal structural motifs in a vast array of pharmaceuticals and agrochemicals, owing to fluorine's ability to modulate key molecular properties such as metabolic stability and binding affinity.[1][2][3][4][5] However, the journey from small-scale success to large-scale production is often fraught with challenges unique to fluorinated compounds.

This resource provides in-depth, field-proven insights in a direct question-and-answer format to address the specific issues you may encounter. We will delve into the causality behind experimental choices, ensuring that every protocol is a self-validating system grounded in robust scientific principles.

I. Frequently Asked Questions (FAQs)

Reaction & Synthesis Strategy

Q1: We are observing poor regioselectivity in our pyrazole formation when scaling up the reaction of a fluorinated 1,3-dicarbonyl compound with a substituted hydrazine. How can we improve this?

A1: This is a classic challenge in pyrazole synthesis. The two carbonyl groups of the 1,3-dicarbonyl precursor exhibit different electrophilicities, especially when one is flanked by a strongly electron-withdrawing group like trifluoromethyl (CF3). On scale-up, minor deviations in reaction conditions can significantly impact the ratio of the desired regioisomer to the undesired one.[6]

• Expert Insight & Causality: The regioselectivity is governed by the initial nucleophilic attack of the hydrazine on one of the two carbonyl carbons. The trifluoromethyl group makes the adjacent carbonyl carbon highly electrophilic. However, steric hindrance and the nature of the hydrazine substituent also play crucial roles. In many common solvents like ethanol, mixtures of regioisomers are often formed, posing significant purification challenges.[6]

• Troubleshooting & Protocol: A highly effective strategy is to change the solvent to a fluorinated alcohol, such as 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP).[6][7] These solvents can stabilize reaction intermediates through hydrogen bonding and influence the reactivity of the carbonyl groups, dramatically enhancing regioselectivity.[7] For instance, in the synthesis of fluorinated tebufenpyrad analogs, switching from ethanol to HFIP improved the regioisomeric ratio from modest to 97:3 in favor of the desired isomer.[7]

  Protocol: Regioselective Pyrazole Formation using Fluorinated Alcohols

  • Charge the reactor with the fluorinated 1,3-dicarbonyl compound and the chosen fluorinated alcohol (TFE or HFIP).

  • Stir the mixture and bring it to the desired reaction temperature (this may range from ambient to reflux, depending on the specific substrates).

  • Slowly add the substituted hydrazine, maintaining temperature control.

  • Monitor the reaction to completion using an appropriate analytical technique (e.g., ¹⁹F NMR, HPLC, or LC-MS).

  • Upon completion, proceed with the standard work-up and isolation procedure.

Q2: Our fluorination reaction is highly exothermic, and we are concerned about thermal runaway on a larger scale. What are the best practices for managing this?

A2: Thermal safety is paramount during scale-up, as the surface-area-to-volume ratio decreases, making heat dissipation less efficient.[8][9] Many fluorination reactions are indeed highly exothermic and can pose a significant risk if not properly controlled.[10][11]

• Expert Insight & Causality: The primary goal is to ensure that the rate of heat generation never exceeds the rate of heat removal.[10] An uncontrolled temperature spike can lead to side reactions, degradation of products and reactants, and a dangerous increase in reactor pressure.[11]

• Troubleshooting & Best Practices:

  • Reaction Calorimetry: Before any scale-up, perform reaction calorimetry (RC1) studies to quantify the heat of reaction, determine the maximum temperature of the synthesis reaction (MTSR), and model the potential for thermal accumulation.[8][12]

  • Semi-Batch Operation: Instead of adding all reagents at once (batch mode), use a semi-batch approach where one of the reactive components is added slowly and controllably. This makes the reaction "dose-controlled," meaning the overall reaction rate and heat generation are limited by the addition rate.[9][10]

  • Continuous Flow Chemistry: For particularly hazardous or highly exothermic reactions, continuous flow processing is an inherently safer technology.[13][14][15][16] Reactions are carried out in small-volume reactors (tubes or plates), which offer superior heat transfer and precise temperature control, minimizing the risk of runaway reactions.[17][18]

  • Solvent Selection: Choose a solvent with a higher boiling point to provide a larger temperature margin before solvent boiling becomes a concern. Ensure the solvent is compatible with all reactants and intermediates at the process temperature.

Purification & Isolation

Q3: We are struggling with the purification of our fluorinated pyrazole intermediate. Standard silica gel chromatography is inefficient and not scalable. What are our options?

A3: The unique properties of fluorinated compounds, such as altered polarity and solubility, often complicate purification.[19] Chromatography on a large scale is expensive and generates significant waste.

• Expert Insight & Causality: Fluorinated compounds can exhibit unusual chromatographic behavior. The high electronegativity of fluorine can lead to strong interactions with silica gel, causing tailing, or it can reduce polarity, leading to poor separation from non-polar impurities.

• Troubleshooting & Alternative Protocols:

  • Crystallization: This is the most effective and scalable method for purifying solid intermediates.[19][20][]

    • Solvent Screening: A systematic screening of various solvents and solvent mixtures is crucial to find conditions that provide good solubility at high temperatures and poor solubility at low temperatures.

    • Anti-Solvent Addition: Dissolve the crude product in a "good" solvent and then slowly add an "anti-solvent" in which the product is insoluble to induce crystallization.

  • Acid/Base Salt Formation: If your pyrazole intermediate has a basic nitrogen atom, you can form an acid addition salt (e.g., with HCl, H₂SO₄, or oxalic acid).[22] This salt will have drastically different solubility properties and can often be selectively crystallized from the reaction mixture, leaving impurities behind. The pure free base can then be regenerated.[20]

  Protocol: Purification via Oxalate Salt Crystallization

  • Dissolve the crude fluorinated pyrazole intermediate in a suitable organic solvent (e.g., isopropanol, ethyl acetate).

  • Add a solution of at least one molar equivalent of oxalic acid in the same solvent.

  • Stir the mixture. The pyrazole oxalate salt will often precipitate. Cooling may be required to maximize the yield.[22]

  • Isolate the crystalline salt by filtration and wash with cold solvent.

  • To recover the free base, suspend the salt in water and a water-immiscible organic solvent (e.g., dichloromethane or ethyl acetate).

  • Add an aqueous base (e.g., sodium carbonate or sodium hydroxide) until the salt dissolves and the free base is extracted into the organic layer.

  • Separate the layers, wash the organic layer with brine, dry it over sodium sulfate, and concentrate it to yield the purified intermediate.

Q4: How do we accurately determine the purity of our final fluorinated pyrazole intermediate, especially concerning regioisomers?

A4: Purity determination is critical for regulatory filings and ensuring the quality of the final active pharmaceutical ingredient (API).[23][24] For fluorinated compounds, specific analytical techniques are indispensable.

• Expert Insight & Causality: Standard techniques like ¹H NMR might not be sufficient to distinguish between regioisomers, as the proton environments can be very similar. Mass spectrometry (LC-MS) will confirm the molecular weight but won't differentiate between isomers as they have the same mass.[19]

• Recommended Analytical Methods:

  • ¹⁹F NMR Spectroscopy: This is the most powerful tool for analyzing fluorinated compounds. The ¹⁹F nucleus is 100% abundant and highly sensitive. Each unique fluorine environment (e.g., in a CF₃ group) will give a distinct signal. Regioisomers will have different chemical shifts in the ¹⁹F NMR spectrum, allowing for precise quantification of their relative amounts.[25]

  • High-Performance Liquid Chromatography (HPLC): A well-developed HPLC method can separate regioisomers. Using specialized columns, including those designed for fluorinated compounds, can enhance resolution.[19][]

  • Differential Scanning Calorimetry (DSC): For highly pure crystalline materials (>98%), DSC can be used to determine purity by analyzing the melting point depression caused by impurities.[]

Safety & Handling

Q5: What are the key safety precautions when handling fluorinating agents and the resulting intermediates on a large scale?

A5: Safety is the absolute priority. Fluorinating agents can be hazardous, and some byproducts, like hydrogen fluoride (HF), are extremely corrosive and toxic.[18]

• Expert Insight & Causality: Reagents like DAST can decompose at elevated temperatures, while gaseous reagents like fluorine gas require specialized handling equipment.[14][27] The primary risks involve exposure to corrosive materials, managing exothermic reactions, and handling potentially unstable intermediates.

• Safety Protocols & Best Practices:

  • Material Compatibility: Ensure the reactor and all associated equipment (gaskets, valves, tubing) are constructed from materials compatible with the fluorinating agents and any potential byproducts like HF.

  • Personal Protective Equipment (PPE): Always use appropriate PPE, including acid-resistant gloves, lab coats, and full-face shields. Have calcium gluconate gel readily available as a first aid measure for HF exposure.

  • Quenching & Waste Disposal: Design a robust quenching procedure for the reaction mixture and any excess reagents. For example, excess fluorine gas should be neutralized through a scrubber containing a base solution like NaOH or KOH.[14]

  • Engineering Controls: Conduct all operations in a well-ventilated area, preferably within a fume hood or a contained environment, especially when dealing with gaseous or highly volatile reagents.

II. Visualized Workflows & Data

Decision-Making for Regioselectivity Control

The following diagram illustrates a logical workflow for troubleshooting and optimizing regioselectivity during the scale-up of pyrazole synthesis.

Caption: Troubleshooting workflow for poor regioselectivity.

Thermal Hazard Assessment Workflow

This diagram outlines the critical steps for assessing and mitigating thermal risks before and during scale-up.

Caption: Workflow for assessing and managing thermal hazards.

Quantitative Data Summary

Table 1: Effect of Solvent on Regioselectivity in Pyrazole Formation

Entry	1,3-Diketone Precursor	Hydrazine	Solvent	Ratio of Regioisomers (Desired:Undesired)	Reference
1	Trifluoroacetylacetone	Methylhydrazine	EtOH	85:15	[7]
2	Trifluoroacetylacetone	Methylhydrazine	HFIP	97:3	[7]
3	Trifluoroacetylacetone	Phenylhydrazine	EtOH	50:50	[7]
4	Trifluoroacetylacetone	Phenylhydrazine	HFIP	>95:5	[7]

Data synthesized from findings reported in The Journal of Organic Chemistry.[7]

References

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• Powers, J. (n.d.). Synthesis of Fluorinated Pyrazoles via Intra- and Intermolecular Cyclization Reactions. University of Mississippi, eGrove. [Link]

• Desai, N.C., et al. (2018). Synthesis and Antimicrobial Activity of Fluorine Containing Pyrazole-clubbed Dihydropyrimidinones. Indian Journal of Pharmaceutical Sciences, 80(2), 242-252. [Link]

• Desai, N.C., et al. (2018). Synthesis and Antimicrobial Activity of Fluorine Containing Pyrazole-clubbed Dihydropyrimidinones. Indian Journal of Pharmaceutical Sciences. [Link]

• Corberan, R., et al. (2008). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry. [Link]

• Corberan, R., et al. (2008). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry, 73(11), 4266-4273. [Link]

• Corberan, R., et al. (2008). Improved regioselectivity in pyrazole formation through the use of fluorinated alcohols as solvents: synthesis and biological activity of fluorinated tebufenpyrad analogs. The Journal of Organic Chemistry. [Link]

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• Leśniak, S., et al. (2022). Trifluoromethylated Pyrazoles via Sequential (3 + 2)-Cycloaddition of Fluorinated Nitrile Imines with Chalcones and Solvent-Dependent Deacylative Oxidation Reactions. Organic Letters. [Link]

• Leśniak, S., et al. (2022). Trifluoromethylated Pyrazoles via Sequential (3 + 2)-Cycloaddition of Fluorinated Nitrile Imines with Chalcones and Solvent-Dependent Deacylative Oxidation Reactions. Organic Letters, 24(14), 2617–2622. [Link]

• WO2011076194A1 - Method for purifying pyrazoles. (2011).

• Edilova, Y.O., et al. (2023). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. International Journal of Molecular Sciences. [Link]

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• Martins, P.F., et al. (2024). The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds. MDPI. [Link]

• H.E.L Group. (n.d.). Critical Considerations in Process Safety. H.E.L Group. [Link]

• Kumar, A., et al. (2024). Recent Advances in Development of Bioactive Fluorinated Pyrazole Derivatives: A Review. ChemistrySelect. [Link]

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• Professor Steven V. Ley Research Group. (n.d.). Fluorination Reactions. University of Cambridge. [Link]

• Allian, A., et al. (2018). Synthesis of 4-Chloro-3-nitrobenzotrifluoride: Industrial thermal runaway simulation due to cooling system failure. ResearchGate. [Link]

• WO2011076194A1 - Method for purifying pyrazoles. (2011).

• Chan, Y.H., et al. (2023). Advances in Continuous Flow Fluorination Reactions. PubMed. [Link]

• Thore, S.N., & Gupta, A.K. (2010). Synthesis of Fluorinated Pyrazolone Compounds. Oriental Journal of Chemistry. [Link]

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• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. Pharmaguideline. [Link]

• Bicu, E., et al. (2022). Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. Molecules. [Link]

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Thermal and chemical stability of 4-Iodo-3,5-bis(trifluoromethyl)-1h-pyrazole

Technical Support Center: 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole (CAS No. 1239511-06-8). This document is intended for researchers, chemists, and drug development professionals utilizing this versatile heterocyclic building block. Here, we address common challenges and questions related to its stability, handling, and use in synthetic applications, providing field-proven insights and troubleshooting protocols to ensure the success and integrity of your experiments.

Section 1: Frequently Asked Questions (FAQs)

This section provides rapid answers to common inquiries regarding the handling and properties of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole.

Q1: What are the optimal long-term storage conditions for this compound?

To ensure its stability and purity over time, the compound should be stored under the following conditions:

• Temperature: 2-8°C.[1][2][3]

• Atmosphere: Store under an inert atmosphere (e.g., Argon or Nitrogen) to prevent potential oxidation and moisture-related degradation.

• Light: Keep in a dark place, as iodinated compounds can be light-sensitive.[2][3]

• Container: Use a tightly sealed, airtight container to prevent moisture ingress.[4]

Q2: What are the primary safety and handling precautions?

This compound is classified as an irritant. Adherence to standard laboratory safety protocols is mandatory.

• Irritant: Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[4]

• Personal Protective Equipment (PPE): Always wear protective gloves, safety goggles (EN 166 standard), and a lab coat.[4][5]

• Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or vapors.[6]

• Spills: In case of a spill, sweep up the solid material, avoiding dust generation, and place it in a suitable, closed container for disposal.[4]

Q3: What are the known chemical incompatibilities?

The compound's stability can be compromised by certain classes of reagents. Avoid direct contact with:

• Strong oxidizing agents[4]

• Strong acids[4]

• Strong bases[4]

• Excessive heat[4]

The pyrazole N-H proton is weakly acidic and can be deprotonated by strong bases, which may affect reactivity in certain applications.

Q4: What are the expected hazardous decomposition products upon thermal stress?

If exposed to excessive heat or fire, the compound may decompose and release toxic and corrosive fumes, including:

• Carbon monoxide (CO) and Carbon dioxide (CO2)[4]

• Nitrogen oxides (NOx)[4]

• Hydrogen iodide (HI)[4]

• Hydrogen fluoride (HF)[4]

Section 2: Troubleshooting Guide for Synthetic Applications

This guide addresses specific issues that may arise during experiments, particularly in cross-coupling reactions where this reagent is commonly employed.

Problem 1: Low or No Yield in Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki, Sonogashira)

• Potential Cause A: Starting Material Degradation. The C-I bond is the reactive site for oxidative addition but can degrade if the material has been improperly stored (exposure to light, heat, or air). The trifluoromethyl groups enhance the electrophilicity of the pyrazole ring, but overall stability is generally good under normal conditions.[4]

• Recommended Solution: Before use, verify the purity and integrity of the 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole using ¹H NMR or LC-MS. A fresh or properly stored batch is crucial. The presence of impurities may indicate degradation.

• Potential Cause B: Catalyst Inactivation or Poor Choice. The palladium catalyst is sensitive to oxygen and other impurities. The pyrazole nitrogen atoms can also coordinate to the metal center, potentially inhibiting catalysis depending on the ligand system used.

• Recommended Solution:

  • Thoroughly degas all solvents and reagents using techniques like sparging with argon or freeze-pump-thaw cycles.

  • Ensure the palladium catalyst and ligands are of high purity and handled under an inert atmosphere.

  • If inhibition is suspected, consider using catalysts and ligands known to be robust for heteroaromatic substrates, such as those incorporating bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos).[7]

• Potential Cause C: Sub-optimal Reaction Conditions. Solubility, base, and temperature are critical parameters. 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole may have limited solubility in common non-polar solvents used for coupling reactions.

• Recommended Solution:

  • Screen different solvent systems (e.g., Toluene/H₂O, Dioxane/H₂O, DME/H₂O) to improve solubility.[8]

  • The choice of base is critical. Inorganic bases like Cs₂CO₃ or K₂CO₃ are often effective.[8] Avoid strong organic bases if deprotonation of the pyrazole N-H is undesirable.

  • Optimize the temperature. While heat is often required, avoid excessive temperatures that could lead to thermal decomposition. A screening experiment from 80°C to 110°C is recommended.

Problem 2: Observation of Unexpected Side Products or Isomers

• Potential Cause A: N-H Reactivity. The pyrazole N-H is acidic and can be deprotonated by the base in the reaction, opening pathways for N-arylation or other side reactions, especially with highly reactive coupling partners.

• Recommended Solution: If N-H reactivity is suspected, consider protecting the pyrazole nitrogen before the cross-coupling reaction. Common protecting groups for pyrazoles include Boc, Trityl, or SEM. This strategy isolates the reactivity to the C-I bond.[9]

• Potential Cause B: Thermal Decomposition. Although generally stable under normal conditions, the compound will decompose at high temperatures.[4] The exact decomposition temperature is not widely published, underscoring the need for careful temperature control.

• Recommended Solution: Run the reaction at the lowest effective temperature. If thermal instability is suspected, perform a small-scale thermal gravimetric analysis (TGA) to determine the onset of decomposition for your specific batch.

• Potential Cause C: Regioisomeric Impurities. The synthesis of substituted pyrazoles can sometimes yield regioisomers.[10] An isomeric impurity (e.g., with iodine at the C-5 position) in the starting material would lead to a corresponding isomeric product.

• Recommended Solution: Carefully analyze the starting material by 2D NMR or by comparing its analytical data with a Certificate of Analysis (COA) from the supplier.[2] If significant isomeric impurities are present, re-purification by column chromatography or recrystallization is necessary.

Section 3: Key Data & Experimental Protocols

Data Presentation

Property	Value	Source(s)
CAS Number	1239511-06-8	[1][4][11]
Molecular Formula	C₅HF₆IN₂	[4][12]
Molecular Weight	329.97 g/mol	[1][2]
Appearance	Solid	[12]
Purity	≥95% (typical)	[4][12]
Storage Temperature	2-8°C	[1][2][3]
Incompatible Materials	Strong oxidizing agents, strong acids, strong bases	[4]

Experimental Protocol: Thermal Stability Assessment via TGA

Since a precise decomposition temperature is not documented in the literature, it is prudent for researchers to determine it empirically, especially when planning high-temperature reactions.

Objective: To determine the onset decomposition temperature of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole.

Methodology:

• Place 3-5 mg of the compound into a TGA sample pan (typically aluminum or platinum).

• Place the pan into the TGA instrument.

• Heat the sample from ambient temperature (e.g., 25°C) to an upper limit (e.g., 400°C) under a nitrogen atmosphere.

• Use a heating rate of 10°C/min.

• Record the mass loss as a function of temperature.

• Analysis: The onset decomposition temperature is determined from the resulting curve, typically defined as the temperature at which 5% mass loss occurs. This temperature should be considered the upper limit for synthetic applications.

Section 4: Visualization of Workflows

Diagram 1: Troubleshooting Failed Cross-Coupling Reactions

Caption: Decision tree for troubleshooting cross-coupling reactions.

Diagram 2: Workflow for Handling and Storage

Caption: Recommended workflow for compound handling and storage.

References

• Powers, T. M., et al. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. Molbank, 2023(3), M1683. [Link]

• da Silva, J. F., et al. (2020). Novel 4,5-bis(trifluoromethyl)-1H-pyrazoles through a concise sequential iodination-trifluoromethylation reaction. Tetrahedron Letters, 61(4), 151433. [Link]

• Sadowski, J. P., et al. (2020). Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. RSC Advances, 10(28), 16489-16496. [Link]

• Powers, T. M., et al. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. ResearchGate. [Link]

• Boron Molecular. 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole. [Link]

• Chemcasts. Thermophysical Properties of 4-Iodo-3,5-dimethyl-1H-pyrazole. [Link]

• Toubi, Y., et al. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one derivatives. Beilstein Journal of Organic Chemistry, 17, 72-82. [Link]

• Powers, T. M., et al. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles. Semantic Scholar. [Link]

• Ishikura, M., et al. (2005). Synthesis of 4-Aryl-1H-pyrazoles by Suzuki-Miyaura Cross Coupling Reaction Between 4-Bromo-1H-1-tritylpyrazole and Arylboronic Acids. ChemInform, 36(36). [Link]

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• 10. Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. boronmolecular.com [boronmolecular.com]
• 12. 4-Iodo-3,5-bis-(trifluoromethyl)-1H-pyrazole | CymitQuimica [cymitquimica.com]

Troubleshooting low conversion rates in Sonogashira couplings of electron-deficient pyrazoles

This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with low conversion rates in Sonogashira couplings of electron-deficient pyrazoles. The following content is structured to provide in-depth technical assistance through a detailed troubleshooting guide and frequently asked questions.

Introduction: The Challenge of Electron-Deficient Pyrazoles in Sonogashira Couplings

The Sonogashira cross-coupling reaction is a powerful tool for the formation of carbon-carbon bonds between sp²-hybridized carbons (from aryl or vinyl halides) and sp-hybridized carbons (from terminal alkynes).[1] This reaction is of paramount importance in the synthesis of pharmaceuticals, natural products, and organic materials.[1] However, when applied to electron-deficient N-heterocycles like pyrazoles bearing electron-withdrawing groups (e.g., nitro, cyano, trifluoromethyl), researchers often face significant hurdles in achieving high conversion rates.

The electron-deficient nature of the pyrazole ring, while activating the C-X bond towards oxidative addition, also introduces a set of unique challenges.[2] These include potential catalyst inhibition by the nitrogen lone pairs, increased susceptibility to side reactions, and difficulties in optimizing reaction conditions. This guide aims to dissect these issues and provide actionable, scientifically-grounded solutions.

Troubleshooting Guide: Low Conversion Rates

Question 1: My Sonogashira reaction with a halopyrazole substrate shows little to no conversion. What are the primary factors to investigate?

Answer:

Low or no conversion in the Sonogashira coupling of electron-deficient pyrazoles can typically be attributed to one or more of the following factors: the catalyst system, the reaction conditions, and the quality of the reagents.

• Catalyst Inactivation: Pyrazoles, as N-heterocycles, possess lone pairs on their nitrogen atoms that can coordinate to the palladium center. This coordination can act as a competing ligand, effectively inhibiting the catalytic cycle. Electron-withdrawing groups on the pyrazole ring can exacerbate this issue by altering the electronic properties of the heterocycle.

  • Solution: Employ bulky, electron-rich phosphine ligands or N-heterocyclic carbene (NHC) ligands. These ligands can promote the desired catalytic cycle by sterically hindering the coordination of the pyrazole nitrogen to the palladium center and by stabilizing the active Pd(0) species.[3]

• Sub-optimal Reaction Conditions:

  • Temperature: While many Sonogashira reactions proceed at room temperature, less reactive aryl bromides or chlorides, even on an activated pyrazole ring, may necessitate elevated temperatures to facilitate the oxidative addition step.[3] However, excessive heat can lead to catalyst decomposition. A careful temperature screen is often necessary.

  • Base Selection: The choice of base is critical. Amine bases like triethylamine or diisopropylethylamine are standard, but for pyrazoles with an acidic N-H proton, a stronger, non-nucleophilic base might be required to prevent unwanted side reactions. In some cases, inorganic bases such as K₂CO₃ or Cs₂CO₃, particularly in copper-free protocols, can be beneficial.[3]

• Reagent Quality:

  • Solvents and Amines: The presence of water and oxygen can be detrimental. Water can negatively impact catalyst activity, while oxygen can promote the oxidative homocoupling of the alkyne (Glaser coupling), a common side reaction.[3] Ensure that all solvents and amine bases are anhydrous and thoroughly degassed. Distilling the amine base immediately before use can sometimes resolve reaction failures.

  • Catalyst Quality: Use fresh, high-quality palladium precatalysts and ligands. If using a Pd(II) precatalyst like PdCl₂(PPh₃)₂, ensure the reaction conditions are suitable for its in-situ reduction to the active Pd(0) species.

Question 2: I am observing a significant amount of alkyne homocoupling (Glaser coupling). How can I minimize this side reaction?

Answer:

The formation of a dimeric alkyne product is a classic sign of Glaser coupling. This side reaction is particularly prevalent in copper-catalyzed Sonogashira reactions and is promoted by the presence of oxygen.

To mitigate this:

• Ensure Rigorously Anaerobic Conditions: This is the most critical step. The reaction should be set up under a strictly inert atmosphere (argon or nitrogen). Use Schlenk techniques or a glovebox. All solvents and liquid reagents must be properly degassed using methods like freeze-pump-thaw cycles or by sparging with an inert gas for an extended period.[3]

• Switch to a Copper-Free Protocol: The copper co-catalyst is often the primary culprit in promoting homocoupling.[3] Numerous copper-free Sonogashira protocols have been developed and can be highly effective for electron-deficient pyrazoles. These systems often rely on more sophisticated ligand systems to facilitate the catalytic cycle.

• Slow Addition of the Alkyne: Adding the terminal alkyne slowly to the reaction mixture via a syringe pump helps to maintain a low instantaneous concentration. This favors the cross-coupling pathway over homocoupling.[3]

Question 3: My starting halopyrazole is being consumed, but I am isolating the dehalogenated pyrazole instead of the desired product. What is causing this and how can it be prevented?

Answer:

Hydrodehalogenation, the replacement of the halide with a hydrogen atom, is a known side reaction in palladium-catalyzed cross-couplings. This can be particularly problematic with electron-deficient heteroaromatics at elevated temperatures.

Here are some strategies to minimize dehalogenation:

• Lower the Reaction Temperature: Higher temperatures can promote this side reaction. If your reaction is being heated, try running it at a lower temperature for a longer duration.

• Optimize the Base and Solvent: The choice of base and solvent can influence the extent of protonolysis. Ensure you are using a dry, aprotic solvent. If using an amine base, consider screening other bases, including inorganic options like K₃PO₄ or Cs₂CO₃.

• Ligand Choice: The ligand can influence the relative rates of the desired cross-coupling and the undesired dehalogenation. Experimenting with different classes of ligands (e.g., moving from a simple phosphine to a more complex Buchwald-type ligand) may be beneficial.

Frequently Asked Questions (FAQs)

Q1: Which palladium catalyst and ligand combination is best for Sonogashira couplings of electron-deficient pyrazoles?

There is no single "best" combination as the optimal choice depends on the specific pyrazole substrate and the alkyne. However, some general guidelines apply:

• Palladium Precatalysts: Common and effective choices include Pd(PPh₃)₄, PdCl₂(PPh₃)₂, and Pd₂(dba)₃. For air-sensitive applications or room-temperature reactions, more stable, modern precatalysts like [DTBNpP]Pd(crotyl)Cl have proven effective in copper-free setups.[3]

• Ligands:

  • Bulky, Electron-Rich Phosphines: Ligands such as P(t-Bu)₃, XPhos, and SPhos are often preferred. The electron-rich nature of these ligands facilitates the rate-determining oxidative addition step, while their steric bulk helps to stabilize the active monoligated Pd(0) species and can prevent catalyst inhibition by the pyrazole nitrogen.[2][4]

  • N-Heterocyclic Carbenes (NHCs): NHC ligands are strong σ-donors and form very stable complexes with palladium. They are known for their high activity and ability to promote challenging couplings, making them an excellent choice for electron-deficient pyrazole substrates.[3]

Q2: Should I use a copper-catalyzed or a copper-free Sonogashira protocol for my electron-deficient pyrazole?

The choice depends on your specific system and experimental constraints:

• Copper-Catalyzed: This is the "classic" Sonogashira reaction. It is often faster and can proceed under milder conditions. However, it is more prone to alkyne homocoupling, and the copper salts can be difficult to remove during workup.

• Copper-Free: This approach eliminates the issue of Glaser coupling and simplifies purification.[1] However, it may require higher temperatures, longer reaction times, or more specialized (and often more expensive) ligands to achieve comparable efficiency. For substrates that are sensitive to copper or where homocoupling is a major issue, a copper-free protocol is the preferred choice.

Q3: How does the choice of halide (I, Br, Cl) on the pyrazole ring affect the reaction?

The reactivity of the halopyrazole is directly related to the carbon-halogen bond strength, following the general trend: I > Br > Cl.[5]

• Iodopyrazoles: These are the most reactive substrates and will typically undergo Sonogashira coupling under the mildest conditions.[5]

• Bromopyrazoles: Less reactive than their iodo counterparts, bromopyrazoles often require higher temperatures, higher catalyst loadings, or more active catalyst systems to achieve good conversion.[5]

• Chloropyrazoles: These are the least reactive and most challenging substrates due to the strong C-Cl bond. Successful coupling of chloropyrazoles usually requires highly active catalyst systems, such as those employing bulky, electron-rich phosphine ligands or NHC ligands, and often requires elevated temperatures.[5][6]

Data Presentation

Table 1: Recommended Catalyst Systems for Electron-Deficient Halopyrazoles

Halide	Palladium Precatalyst	Ligand	Co-catalyst	Typical Temperature	Key Considerations
Iodo	PdCl₂(PPh₃)₂ or Pd(PPh₃)₄	PPh₃	CuI	Room Temp - 60 °C	Most reactive; standard conditions often suffice.
Bromo	Pd₂(dba)₃ or Pd(OAc)₂	Bulky Phosphine (e.g., XPhos) or NHC	CuI or None	60 - 100 °C	Requires more active catalyst system than iodides.
Chloro	Pd₂(dba)₃ or Pd(OAc)₂	Bulky Phosphine (e.g., P(t-Bu)₃) or NHC	CuI or None	80 - 120 °C	Most challenging; requires highly active catalysts.

Experimental Protocols

Protocol 1: General Procedure for Copper-Catalyzed Sonogashira Coupling of a 4-Iodopyrazole

• Reaction Setup: To a flame-dried Schlenk flask under an argon atmosphere, add the 4-iodopyrazole substrate (1.0 eq), PdCl₂(PPh₃)₂ (0.05 eq), and CuI (0.1 eq).

• Solvent and Reagent Addition: Add anhydrous, degassed DMF and triethylamine (Et₃N) (2.0 eq).

• Alkyne Addition: Add the terminal alkyne (1.2 eq) to the mixture.

• Reaction: Stir the reaction mixture at room temperature or heat as necessary (e.g., 60-80 °C) and monitor by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Protocol 2: General Procedure for Copper-Free Sonogashira Coupling of a 4-Bromopyrazole

• Reaction Setup: In a glovebox or under a positive flow of argon, add the pyrazole bromide (1.0 eq), the palladium precatalyst (e.g., Pd₂(dba)₃, 2.5 mol %), the ligand (e.g., XPhos, 5 mol %), and a stir bar to a vial.

• Solvent and Reagent Addition: Add anhydrous, degassed solvent (e.g., dioxane or toluene), followed by the base (e.g., K₃PO₄, 2.0 eq).

• Alkyne Addition: Add the terminal alkyne (1.5 eq).

• Reaction: Seal the vial and stir the mixture at an elevated temperature (e.g., 100 °C). Monitor the reaction progress by TLC or LC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature, dilute with ethyl acetate, and filter through a pad of celite. Wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate. Purify the residue by flash column chromatography.

Visualizations

Troubleshooting Workflow for Low Conversion

Caption: A step-by-step workflow for troubleshooting low conversion rates.

Key Factors Influencing Sonogashira Coupling of Pyrazoles

Caption: Interplay of factors affecting the success of the coupling reaction.

References

• Guidelines for Sonogashira cross-coupling reactions. Sussex Drug Discovery Centre. (2013). Available at: [Link]

• Sonogashira Coupling. (2024). Chemistry LibreTexts. Available at: [Link]

• Pyrazole Synthesis via a Cascade Sonogashira Coupling/Cyclization from N-Propargyl Sulfonylhydrazones. (2018). Organic & Biomolecular Chemistry, 16(2), 197-201. Available at: [Link]

• Palladium catalysts for highly selective Sonogashira reactions of aryl and heteroaryl bromides. (2008). ChemSusChem, 1(1-2), 91-96. Available at: [Link]

• Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex. (2014). Molecules, 19(7), 9354-9367. Available at: [Link]

• Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. (2023). RSC Advances, 13(7), 4586-4609. Available at: [Link]

• Theoretical Study on the Mechanism of Sonogashira Coupling Reaction. (2013). Organometallics, 32(15), 4164-4173. Available at: [Link]

• Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts. (2022). ACS Catalysis, 12(15), 9436-9447. Available at: [Link]

• Sonogashira coupling synthesis of novel pyrazoles thickened benzosulfonlactam derivatives. (2023). Scientific Reports, 13(1), 1-11. Available at: [Link]

• An Efficient Synthesis of New Pyrazole-Linked Oxazoles via Sonogashira Coupling Reaction. (2023). ChemistrySelect, 8(20), e202300936. Available at: [Link]

• Rapid and efficient Pd-catalyzed Sonogashira coupling of aryl chlorides. (2008). The Journal of Organic Chemistry, 73(15), 6037-6040. Available at: [Link]

• Sonogashira Coupling. (n.d.). In Synthetic Methods in Drug Discovery (Vol. 1). Royal Society of Chemistry. Available at: [Link]

• Photoinduced Copper-Catalyzed Radical Cascade Sonogashira-Type Coupling of Unsaturated Oxime Esters with Alkynes. (2023). Organic Letters, 25(40), 7356-7361. Available at: [Link]

• Recent developments and trends in the iron- and cobalt-catalyzed Sonogashira reactions. (2022). Beilstein Journal of Organic Chemistry, 18, 268-301. Available at: [Link]

• Sonogashira coupling. (2024). In Wikipedia. Available at: [Link]

• Special Issue “Recent Advances in the Synthesis, Functionalization and Applications of Pyrazole-Type Compounds II”. (2023). Molecules, 28(15), 5869. Available at: [Link]

• A Guide to Sonogashira Cross-Coupling Reactions: The Influence of Substituents in Aryl Bromides, Acetylenes, and Phosphines. (2012). The Journal of Organic Chemistry, 77(6), 2798-2809. Available at: [Link]

• ChemInform Abstract: Sonogashira Coupling Offers a New Synthetic Route to Thieno[2,3-c]pyrazoles. (2011). Synthetic Communications, 41(4), 541-547. Available at: [Link]

• Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. (2021). Catalysts, 11(11), 1381. Available at: [Link]

• Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. (2020). Catalysts, 10(4), 454. Available at: [Link]

• Solvent-Controlled Monoselective Suzuki–Miyaura Cross-Coupling of Symmetrical 1,1-Dichloroalkenes. (2022). ACS Catalysis, 12(1), 443-450. Available at: [Link]

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Identification and minimization of byproducts in pyrazole functionalization

A Guide to Identification and Minimization of Byproducts

Welcome to the Technical Support Center for pyrazole functionalization. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to navigate the complexities of pyrazole chemistry. Pyrazoles are a cornerstone in pharmaceuticals and agrochemicals, but their functionalization is often plagued by byproduct formation, particularly regioisomers, which can complicate synthesis and purification.[1][2][3]

This guide is structured to provide immediate answers to common problems through a dedicated FAQ section, followed by in-depth troubleshooting guides for specific, critical reactions. We will explore the causality behind experimental choices, ensuring that every protocol is a self-validating system for robust and reproducible results.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level, recurring questions encountered during the functionalization of the pyrazole core.

Q1: What is the most common byproduct in pyrazole functionalization, and why does it form?

A1: The most common byproducts are regioisomers, especially during N-alkylation or N-arylation reactions.[4][5] This arises from the fact that an unsymmetrically substituted pyrazole ring has two distinct, nucleophilic nitrogen atoms (N1 and N2). Their similar electronic properties often lead to a mixture of N1 and N2 alkylated products, which can be challenging to separate.[5][6]

Q2: How can I quickly identify if I have a mixture of regioisomers?

A2: The most definitive methods for identifying regioisomers are Nuclear Magnetic Resonance (NMR) spectroscopy and X-Ray Diffraction (XRD).[6] For routine reaction monitoring and purification, Thin-Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC) are indispensable. Isomers with even slight polarity differences can often be resolved on TLC with careful solvent system optimization.[7]

Q3: My purification is difficult. Are there any general strategies for separating pyrazole isomers?

A3: If standard silica gel column chromatography fails to separate isomers, consider the following:

• Change the mobile phase: Experiment with different solvent systems or use a shallower gradient.[7]

• Dry Loading: Adsorbing your crude material onto silica gel before loading it onto the column often improves separation.[7]

• Crystallization: Attempt to induce crystallization of the desired isomer from various solvents. This can be a highly effective purification method.

• Acid Addition Salts: For basic pyrazoles, forming an acid addition salt with an inorganic or organic acid can facilitate crystallization and separation from non-basic impurities or isomers with different pKa values.[8]

Q4: Beyond isomers, what other types of byproducts should I look out for?

A4: Depending on the reaction, you might encounter:

• Dehalogenation: In palladium-catalyzed cross-coupling reactions (like Suzuki-Miyaura), the starting halopyrazole can be reduced back to the unsubstituted pyrazole.[9][10][11]

• Homocoupling: In Suzuki-Miyaura reactions, the boronic acid can couple with itself to form a biaryl byproduct.[12]

• Over-alkylation/Multiple Formylations: In some cases, reactions can proceed further than desired, leading to multiple substitutions.

• Solvent-derived impurities: Solvents like DMF can sometimes participate in side reactions, especially under harsh conditions.

Part 2: Troubleshooting Guides for Specific Reactions

This section provides detailed troubleshooting for common pyrazole functionalization reactions.

Guide 1: Regioselectivity in N-Alkylation

The N-alkylation of unsymmetrical pyrazoles is a notorious challenge. The ratio of N1 to N2 isomers is governed by a delicate interplay of steric and electronic factors.[5]

Problem: My N-alkylation reaction produces an inseparable mixture of N1 and N2 regioisomers.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for N-alkylation regioselectivity.

Detailed Protocols & Explanations:

• Pillar 1: Steric Control (The Primary Determinant)

  • Causality: Alkylation generally occurs at the less sterically hindered nitrogen atom.[5] A bulky substituent at the C3 position will direct the alkylating agent to the N2 position, and vice-versa.

  • Actionable Protocol: Before starting, analyze the steric profile of your pyrazole. If you need the N1-alkylated product, ensure the C5 substituent is significantly smaller than the C3 substituent.

• Pillar 2: Reaction Condition Optimization

  • Causality: The choice of base and solvent can influence the position of the counter-ion (e.g., Na+, K+), which in turn can block one of the nitrogen atoms, directing the alkylating agent to the other.[6]

  • Actionable Protocol (Favoring N1-Alkylation):

    • Suspend the pyrazole (1.0 equiv) in anhydrous THF or DMF.

    • Add sodium hydride (NaH, 1.1 equiv) portion-wise at 0 °C and stir for 30 minutes.

    • Add the alkylating agent (1.1 equiv) and allow the reaction to warm to room temperature.

    • Monitor by TLC/LC-MS. The combination of a strong base and a polar aprotic solvent often favors the formation of the thermodynamically more stable N1-alkylated isomer.[5]

• Pillar 3: Advanced Strategies

  • Protecting Groups: In complex syntheses, consider installing a protecting group on one nitrogen, functionalizing the other, and then removing the protecting group.

  • Alternative Reagents: For challenging substrates, enzymatic catalysis using engineered methyltransferases can provide exceptional regioselectivity, although this is a highly specialized technique.[13] Another advanced approach involves "skeletal editing" by synthesizing the pyrazole from a different heterocycle, such as an isothiazole, to circumvent the selectivity issues of direct functionalization.[1][2]

Data Summary: Factors Influencing N-Alkylation Regioselectivity

Factor	Influence on Regioselectivity	Example/Comment
Steric Hindrance	High. Bulky groups at C3/C5 direct alkylation to the distal nitrogen (N2/N1 respectively).[5]	A t-butyl group at C3 will strongly favor N2 alkylation.
Base/Solvent	Moderate to High. Can switch selectivity.[6]	NaH/THF or K2CO3/DMSO often favors the N1 isomer.[5]
Alkylating Agent	Moderate. Bulky electrophiles enhance steric effects.[5]	Using 2-bromopropane vs. methyl iodide may increase selectivity.
Electronic Effects	Moderate. Electron-withdrawing groups can influence the nucleophilicity of adjacent nitrogens.	A CF3 group's influence can be tuned by other functional groups on the ring.[6]

Guide 2: Minimizing Byproducts in Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a powerful tool for C-C bond formation at the C4 position of pyrazoles. However, it is susceptible to side reactions, primarily dehalogenation.[14]

Problem: My Suzuki-Miyaura reaction on a 4-halopyrazole suffers from low yield and significant dehalogenation byproduct.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for Vilsmeier-Haack reactions.

Detailed Protocols & Explanations:

• Pillar 1: Correct Preparation of the Vilsmeier Reagent

  • Causality: The Vilsmeier reagent (a chloroiminium salt) is sensitive to moisture and must be prepared correctly in situ. [15]An improperly formed or decomposed reagent is a primary cause of reaction failure.

  • Actionable Protocol (Reagent Preparation):

    • To a flask containing anhydrous N,N-dimethylformamide (DMF, used as solvent and reagent), cool the solution to 0 °C in an ice bath.

    • Slowly add phosphorus oxychloride (POCl₃, typically 1.5-3.0 equiv) dropwise, ensuring the temperature does not rise significantly. The reaction is exothermic. [15] 3. Stir the resulting solution at 0 °C for 30-60 minutes to ensure complete formation of the reagent before adding the pyrazole.

• Pillar 2: Controlling the Reaction and Identifying Byproducts

  • Causality: Pyrazoles with other nucleophilic functional groups can undergo side reactions. For example, a hydroxyl group on a side chain can be substituted by a chlorine atom. [16]Furthermore, prolonged heating of DMF can generate small amounts of formaldehyde, leading to hydroxymethylation byproducts. [16]Deactivating groups (e.g., nitroaryl) on the pyrazole ring can prevent the reaction from occurring at all. [16] * Actionable Protocol (Formylation Reaction):

    • Dissolve the pyrazole substrate (1.0 equiv) in a minimal amount of anhydrous DMF or dichloromethane.

    • Add the pyrazole solution dropwise to the pre-formed Vilsmeier reagent at 0 °C.

    • After the addition, allow the reaction to stir at room temperature or heat gently (e.g., 60-70 °C) while monitoring closely with TLC. [17] 4. Work-up: Carefully and slowly pour the reaction mixture onto crushed ice, followed by neutralization with a base like NaOH or NaHCO₃ to hydrolyze the iminium intermediate and precipitate the aldehyde product. [15]

References

• Strategic atom replacement enables regiocontrol in pyrazole alkyl
• Strategic atom replacement enables regiocontrol in pyrazole alkyl

• Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. MDPI. [Link]

• Enzyme-Controlled Highly Selective N-Alkylation of Pyrazoles with Simple Haloalkanes. Synfacts.

• The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. ResearchGate. [Link]

• Method for purifying pyrazoles.

• The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. Semantic Scholar. [Link]

• The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. PubMed. [Link]

• The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds. MDPI. [Link]

• Buchwald-Hartwig coupling of 4-bromo-1H-1-tritylpyrazole (1Br) with various amines. ResearchGate. [Link]

• C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. PubMed Central. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. Arkivoc. [Link]

• Synthesis, Reactions and Medicinal Uses of Pyrazole. Pharmaguideline. [Link]

• Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. National Institutes of Health. [Link]

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• 11. The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Yoneda Labs [yonedalabs.com]
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• 17. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - PMC [pmc.ncbi.nlm.nih.gov]

Development of a more efficient and greener synthesis of 4-Iodo-3,5-bis(trifluoromethyl)-1h-pyrazole

Welcome to the technical support center for the synthesis of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the knowledge to perform this synthesis efficiently, safely, and with a focus on green chemistry principles.

Overview of Synthesis

The primary route to 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole involves the direct iodination of 3,5-bis(trifluoromethyl)-1H-pyrazole. While several methods exist, the choice of iodinating agent and reaction conditions is critical for achieving high yield, purity, and a favorable environmental footprint. This guide will focus on the widely used N-Iodosuccinimide (NIS) method and touch upon greener alternatives.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis in a question-and-answer format.

Low or No Product Yield

Question: My reaction has resulted in a very low yield of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole. What are the likely causes and how can I improve it?

Answer: Low yield is a common issue that can stem from several factors. Let's break down the potential causes and solutions:

• Incomplete Reaction: The iodination of 3,5-bis(trifluoromethyl)-1H-pyrazole can be sluggish if not properly activated. The reaction often requires an acid catalyst to facilitate the electrophilic substitution.

  • Solution: Ensure that you are using a suitable solvent and catalyst. Acetonitrile is a commonly used solvent for this reaction. If you are using N-Iodosuccinimide (NIS) as the iodinating agent, the addition of a catalytic amount of a strong acid, like sulfuric acid, can significantly improve the reaction rate and yield.

• Degradation of Reagents: N-Iodosuccinimide can be sensitive to light and moisture. If your NIS has degraded, it will not be an effective iodinating agent.

  • Solution: Use fresh, high-purity NIS for your reaction. Store NIS in a dark, dry environment. It's good practice to test the purity of your NIS if you suspect it has degraded.

• Sub-optimal Reaction Temperature: The reaction temperature plays a crucial role. If the temperature is too low, the reaction may not proceed at a reasonable rate. If it's too high, you risk side reactions and decomposition.

  • Solution: For the NIS method, the reaction is typically run at room temperature or slightly elevated temperatures (e.g., 40-50 °C) to ensure a steady reaction rate without promoting unwanted side products. Monitor the reaction progress using TLC or GC-MS to determine the optimal reaction time and temperature for your specific setup.

Formation of Impurities and Side Products

Question: I am observing significant impurities in my crude product. What are these impurities and how can I minimize their formation?

Answer: The formation of impurities is a key challenge in this synthesis. The most common impurity is the starting material, 3,5-bis(trifluoromethyl)-1H-pyrazole, due to an incomplete reaction. Other side products can also form depending on the reaction conditions.

• Unreacted Starting Material: This is the most common impurity.

  • Solution: As discussed above, ensure your reaction goes to completion by using a catalyst, allowing for sufficient reaction time, and using a slight excess of the iodinating agent (e.g., 1.1 to 1.2 equivalents of NIS).

• Di-iodinated Products: While less common for this specific substrate due to electronic effects, over-iodination is a possibility if the reaction conditions are too harsh.

  • Solution: Carefully control the stoichiometry of your iodinating agent. Avoid a large excess of NIS. Monitor the reaction closely and stop it once the starting material has been consumed.

• Solvent-Related Impurities: The choice of solvent can sometimes lead to side reactions.

  • Solution: Acetonitrile is generally a good choice as it is relatively inert under the reaction conditions. If you are using other solvents, ensure they are dry and free of impurities.

Experimental Workflow: Iodination using N-Iodosuccinimide

Below is a detailed, step-by-step protocol for the synthesis of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole using NIS.

Materials and Reagents:

• 3,5-bis(trifluoromethyl)-1H-pyrazole

• N-Iodosuccinimide (NIS)

• Acetonitrile (anhydrous)

• Sulfuric acid (concentrated)

• Sodium thiosulfate solution (10% w/v)

• Brine (saturated NaCl solution)

• Magnesium sulfate (anhydrous)

• Ethyl acetate

• Hexane

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 3,5-bis(trifluoromethyl)-1H-pyrazole (1.0 eq) in anhydrous acetonitrile.

• Addition of NIS: To the stirred solution, add N-Iodosuccinimide (1.1 eq) in one portion.

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 1-2 mol%) to the reaction mixture.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting material is consumed.

• Workup:

  • Quench the reaction by adding a 10% aqueous solution of sodium thiosulfate to remove any unreacted iodine.

  • Extract the product with ethyl acetate (3x).

  • Wash the combined organic layers with brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

Frequently Asked Questions (FAQs)

Q1: Are there greener alternatives to the traditional iodination methods?

A1: Yes, the development of greener synthetic routes is an active area of research. Some greener approaches include:

• Using a milder catalyst: Replacing strong acids like sulfuric acid with solid acid catalysts can simplify the workup and reduce waste.

• Electrochemical Synthesis: Electrosynthesis offers a reagent-free method for iodination, often using iodide salts as the iodine source, which is a more sustainable approach.

• Flow Chemistry: Continuous flow reactors can improve reaction efficiency, reduce reaction times, and enhance safety, contributing to a greener process.

Q2: What are the key safety precautions to consider during this synthesis?

A2: Safety is paramount. Please consider the following:

• Handle all chemicals in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, lab coat, and gloves.

• N-Iodosuccinimide is an irritant. Avoid inhalation and contact with skin and eyes.

• Concentrated sulfuric acid is highly corrosive. Handle with extreme care.

• The trifluoromethyl groups in the pyrazole starting material and product can release hazardous decomposition products upon heating. Avoid high temperatures.

Q3: How can I confirm the identity and purity of my final product?

A3: A combination of analytical techniques should be used to confirm the structure and purity of your 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹⁹F NMR are essential for confirming the structure. In the ¹H NMR, the disappearance of the signal for the proton at the 4-position of the pyrazole ring is a key indicator of a successful reaction.

• Mass Spectrometry (MS): GC-MS or LC-MS can be used to determine the molecular weight of the product and assess its purity.

• Melting Point: A sharp melting point close to the literature value indicates high purity.

Visualizing the Workflow

Caption: A flowchart of the synthesis of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole.

References

• Synthesis of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole. Molbase. Available at: [Link]

Reference Data & Comparative Studies

A Strategic Guide to Screening the Biological Activity of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole Derivatives

Introduction: Unlocking the Potential of a Privileged Scaffold

The pyrazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of compounds with diverse and potent biological activities.[1][2][3] Its derivatives are known to exhibit anticancer, antimicrobial, anti-inflammatory, and antioxidant properties, among others.[4][5] The subject of this guide, the 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole scaffold, presents a particularly compelling case for investigation. The incorporation of two trifluoromethyl (CF3) groups is known to enhance metabolic stability and binding affinity due to their lipophilic and strong electron-withdrawing nature.[3] Furthermore, the iodine atom at the C4 position is not merely a substituent; it is a versatile chemical handle for further synthetic elaboration (e.g., cross-coupling reactions) and can participate in halogen bonding, a critical interaction for target engagement.

This guide provides a comprehensive, multi-stage framework for the systematic screening and evaluation of novel 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole derivatives (hereinafter referred to as "PY-CF3-I derivatives"). We will move beyond a simple listing of assays to explain the strategic rationale behind a tiered screening cascade, ensuring that resources are directed toward the most promising activities. This document is intended for drug discovery researchers and scientists tasked with elucidating the therapeutic potential of new chemical entities.

Part 1: The Screening Cascade: A Strategic Workflow

A logical, tiered approach is essential for efficiently screening novel compounds. Our proposed workflow prioritizes broad, cost-effective primary assays to identify potential "hits," followed by more complex, mechanism-of-action studies for promising candidates.

Caption: A tiered workflow for screening PY-CF3-I derivatives.

Part 2: Hypothesized Activities & Rationale

The structural alerts within the PY-CF3-I scaffold guide our selection of primary screens.

• Anticancer Activity: Pyrazole derivatives are widely reported as potent anticancer agents, frequently acting as inhibitors of protein kinases that are crucial for tumor growth and proliferation, such as EGFR, VEGFR-2, and CDKs.[2][6][7] The bis(trifluoromethyl)phenyl moiety is also present in several known kinase inhibitors. Therefore, the primary hypothesis is that PY-CF3-I derivatives will exhibit cytotoxic activity against cancer cell lines through kinase inhibition.

• Antimicrobial Activity: The pyrazole nucleus is a common feature in compounds with antibacterial and antifungal properties.[8][9] The combination of the pyrazole core with halogen and trifluoromethyl substituents can enhance lipophilicity, potentially improving cell wall penetration. Screening against a panel of pathogenic bacteria and fungi is therefore a logical starting point.[10][11]

• Antioxidant Activity: While not always a direct therapeutic mechanism, antioxidant capacity is a valuable measure of general bioactivity and the ability to mitigate oxidative stress.[12] Assays like DPPH or ABTS radical scavenging provide a rapid and cost-effective initial assessment of a compound's chemical reactivity and potential to interact with biological systems.[13][14]

Part 3: Detailed Experimental Protocols & Data Presentation

Here we provide detailed, step-by-step protocols for key primary and secondary screening assays. The causality behind experimental choices is explained to ensure scientific integrity.

Anticancer Screening: In Vitro Cytotoxicity (MTT Assay)

The MTT assay is a foundational, colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.[15][16] A reduction in metabolic activity in the presence of a compound suggests cytotoxicity or cytostatic effects.

Protocol:

• Cell Culture: Seed human cancer cells (e.g., MCF-7 for breast, A549 for lung, HCT116 for colon) in 96-well plates at a density of 5,000-10,000 cells/well. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

• Compound Preparation: Prepare a 10 mM stock solution of the PY-CF3-I derivative in DMSO. Create a series of dilutions in culture medium to achieve final concentrations ranging from 0.01 µM to 100 µM.

• Treatment: Replace the medium in the cell plates with the medium containing the compound dilutions. Include wells with medium + DMSO (vehicle control) and wells with a known cytotoxic agent like Doxorubicin (positive control).

• Incubation: Incubate the plates for 48-72 hours. The extended incubation period allows for the compound to affect multiple cell cycles.

• MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours. Viable cells with active mitochondrial reductases will convert the yellow MTT to a purple formazan precipitate.[16]

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Data Presentation: Comparative Cytotoxicity (IC50 in µM)

Compound	MCF-7 (Breast)	A549 (Lung)	HCT116 (Colon)	hFOB (Normal Osteoblast)
PY-CF3-I Derivative 1	8.5	12.3	5.1	> 100
PY-CF3-I Derivative 2	> 100	> 100	> 100	> 100
Doxorubicin (Control)	0.95	1.2	0.75	4.5

This table demonstrates how to compare the potency (IC50) and selectivity (cancer vs. normal cells) of the novel derivatives against a standard drug.

Mechanistic Follow-Up: Kinase Inhibition

If a PY-CF3-I derivative shows potent cytotoxicity, a direct investigation of its effect on key cancer-related kinases is warranted. Many pyrazoles are known to target the ATP-binding pocket of kinases.[17]

Sources

• 1. eurekaselect.com [eurekaselect.com]
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• 17. The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies [mdpi.com]

A Researcher's Guide to Spectroscopic Analysis and Comparison of Halogenated Pyrazole Isomers

For researchers, scientists, and professionals in drug development, the precise structural elucidation of heterocyclic compounds is a cornerstone of innovation. Halogenated pyrazoles, a class of compounds pivotal in medicinal chemistry and materials science, often present a significant analytical challenge due to the subtle yet critical differences between their isomers. Misidentification can lead to misinterpreted structure-activity relationships (SAR), wasted resources, and compromised results.

This guide provides an in-depth, objective comparison of spectroscopic techniques for differentiating halogenated pyrazole isomers. We will move beyond procedural lists to explore the causality behind experimental choices, ensuring that every protocol is a self-validating system. By integrating data from Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy, researchers can achieve unambiguous isomer identification.

The Challenge of Isomerism in Halogenated Pyrazoles

Isomers, compounds with identical molecular formulas but different atomic arrangements, can exhibit vastly different chemical, physical, and biological properties. For halogenated pyrazoles, the position of the halogen atom on the pyrazole ring dictates its electronic environment, reactivity, and interaction with biological targets. Differentiating between, for example, a 3-chloropyrazole and a 4-chloropyrazole is not merely an academic exercise; it is fundamental to understanding and utilizing these molecules effectively.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy - The Definitive Tool for Positional Isomerism

NMR spectroscopy is arguably the most powerful technique for distinguishing between isomers, as it provides detailed information about the chemical environment of each nucleus (most commonly ¹H and ¹³C).[1] The position of a halogen substituent creates a unique electronic fingerprint, directly influencing the chemical shifts and coupling constants of the pyrazole ring's protons and carbons.

¹H NMR: A Window into Proton Environments

The electron-withdrawing nature of halogens deshields nearby protons, causing them to resonate at a higher chemical shift (downfield). The magnitude of this effect is distance-dependent, providing clear evidence for the halogen's position.

• Case Study: 3-Chloropyrazole vs. 4-Chloropyrazole

  • In an unsubstituted 1H-pyrazole, the protons at the 3 and 5 positions are chemically equivalent due to rapid tautomerization, as are the protons at the 4 position.[2]

  • 4-Chloropyrazole: The chlorine atom at the 4-position will have a significant deshielding effect on the protons at the 3 and 5 positions. This results in a single, downfield-shifted signal for these two equivalent protons.

  • 3-Chloropyrazole: The chlorine at the 3-position breaks the molecule's symmetry. It will strongly deshield the proton at the 4-position and have a lesser effect on the proton at the 5-position. This results in two distinct signals for the remaining ring protons, each with a unique chemical shift and coupling pattern.

¹³C NMR: Mapping the Carbon Skeleton

Similar to ¹H NMR, the position of the halogen directly impacts the ¹³C chemical shifts. The carbon atom directly bonded to the halogen will experience the most significant shift.

• Case Study: 3-Bromopyrazole vs. 4-Bromopyrazole

  • 4-Bromopyrazole: The ¹³C NMR spectrum will show a signal for C4 at a chemical shift indicative of a carbon bonded to bromine. The C3 and C5 signals will be equivalent and shifted downfield relative to unsubstituted pyrazole.

  • 3-Bromopyrazole: The spectrum will show three distinct signals for the ring carbons. The C3 signal will be characteristic of a carbon-bromine bond, while the C4 and C5 signals will have unique chemical shifts reflecting their proximity to the substituent.

Data Summary: Predicted NMR Chemical Shifts

Isomer	Proton (Position)	Predicted ¹H Shift (ppm)	Carbon (Position)	Predicted ¹³C Shift (ppm)
4-Chloropyrazole	H3, H5	Downfield (e.g., ~7.6)	C4	~105-115
C3, C5	~130-140
3-Chloropyrazole	H4	Downfield (e.g., ~7.5)	C3	~145-155
H5	Less Downfield (e.g., ~7.2)	C4	~100-110
C5	~125-135

Note: These are approximate values and can be influenced by solvent and concentration.

Detailed Protocol: NMR Sample Analysis

• Sample Preparation: Dissolve 5-10 mg of the pyrazole isomer in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube. The choice of solvent is critical; DMSO-d₆ is often preferred for pyrazoles due to its ability to solubilize the compounds and slow down N-H proton exchange, making the N-H signal observable.

• Instrument Setup: Acquire spectra on a 400 MHz or higher field NMR spectrometer. A higher field provides better signal dispersion, which is crucial for resolving closely spaced peaks.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H spectrum.

  • Use a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum. This technique simplifies the spectrum by removing C-H coupling, resulting in a single peak for each unique carbon atom.

  • Longer acquisition times are typically required for ¹³C NMR due to the low natural abundance of the ¹³C isotope.

• 2D NMR (Optional but Recommended): For complex structures or definitive assignment, acquire 2D NMR spectra such as COSY (Correlation Spectroscopy) to identify H-H couplings and HMQC/HSQC (Heteronuclear Multiple Quantum Coherence/Single Quantum Coherence) to correlate protons with their directly attached carbons.

Part 2: Mass Spectrometry (MS) - Leveraging Isotopic Patterns and Fragmentation

Mass spectrometry is an essential tool for confirming the molecular weight of a compound and can provide structural clues through fragmentation analysis. For halogenated compounds, MS offers a distinct advantage: the characteristic isotopic patterns of chlorine and bromine.[3]

Isotopic Signatures: The Halogen Fingerprint

Chlorine and bromine naturally exist as two abundant isotopes.[4]

• Chlorine: Comprises ³⁵Cl (~75%) and ³⁷Cl (~25%). This results in a molecular ion cluster where the M+2 peak (containing ³⁷Cl) is approximately one-third the intensity of the M peak (containing ³⁵Cl). This 3:1 ratio is a definitive indicator of a single chlorine atom.[5]

• Bromine: Comprises ⁷⁹Br (~50%) and ⁸¹Br (~50%). This leads to a molecular ion cluster where the M and M+2 peaks are of nearly equal intensity (1:1 ratio), a highly characteristic signature for a single bromine atom.[5]

The presence of these patterns provides immediate confirmation that the compound is halogenated, a crucial self-validating step in the analysis.

Fragmentation Patterns: Deconstructing the Isomers

While the molecular ion confirms the elemental composition, the fragmentation pattern can help differentiate isomers. The stability of the resulting fragments often dictates the fragmentation pathway.[6][7][8] Pyrazole rings are relatively stable aromatic systems, but they can undergo characteristic cleavages.[9]

• Common Fragmentation: A common fragmentation pathway for pyrazoles involves the loss of HCN or N₂. The position of the halogen can influence the relative abundance of fragment ions. For example, the loss of the halogen radical itself is a common fragmentation pathway.

• Isomer Differentiation: Although fragmentation patterns can be complex, subtle differences in the relative intensities of fragment peaks between isomers can be observed. For instance, the stability of the pyrazole ring cation after losing a halogen atom might differ depending on the original position of that halogen, leading to variations in the corresponding peak's intensity.

Detailed Protocol: MS Sample Analysis (Electron Ionization)

• Sample Introduction: Introduce a small amount of the sample (typically in a volatile organic solvent like methanol or acetonitrile) into the mass spectrometer, often via a direct insertion probe or coupled with a Gas Chromatography (GC-MS) system. GC-MS is particularly useful as it can separate isomers before they enter the mass spectrometer.

• Ionization: Utilize Electron Ionization (EI) at a standard energy of 70 eV. This high energy is sufficient to cause reproducible fragmentation, creating a "fingerprint" mass spectrum for the compound.

• Data Acquisition: Scan a mass range appropriate for the expected molecular weight of the halogenated pyrazole (e.g., m/z 50-300).

• Data Analysis:

  • Step 1: Identify the molecular ion peak (M⁺).

  • Step 2: Immediately look for the M+2 peak and verify the isotopic pattern (3:1 for Cl, 1:1 for Br). This validates the presence of the halogen.

  • Step 3: Analyze the major fragment ions. Propose structures for these fragments by calculating the mass differences from the molecular ion (e.g., M-27 for loss of HCN, M-79 for loss of Br).

  • Step 4: Compare the fragmentation patterns of the different isomers. Look for significant differences in the relative abundances of key fragments.

Part 3: Infrared (IR) Spectroscopy - Probing Vibrational Modes

IR spectroscopy provides information about the functional groups and bonding within a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations. While it is generally less definitive than NMR for isomer differentiation, it can offer valuable corroborating evidence.

The key vibrational modes to examine for halogenated pyrazoles are:

• N-H Stretch: Typically a broad band in the 3100-3300 cm⁻¹ region. The position and shape of this band can be influenced by hydrogen bonding, which may differ between isomers due to steric or electronic effects.[10]

• C=C and C=N Stretches: Found in the 1400-1600 cm⁻¹ "fingerprint" region. The substitution pattern on the ring affects these vibrations.

• C-H Bending (Out-of-Plane): These bands, typically found between 700-900 cm⁻¹, are often characteristic of the substitution pattern on an aromatic ring. Different isomers will have a different number of adjacent ring hydrogens, leading to distinct C-H bending patterns.

• C-Halogen Stretch: The C-Cl, C-Br, and C-I stretches appear at lower frequencies in the fingerprint region (e.g., C-Cl often around 600-800 cm⁻¹). The exact position can vary slightly with the isomer.

Data Summary: Key IR Absorption Frequencies

Vibration	Typical Frequency (cm⁻¹)	Comments
N-H Stretch	3100 - 3300	Broad; sensitive to hydrogen bonding.[10]
C-H Stretch (Aromatic)	3000 - 3100	Sharp peaks.
C=N, C=C Stretches	1400 - 1600	Complex pattern, part of the fingerprint region.
C-H Bending	700 - 900	Can be diagnostic of substitution pattern.
C-Cl Stretch	600 - 800	Can be weak; position is somewhat isomer-dependent.

Detailed Protocol: IR Sample Analysis (ATR)

• Sample Preparation: Place a small amount of the solid pyrazole sample directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory. ATR is a modern, rapid technique that requires minimal sample preparation.

• Background Scan: Run a background spectrum of the empty ATR crystal to subtract atmospheric (CO₂, H₂O) and instrument-related absorptions.

• Sample Scan: Acquire the sample spectrum. Typically, 16-32 scans are co-added to produce a high-quality spectrum.

• Data Analysis: Identify the key absorption bands corresponding to the N-H, C-H, and ring vibrations. Compare the fingerprint regions (below 1500 cm⁻¹) of the different isomers to spot reproducible differences.

Visualizing the Analytical Workflow

A systematic approach is key to successfully identifying an unknown halogenated pyrazole isomer. The following workflow illustrates the logical progression of analysis, integrating data from each spectroscopic technique for a conclusive result.

Caption: Integrated workflow for halogenated pyrazole isomer identification.

Conclusion: A Multi-faceted Approach to Isomer Identification

• Mass Spectrometry serves as the initial checkpoint, confirming the molecular weight and, crucially, the presence and type of halogen through its unique isotopic signature.

• NMR Spectroscopy is the definitive tool for determining the precise substitution pattern. The distinct chemical shifts and coupling constants in both ¹H and ¹³C spectra provide a unique fingerprint for each positional isomer.

• Infrared Spectroscopy offers valuable corroborating data, with differences in the fingerprint region providing an additional layer of confirmation.

References

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• University of Calgary. Ch13 - Mass Spectroscopy. Available from: [Link]

• Mezei, A. et al. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. ResearchGate. Available from: [Link]

• University of Colorado, Boulder. Elements With More Abundant Heavy Isotopes. Available from: [Link]

• Bruno, T.J. (2015). Chlorine - Bromine Combination Isotope Intensities. NIST. Available from: [Link]

• Mezei, A. et al. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. MDPI. Available from: [Link]

• Chemistry LibreTexts. 6.7: Other Important Isotopes- Br and Cl. Available from: [Link]

• Santos, L.S. et al. Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. ResearchGate. Available from: [Link]

• Olar, R. et al. (2022). Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. PMC - NIH. Available from: [Link]

• Ferreira, M. et al. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. PMC - NIH. Available from: [Link]

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• MDPI. A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Available from: [Link]

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• Claramunt, R.M. et al. (2008). Characterization of 4,5-Dihydro-1H-Pyrazole Derivatives by 13 C NMR Spectroscopy. Magnetic Resonance in Chemistry. Available from: [Link]

• A-Level Chemistry. compared using 13C nmr spectroscopy. Available from: [Link]

• Alkorta, I. et al. (2018). A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. PMC - NIH. Available from: [Link]

• Hameed, A. et al. (2018). How to Read and Interpret 1H-NMR and 13C-NMR Spectrums. ResearchGate. Available from: [Link]

• Koshchak, M. et al. (2016). The (1) H NMR Spectrum of Pyrazole in a Nematic Phase. PubMed. Available from: [Link]

• Koshchak, M. et al. (2016). The 1H NMR spectrum of pyrazole in a nematic phase. Magnetic Resonance in Chemistry. Available from: [Link]

• Bentarzi, Y. et al. (2022). An Overview of Pyrazole-Tetrazole-Based Hybrid Compounds: Synthesis Methods, Biological Activities and Energetic Properties. MDPI. Available from: [Link]

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Single-crystal X-ray diffraction analysis of 4-Iodo-3,5-bis(trifluoromethyl)-1h-pyrazole

A Comparative Guide to the Single-Crystal X-ray Diffraction Analysis of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole

For researchers, scientists, and drug development professionals, understanding the three-dimensional structure of pharmacologically active molecules is paramount. Single-crystal X-ray diffraction is the gold standard for elucidating atomic arrangements, providing invaluable insights into intermolecular interactions that govern biological activity and physicochemical properties. This guide offers an in-depth technical comparison of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole, a compound of significant interest due to the prevalence of pyrazole scaffolds in medicinal chemistry.[1]

While a definitive crystal structure for 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole is not yet publicly available, this guide provides a predictive analysis based on the experimentally determined structures of its core constituents: 4-Iodo-1H-pyrazole and 3,5-bis(trifluoromethyl)pyrazole. By comparing the known effects of the iodo-substituent and the trifluoromethyl groups, we can project the likely structural features of the target molecule and highlight key areas for investigation in its eventual crystallographic analysis.

The Pyrazole Core in Drug Discovery

The pyrazole ring is a five-membered heterocycle with two adjacent nitrogen atoms, a structure that is a cornerstone in the design of a wide array of therapeutic agents.[1] Its ability to participate in hydrogen bonding and other non-covalent interactions makes it a privileged scaffold in medicinal chemistry. The introduction of a trifluoromethyl (CF3) group can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity to target proteins.[2]

Experimental Workflow: Synthesis and Crystallization

A robust and reproducible protocol for the synthesis and crystallization of high-purity 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole is essential for obtaining diffraction-quality single crystals. The following is a proposed experimental workflow based on established synthetic routes for related pyrazole derivatives.[3][4]

Synthesis Protocol

A plausible synthetic route involves the cyclocondensation of a suitable 1,3-dicarbonyl precursor with hydrazine, followed by iodination.

Step 1: Synthesis of 3,5-bis(trifluoromethyl)-1H-pyrazole

The synthesis begins with the reaction of 1,1,1,5,5,5-hexafluoropentane-2,4-dione with hydrazine hydrate in a suitable solvent such as ethanol. The reaction mixture is typically refluxed to drive the condensation and subsequent cyclization to completion.

Step 2: Iodination of 3,5-bis(trifluoromethyl)-1H-pyrazole

The resulting 3,5-bis(trifluoromethyl)-1H-pyrazole is then subjected to iodination. A common method involves the use of N-iodosuccinimide (NIS) in a solvent like acetonitrile. The reaction is typically stirred at room temperature until completion, which can be monitored by thin-layer chromatography (TLC).

Crystallization Protocol

Obtaining single crystals suitable for X-ray diffraction is often the most challenging step.[5] Slow evaporation is a widely used and effective technique.

• Solvent Selection : A range of solvents should be screened to find one in which the compound has moderate solubility. A good starting point would be dichloromethane, ethyl acetate, or a mixture of hexane and ethyl acetate.

• Preparation of a Saturated Solution : A saturated or near-saturated solution of the purified 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole is prepared at a slightly elevated temperature to ensure complete dissolution.

• Slow Evaporation : The solution is filtered to remove any particulate matter and then left in a loosely capped vial in a vibration-free environment. The slow evaporation of the solvent will gradually increase the concentration of the compound, promoting the formation of well-ordered crystals.

Comparative Crystallographic Analysis

The following sections compare the known crystal structures of 4-Iodo-1H-pyrazole and 3,5-bis(trifluoromethyl)pyrazole to predict the structural features of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole.

Crystal Packing and Intermolecular Interactions

The crystal packing of pyrazole derivatives is heavily influenced by hydrogen bonding involving the pyrazole N-H group and one of the nitrogen atoms.[6] The nature and position of substituents on the pyrazole ring dictate the formation of different supramolecular motifs, such as dimers, trimers, tetramers, and catemers (chain-like structures).[6][7]

• 4-Iodo-1H-pyrazole : The crystal structure of 4-Iodo-1H-pyrazole reveals a catemeric (chain-like) hydrogen-bonded network.[6] This is in contrast to the chloro and bromo analogs, which form trimeric units.[8] The N(H)···N distance in 4-Iodo-1H-pyrazole is approximately 2.87 Å.[6]

• 3,5-bis(trifluoromethyl)pyrazole : The crystal structure of this compound shows a tetrameric arrangement, with the four pyrazole molecules linked by N-H···N hydrogen bonds.[5] The presence of the bulky and electron-withdrawing trifluoromethyl groups at the 3 and 5 positions significantly influences the crystal packing.

Predicted Structure of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole :

It is anticipated that the crystal structure of the title compound will be dominated by a combination of hydrogen bonding, halogen bonding, and fluorine-involved interactions. The presence of the two trifluoromethyl groups will likely preclude the formation of a simple catemeric or trimeric structure, favoring a more complex arrangement, possibly a tetramer or a different packing motif altogether. The iodine atom is also expected to participate in halogen bonding, a type of non-covalent interaction that is of increasing interest in crystal engineering and drug design.[6]

Key Crystallographic Parameters: A Comparative Overview

The table below summarizes the key crystallographic parameters for 4-Iodo-1H-pyrazole and 3,5-bis(trifluoromethyl)pyrazole, alongside predicted values for 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole.

Parameter	4-Iodo-1H-pyrazole[6]	3,5-bis(trifluoromethyl)pyrazole[5]	4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole (Predicted)
Crystal System	Orthorhombic	Monoclinic	Monoclinic or Orthorhombic
Space Group	Pnma	P21/c	P21/c or similar
a (Å)	6.772(3)	14.195(3)	10-15
b (Å)	13.568(6)	9.079(2)	8-12
c (Å)	5.867(3)	10.364(2)	10-15
β (°)	90	109.99(3)	90-110
V (ų)	539.1(4)	1254.8(5)	>1000
Z	4	4 (as a tetramer)	4 or 8
Supramolecular Motif	Catemer	Tetramer	Likely Tetramer or other complex assembly

Visualizing the Experimental and Analytical Workflow

The following diagrams illustrate the key processes involved in the synthesis, crystallization, and analysis of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole.

Caption: Experimental workflow from synthesis to structure solution.

Conclusion

The single-crystal X-ray diffraction analysis of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole presents a compelling case study in modern structural chemistry. While a definitive published structure is pending, a detailed comparative analysis of its constituent fragments—4-Iodo-1H-pyrazole and 3,5-bis(trifluoromethyl)pyrazole—provides a strong predictive framework for its crystallographic features. The interplay of hydrogen bonding, halogen bonding, and the steric and electronic effects of the trifluoromethyl groups is expected to result in a complex and informative crystal structure. The protocols and comparative data presented in this guide offer a solid foundation for researchers undertaking the synthesis and structural elucidation of this and related pyrazole derivatives, ultimately aiding in the rational design of new therapeutic agents.

References

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• The Royal Society of Chemistry. (n.d.). Adducts of Triangular Silver(I) 3,5-Bis(trifluoromethyl)pyrazolate with Thiophene-Derivatives: A Weak Interaction Model of Desulfurization. [Link]

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A Senior Application Scientist's Guide to the Structural Validation of Novel Trifluoromethylated Pyrazoles

For researchers, medicinal chemists, and professionals in drug development, the synthesis of a novel trifluoromethylated pyrazole is a moment of significant potential. This privileged scaffold is a cornerstone in modern therapeutics, owing to the unique physicochemical properties imparted by the trifluoromethyl group, such as enhanced metabolic stability and binding affinity. However, the promise of any new molecular entity is wholly dependent on the unambiguous confirmation of its chemical structure. The seemingly subtle difference between regioisomers, for instance, can be the difference between a potent therapeutic and an inactive or even toxic compound.

This guide provides an in-depth comparison of the primary analytical methods for the structural validation of newly synthesized trifluoromethylated pyrazoles: Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Single-Crystal X-ray Crystallography. We will move beyond a mere listing of techniques to explore the causality behind experimental choices, presenting these methods as a self-validating analytical workflow.

The Analytical Triad: A Multi-faceted Approach to Structural Certainty

No single technique can provide a complete and irrefutable picture of a molecule's structure. Instead, we rely on a synergistic approach, where the strengths of one method compensate for the limitations of another. The logical workflow for structure elucidation is a process of gathering complementary evidence to build an unshakeable case for the proposed structure.

Caption: A logical workflow for the structural elucidation of a newly synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of Connectivity

NMR spectroscopy is arguably the most powerful tool for determining the precise connectivity of atoms in a molecule. For trifluoromethylated pyrazoles, a suite of NMR experiments is essential, with ¹H, ¹³C, and ¹⁹F NMR each providing a unique and critical piece of the structural puzzle.

Expertise & Experience: Why a Multi-nuclear NMR Approach is Crucial

The presence of the trifluoromethyl group profoundly influences the electronic environment of the pyrazole ring, and its effects are best observed through a combination of NMR experiments.

• ¹H NMR provides information on the number, environment, and connectivity of protons in the molecule. The chemical shifts of the pyrazole ring protons can give initial clues about the substitution pattern.

• ¹³C NMR reveals the carbon skeleton. The carbon of the CF₃ group will appear as a characteristic quartet due to coupling with the three fluorine atoms (¹JCF), providing direct evidence of its presence.

• ¹⁹F NMR is particularly informative for this class of compounds. The ¹⁹F nucleus is 100% naturally abundant and highly sensitive, making this a rapid and informative experiment.[1] The chemical shift of the CF₃ group is highly sensitive to its electronic environment, making it an excellent probe for confirming the overall structure and purity of the compound.

Trustworthiness: A Self-Validating System

The coupling patterns observed between ¹H, ¹³C, and ¹⁹F nuclei provide a self-validating network of correlations. For example, long-range C-F couplings can be observed in the ¹³C NMR spectrum, confirming the position of the CF₃ group relative to other carbons in the pyrazole ring.

Experimental Protocol: ¹⁹F NMR Spectroscopy

This protocol outlines the general steps for acquiring a ¹⁹F NMR spectrum.

• Sample Preparation: Dissolve approximately 5-10 mg of the purified trifluoromethylated pyrazole in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube. The choice of solvent can influence chemical shifts, so consistency is key.[2]

• Instrument Setup:

  • Use a high-field NMR spectrometer equipped with a multinuclear probe.

  • Tune and match the probe for the ¹⁹F frequency.

  • Lock onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

• Data Acquisition:

  • Set the spectral width to cover the expected range for trifluoromethyl groups (typically -50 to -80 ppm relative to CFCl₃).[3]

  • Use a standard pulse-acquire sequence. A 30° pulse angle and a relaxation delay of 1-2 seconds are generally sufficient for qualitative analysis.

  • Proton decoupling is often employed to simplify the spectrum and improve the signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the spectrum to obtain pure absorption lineshapes.

  • Reference the spectrum. An external reference of CFCl₃ (δ = 0 ppm) or an internal reference can be used.

  • Integrate the signals to determine the relative ratios of different fluorine environments.

Data Presentation: A Comparative Case Study

Let's consider a hypothetical newly synthesized trifluoromethylated pyrazole: 1-phenyl-3-(trifluoromethyl)-1H-pyrazole .

Technique	Parameter	Expected Observation	Interpretation
¹H NMR	Chemical Shift (δ)	~6.5 ppm (d), ~7.8 ppm (d)	Signals corresponding to the pyrazole ring protons.
~7.3-7.5 ppm (m)	Signals for the phenyl group protons.
¹³C NMR	Chemical Shift (δ)	~122 ppm (q, ¹JCF ≈ 270 Hz)	Quartet for the CF₃ carbon, confirming its presence.
~140 ppm (q, ²JCCF ≈ 37 Hz)	Quartet for the C3 carbon of the pyrazole ring, showing coupling to the CF₃ group.[4]
¹⁹F NMR	Chemical Shift (δ)	~ -62 ppm (s)	A singlet in the typical region for a CF₃ group on a pyrazole ring.[5]

High-Resolution Mass Spectrometry (HRMS): The Molecular Formula Gatekeeper

While NMR provides the structural blueprint, HRMS acts as the gatekeeper, confirming the elemental composition of the newly synthesized compound with high precision.

Expertise & Experience: Choosing the Right Ionization Method

For trifluoromethylated pyrazoles, which are relatively stable small molecules, several ionization techniques can be employed.

• Electron Ionization (EI): A "hard" ionization technique that often leads to extensive fragmentation.[6] This can be highly valuable for structural elucidation, as the fragmentation pattern provides a fingerprint of the molecule.

• Electrospray Ionization (ESI): A "soft" ionization technique that typically produces the protonated molecule [M+H]⁺ with minimal fragmentation.[6] This is ideal for confirming the molecular weight.

• Atmospheric Pressure Chemical Ionization (APCI): Suitable for less polar and semi-volatile compounds, often yielding the [M+H]⁺ ion.[7]

For a newly synthesized compound, obtaining both EI and ESI (or APCI) data is often beneficial. EI provides valuable structural information through fragmentation, while ESI/APCI confirms the molecular weight of the intact molecule.

Trustworthiness: Isotopic Pattern Analysis

HRMS instruments can resolve the isotopic distribution of the elements in a molecule. The observed isotopic pattern should match the theoretical pattern for the proposed molecular formula, providing a high level of confidence in the elemental composition.

Experimental Protocol: HRMS via Electrospray Ionization (ESI)

• Sample Preparation: Prepare a dilute solution of the sample (typically 1-10 µg/mL) in a solvent compatible with ESI, such as methanol or acetonitrile, often with a small amount of formic acid to promote protonation.

• Instrument Calibration: Calibrate the mass spectrometer using a known reference standard to ensure high mass accuracy.

• Infusion and Ionization: Infuse the sample solution into the ESI source at a constant flow rate. A high voltage is applied to the ESI needle, generating a fine spray of charged droplets.

• Desolvation: The charged droplets are passed through a heated capillary, where the solvent evaporates, leading to the formation of gas-phase ions.

• Mass Analysis: The ions are guided into the mass analyzer (e.g., TOF or Orbitrap), where their mass-to-charge ratios are measured with high resolution and accuracy.

• Data Analysis: The resulting mass spectrum is analyzed to determine the accurate mass of the molecular ion. This is then compared to the theoretical mass of the proposed formula.

Data Presentation: A Comparative Case Study (Continued)

For 1-phenyl-3-(trifluoromethyl)-1H-pyrazole (C₁₀H₇F₃N₂):

Technique	Parameter	Expected Observation	Interpretation
HRMS (ESI)	[M+H]⁺	Calculated: 213.0634	The observed mass should be within 5 ppm of the calculated mass, confirming the molecular formula.
MS (EI)	Fragmentation	Loss of N₂, HCN, and CF₃ fragments are common for pyrazoles.[8][9]	The fragmentation pattern provides corroborating evidence for the pyrazole core and the presence of the trifluoromethyl group.

Single-Crystal X-ray Crystallography: The Definitive 3D Structure

When an unambiguous, three-dimensional structure is required, single-crystal X-ray crystallography is the gold standard. This technique provides the precise spatial arrangement of atoms in the solid state, including bond lengths, bond angles, and intermolecular interactions.

Expertise & Experience: The Art of Crystal Growth

The primary challenge in X-ray crystallography is obtaining a high-quality single crystal. This is often more of an art than a science, requiring patience and experimentation.

• Purity is Paramount: The starting material must be of the highest possible purity.

• Solvent Selection: A solvent or solvent system in which the compound has moderate solubility is ideal.[10]

• Slow Crystallization: Slow cooling of a saturated solution or slow evaporation of the solvent generally yields the best crystals.[11] Vapor diffusion, where a precipitant slowly diffuses into a solution of the compound, is also a highly effective method.[11]

For fluorinated compounds, intermolecular interactions involving fluorine can influence crystal packing.[12] Sometimes, the inclusion of aromatic solvents like benzene or toluene can aid in crystallization by filling voids in the crystal lattice.[13]

Trustworthiness: The R-factor

The quality of a crystal structure is assessed by the R-factor (or residual factor), which is a measure of the agreement between the experimentally observed diffraction pattern and the one calculated from the final structural model. A low R-factor (typically < 5%) indicates a high-quality structure determination.

Experimental Protocol: Single-Crystal X-ray Diffraction

Caption: A generalized workflow for single-crystal X-ray diffraction analysis.

Data Presentation: A Comparative Case Study (Continued)

For 1-phenyl-3-(trifluoromethyl)-1H-pyrazole :

Technique	Parameter	Expected Observation	Interpretation
X-ray	Unit Cell	Dimensions and angles of the repeating unit in the crystal.	Provides information about the crystal system and space group.
Bond Lengths/Angles	Precise measurements of all interatomic distances and angles.	Confirms the connectivity and geometry of the molecule.
Conformation	The spatial arrangement of the phenyl ring relative to the pyrazole ring.	Reveals the preferred conformation in the solid state.

Conclusion: An Integrated Approach to Unquestionable Structural Validation

The structural validation of a newly synthesized trifluoromethylated pyrazole is a critical step in the journey from laboratory discovery to potential application. By employing an integrated analytical approach that leverages the complementary strengths of NMR spectroscopy, mass spectrometry, and X-ray crystallography, researchers can build an unassailable case for the structure of their compound. NMR defines the atomic connectivity, HRMS confirms the elemental formula, and X-ray crystallography provides the ultimate proof of the three-dimensional structure. This rigorous, multi-faceted validation is not merely a procedural formality; it is the bedrock of scientific integrity and the essential foundation for advancing drug discovery and development.

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A Comparative Guide to Palladium Catalysts for Cross-Coupling Reactions with 4-Iodopyrazoles

The functionalization of the pyrazole scaffold is a cornerstone in medicinal chemistry, with this heterocyclic motif being a key component in numerous approved pharmaceuticals. Among the various synthetic strategies, palladium-catalyzed cross-coupling reactions of 4-iodopyrazoles offer a powerful and versatile approach for the construction of carbon-carbon and carbon-heteroatom bonds. The judicious selection of the palladium catalyst system, comprising the palladium precursor and ancillary ligands, is paramount for achieving optimal reaction efficiency, high yields, and broad substrate scope.

This guide presents a comparative analysis of various palladium catalysts for the Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination reactions with 4-iodopyrazoles. We will delve into the mechanistic rationale behind catalyst selection and provide detailed experimental protocols to empower researchers in their synthetic endeavors.

The Strategic Advantage of 4-Iodopyrazoles in Cross-Coupling

4-Iodopyrazoles are often the substrates of choice for palladium-catalyzed cross-coupling reactions due to the high reactivity of the carbon-iodine bond. This reactivity stems from the lower C-I bond strength compared to C-Br or C-Cl bonds, which facilitates a more rapid oxidative addition to the palladium(0) catalyst, the initial and often rate-limiting step in the catalytic cycle.[1][2] This enhanced reactivity can translate to milder reaction conditions and shorter reaction times.[2] However, this heightened reactivity can also increase the likelihood of side reactions, such as dehalogenation, particularly in Suzuki-Miyaura couplings.[2]

Suzuki-Miyaura Coupling: Forging C-C Bonds with Aryl and Vinyl Partners

The Suzuki-Miyaura reaction is a robust method for the arylation and vinylation of 4-iodopyrazoles, forming a C-C bond between the pyrazole and an organoboron compound.[1][3] The choice of catalyst and ligands is crucial for high yields and minimizing side reactions.[1]

Catalyst System Performance

A variety of palladium catalysts and ligands can be employed for the Suzuki coupling of 4-iodopyrazoles.[1] Palladium(0) catalysts like Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) are commonly used and often effective.[1] Alternatively, a combination of a palladium(II) source, such as palladium(II) acetate (Pd(OAc)₂), with a phosphine ligand is also highly effective.[1] Bulky, electron-rich phosphine ligands like SPhos and XPhos can significantly enhance reaction efficiency, especially for challenging substrates.[1]

A study highlighted the effectiveness of a catalyst system comprising Pd(OAc)₂ and the Buchwald ligand SPhos for the Suzuki-Miyaura cross-coupling of 4-iodo-1H-pyrazoles with arylboronic acids. This system, in conjunction with KF as the base and a toluene/water solvent system at 80 °C, afforded the desired products in good to excellent yields.

Catalyst System	Base	Solvent	Temperature (°C)	Yield (%)	Observations
Pd(OAc)₂ / SPhos	KF	Toluene/Water	80	Good to Excellent	Effective for a variety of substituted arylboronic acids.[3]
Pd(PPh₃)₄	Various	Various	Room Temp to Reflux	Often Effective	A commonly used catalyst for these couplings.[1]
Pd(OAc)₂ / XPhos	Various	Various	Room Temp to Reflux	High Efficiency	Particularly useful for challenging substrates.[1]

Mechanistic Considerations

The Suzuki-Miyaura coupling proceeds through a catalytic cycle involving oxidative addition, transmetalation, and reductive elimination.[4] The electron-rich and sterically bulky nature of ligands like SPhos and XPhos accelerates both the oxidative addition and reductive elimination steps, leading to higher catalytic turnover.[5]

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Suzuki-Miyaura Coupling of a 4-Iodopyrazole

This protocol is a representative example based on successful methodologies.[3]

• To a reaction vial, add the N-protected 4-iodopyrazole (1.0 equiv), arylboronic acid (1.2 equiv), and KF (2.0 equiv).

• Add Pd(OAc)₂ (2-5 mol%) and SPhos (4-10 mol%).

• Evacuate and backfill the vial with an inert gas (e.g., Argon or Nitrogen) three times.

• Add degassed toluene and water (typically a 4:1 to 10:1 ratio).

• Stir the reaction mixture at 80 °C until the starting material is consumed (monitored by TLC or LC-MS).

• Cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling is an efficient method for the synthesis of 4-alkynylpyrazoles, involving the coupling of a terminal alkyne with an aryl or vinyl halide.[6][7] This reaction is typically catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of an amine base.[6][7]

Catalyst System Performance

Common palladium catalysts for Sonogashira couplings include Pd(PPh₃)₄ and [Pd(PPh₃)₂Cl₂].[7][8] The copper(I) salt, typically CuI, reacts with the terminal alkyne to form a copper(I) acetylide, which is the active species in the transmetalation step.[7]

Catalyst System	Co-catalyst	Base	Solvent	Temperature (°C)	Yield (%)	Observations
Pd(PPh₃)₂Cl₂	CuI	Et₃N	DMF	Room Temp to 80	Good to Excellent	A standard and reliable system for Sonogashira couplings.[8]
Pd(PPh₃)₄	CuI	Amine Base	Various	Room Temp to Reflux	Widely used for the synthesis of complex molecules.[7]

Mechanistic Considerations

The Sonogashira coupling involves two interconnected catalytic cycles: a palladium cycle and a copper cycle.[7] The palladium cycle is similar to that of the Suzuki-Miyaura coupling. In the copper cycle, the copper(I) acetylide is formed, which then undergoes transmetalation with the palladium(II) complex.[9]

Caption: Interconnected catalytic cycles of the Sonogashira coupling reaction.

Experimental Protocol: Sonogashira Coupling of a 4-Iodopyrazole

This protocol is a generalized procedure based on established methods.[8]

• To a Schlenk flask, add the N-protected 4-iodopyrazole (1.0 equiv).

• Add Pd(PPh₃)₂Cl₂ (2-5 mol%) and CuI (1-3 mol%).

• Evacuate and backfill the flask with an inert gas three times.

• Add a degassed solvent such as DMF or THF, followed by an amine base (e.g., triethylamine or diisopropylamine, 2-3 equiv).

• Add the terminal alkyne (1.1-1.5 equiv) dropwise.

• Stir the reaction at the desired temperature (room temperature to 80 °C) until completion.

• Upon completion, quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with an organic solvent, wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.

• Filter, concentrate, and purify the residue by column chromatography.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful method for forming carbon-nitrogen bonds by coupling an amine with an aryl halide.[10] This reaction has seen extensive development, leading to highly efficient catalyst systems.[10]

Catalyst System Performance

For the C4-amination of pyrazoles, the choice of the halogen on the pyrazole ring and the nature of the amine are critical. In a study on C4-halo-1H-1-tritylpyrazoles, it was found that 4-bromopyrazole was more effective than 4-iodopyrazole for the Pd(dba)₂-catalyzed C-N coupling with amines lacking a β-hydrogen, using tBuDavePhos as a ligand.[11][12] Conversely, for copper-catalyzed aminations with alkylamines possessing a β-hydrogen, 4-iodopyrazole gave superior results.[2][11][12] This highlights the importance of selecting the appropriate substrate and catalyst system based on the specific transformation.[2]

Substrate	Amine Type	Catalyst System	Yield	Observations
4-Bromopyrazole	Amine without β-H	Pd(dba)₂ / tBuDavePhos	Good	Preferred substrate for Pd-catalyzed amination with this amine type.[2]
4-Iodopyrazole	Alkylamine with β-H	CuI / ligand	~70%	More effective than the bromo analogue in copper-catalyzed reactions.[2]

Mechanistic Considerations

The Buchwald-Hartwig amination proceeds via a catalytic cycle involving oxidative addition, amine coordination and deprotonation to form a palladium-amido complex, followed by reductive elimination to form the C-N bond.[10][13] The bulky, electron-rich phosphine ligands facilitate both the oxidative addition and the final reductive elimination step.[14]

Caption: Catalytic cycle of the Buchwald-Hartwig amination reaction.

Experimental Protocol: Buchwald-Hartwig Amination of a 4-Halopyrazole

The following is a representative protocol for a palladium-catalyzed amination.[11]

• In a glovebox, charge a reaction tube with Pd(dba)₂ (2-5 mol%), tBuDavePhos (4-10 mol%), and a strong base such as sodium tert-butoxide (1.2-1.5 equiv).

• Add the N-protected 4-halopyrazole (1.0 equiv).

• Add the amine (1.1-1.2 equiv).

• Add a degassed anhydrous solvent, such as toluene or dioxane.

• Seal the tube and heat the reaction mixture at the appropriate temperature (typically 80-110 °C) with stirring.

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent, and wash the combined organic layers with brine.

• Dry the organic phase, filter, and concentrate.

• Purify the crude product by column chromatography.

Conclusion

The palladium-catalyzed cross-coupling of 4-iodopyrazoles is a highly effective strategy for the synthesis of diverse pyrazole derivatives. The choice of the palladium catalyst and associated ligands is critical and should be tailored to the specific cross-coupling reaction and the nature of the coupling partners. For Suzuki-Miyaura and Sonogashira reactions, 4-iodopyrazole is an excellent substrate due to its high reactivity. In Buchwald-Hartwig aminations, a careful consideration of the amine substrate and the choice between palladium or copper catalysis is necessary to achieve optimal results. This guide provides a framework for the rational selection of catalyst systems and detailed protocols to aid researchers in the efficient and successful functionalization of the pyrazole core.

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A Comparative Guide to Purity Assessment of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole using HPLC and NMR

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is a critical quality attribute that directly impacts its safety and efficacy. For novel heterocyclic compounds like 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole, a versatile building block in medicinal chemistry, rigorous purity assessment is paramount. This guide provides an in-depth comparison of two cornerstone analytical techniques, High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy, for the comprehensive purity evaluation of this specific molecule. We will delve into the causality behind experimental choices, present detailed protocols, and objectively compare their performance, offering field-proven insights for researchers, scientists, and drug development professionals.

The Significance of Purity for 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole

4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole serves as a crucial intermediate in the synthesis of a variety of biologically active molecules. The presence of an iodine atom and two trifluoromethyl groups on the pyrazole ring makes it a highly reactive and useful synthon. However, these same features can lead to the formation of various impurities during its synthesis, including regioisomers and residual starting materials.[1][2][3] Ensuring the purity of this intermediate is not merely a procedural step but a foundational requirement for the synthesis of safe and effective drug candidates. Regulatory bodies, such as those following the International Council for Harmonisation (ICH) guidelines, mandate stringent purity thresholds for APIs and their intermediates.[4][5][6]

High-Performance Liquid Chromatography (HPLC): A High-Resolution Separation Technique

HPLC is a powerful analytical technique used to separate, identify, and quantify components in a mixture.[7][8][9] Its principle lies in the differential partitioning of analytes between a stationary phase (packed in a column) and a mobile phase that is pumped through the column under high pressure.[8][10] For a molecule like 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole, a reversed-phase HPLC (RP-HPLC) method is typically the most effective approach.

Experimental Protocol: RP-HPLC for Purity Determination

Objective: To develop and validate a stability-indicating RP-HPLC method for the quantification of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole and its potential impurities.

Methodology:

• Instrumentation: A standard HPLC system equipped with a pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

• Column Selection: A C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is a good starting point due to its versatility in separating a wide range of non-polar to moderately polar compounds. For halogenated aromatic compounds, phenyl- or pentafluorophenyl (PFP)-based columns can also offer alternative selectivity.[11][12]

• Mobile Phase Preparation: An isocratic or gradient elution using a mixture of an aqueous phase (e.g., 0.1% trifluoroacetic acid in water) and an organic modifier (e.g., acetonitrile or methanol) is commonly employed.[13][14][15] The choice of a gradient elution is often preferred for impurity profiling as it can resolve compounds with a wider range of polarities.[16]

• Sample Preparation: Accurately weigh and dissolve the sample in a suitable solvent (e.g., acetonitrile/water mixture) to a known concentration (e.g., 1 mg/mL).

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • Detection Wavelength: 254 nm (or a wavelength determined by the UV spectrum of the main compound)

• Data Analysis: The purity is typically determined by the area percentage method, where the area of the main peak is expressed as a percentage of the total area of all peaks in the chromatogram.

Causality Behind Experimental Choices:

• C18 Column: The hydrophobic nature of the C18 stationary phase provides good retention for the relatively non-polar 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole.

• Trifluoroacetic Acid (TFA): The addition of a small amount of TFA to the mobile phase helps to improve peak shape by suppressing the ionization of any acidic or basic functional groups and minimizing tailing.[11]

• Gradient Elution: A gradient from a lower to a higher concentration of the organic solvent allows for the elution of both more polar and less polar impurities within a reasonable timeframe, ensuring a comprehensive impurity profile.[16]

• PDA Detector: A PDA detector is advantageous as it can acquire the UV spectrum of each peak, which aids in peak identification and purity assessment.

Visualizing the HPLC Workflow

Caption: Workflow for HPLC Purity Analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Structural and Quantitative Tool

NMR spectroscopy is an inherently quantitative technique (qNMR) that provides detailed structural information about a molecule.[17][18] The area of an NMR signal is directly proportional to the number of nuclei contributing to that signal, allowing for the determination of purity without the need for a reference standard of the analyte itself.[19][20] For a fluorinated compound like 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole, both ¹H and ¹⁹F NMR can be utilized for purity assessment.

Experimental Protocol: Quantitative NMR (qNMR) for Purity Determination

Objective: To determine the absolute purity of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole using ¹H and ¹⁹F qNMR.

Methodology:

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Internal Standard Selection: Choose a stable, high-purity internal standard with a simple NMR spectrum that does not overlap with the analyte signals. For ¹H qNMR, common standards include maleic acid or dimethyl sulfone. For ¹⁹F qNMR, a fluorinated compound with a known purity, such as trifluorotoluene, can be used.

• Sample Preparation:

  • Accurately weigh a specific amount of the 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole sample.

  • Accurately weigh a known amount of the internal standard.

  • Dissolve both the sample and the internal standard in a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.

• NMR Data Acquisition:

  • Acquire the ¹H and ¹⁹F NMR spectra with parameters optimized for quantitative analysis, including a sufficient relaxation delay (D1) to ensure complete relaxation of all nuclei.

• Data Processing and Analysis:

  • Integrate the well-resolved signals of both the analyte and the internal standard.

  • Calculate the purity using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / W_analyte) * (W_IS / MW_IS) * Purity_IS

  Where:

  • I = Integral value

  • N = Number of nuclei for the integrated signal

  • MW = Molecular weight

  • W = Weight

  • IS = Internal Standard

Causality Behind Experimental Choices:

• High-Field NMR: A higher magnetic field strength provides better signal dispersion, which is crucial for resolving signals from the analyte and potential impurities.

• ¹⁹F NMR: Given the presence of two trifluoromethyl groups, ¹⁹F NMR is a highly specific and sensitive technique for this molecule.[21][22] The large chemical shift dispersion of ¹⁹F often allows for the clear identification and quantification of fluorinated impurities.[23][24][25]

• Internal Standard: The use of an internal standard provides a direct comparison of signal intensities, leading to a more accurate and absolute purity determination compared to the relative area percentage method in HPLC.[19][20]

• Relaxation Delay (D1): A sufficiently long D1 is critical to ensure that all nuclei have fully returned to their equilibrium state before the next pulse, which is essential for accurate integration and quantification.

Visualizing the qNMR Workflow

Caption: Workflow for qNMR Purity Analysis.

Comparative Analysis: HPLC vs. NMR

Feature	HPLC	NMR
Principle	Separation based on differential partitioning between mobile and stationary phases.[10]	Absorption of radiofrequency waves by atomic nuclei in a magnetic field.[17]
Purity Assessment	Relative purity based on peak area percentage.[7]	Absolute purity determination using an internal standard.[19]
Reference Standard	Requires a reference standard of the main compound for identity confirmation and assay.	Can determine purity without a reference standard of the analyte.[19]
Impurity Detection	Highly sensitive for detecting and quantifying trace impurities, especially those with strong chromophores.	May have lower sensitivity for trace impurities, but provides structural information for their identification.
Structural Information	Limited to UV-Vis spectra (with PDA detector), which is often not sufficient for definitive identification.	Provides detailed structural information, aiding in the identification of unknown impurities.[26]
Quantification of Non-Chromophoric Impurities	Cannot detect impurities that do not have a UV chromophore.	Can quantify any soluble impurity containing NMR-active nuclei.[26]
Analysis Time	Typically longer run times, especially for gradient methods.	Faster acquisition times per sample, although sample preparation can be more meticulous.[17]
Method Development	Can be complex and time-consuming, requiring optimization of column, mobile phase, and other parameters.[16][27]	Generally more straightforward, with a focus on selecting an appropriate internal standard and optimizing acquisition parameters.

Conclusion: A Synergistic Approach

Both HPLC and NMR are indispensable tools for the purity assessment of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole, each offering unique advantages. HPLC excels in its high sensitivity for detecting and quantifying trace impurities, making it an ideal technique for routine quality control and stability testing.[12][27] On the other hand, qNMR provides an absolute measure of purity and invaluable structural information for the identification of unknown impurities, which is critical during process development and for the characterization of reference standards.

For a comprehensive and robust purity assessment that meets the stringent requirements of the pharmaceutical industry, a synergistic approach is recommended. HPLC should be employed for its high-throughput and sensitive impurity profiling capabilities, while NMR should be utilized to provide an orthogonal, absolute purity value and to aid in the structural elucidation of any significant impurities detected by HPLC. This dual-pronged strategy ensures a thorough understanding of the compound's purity profile, ultimately contributing to the development of safer and more effective medicines.

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A Comparative Guide to the Synthesis of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole for Advanced Research Applications

For researchers, scientists, and professionals in drug development, the efficient and reliable synthesis of key chemical intermediates is paramount. 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole is a valuable building block in the synthesis of complex molecules, particularly in the fields of medicinal chemistry and materials science. Its trifluoromethyl groups impart unique electronic properties and metabolic stability, while the iodine atom serves as a versatile handle for further functionalization through cross-coupling reactions. This guide provides an in-depth comparison of the primary synthetic routes to this important compound, offering detailed experimental protocols and a critical evaluation of their respective advantages and disadvantages.

Introduction to the Synthetic Challenge

The synthesis of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole presents a unique set of challenges. The electron-withdrawing nature of the two trifluoromethyl groups deactivates the pyrazole ring, making direct electrophilic substitution at the C4 position difficult. Therefore, the choice of synthetic strategy must carefully consider the reaction conditions required to overcome this deactivation while maintaining selectivity and achieving a high yield. This guide will explore two principal pathways: a two-step synthesis involving the initial formation of the pyrazole ring followed by iodination, and a more direct, one-pot iodination of the pre-formed pyrazole.

Route 1: Two-Step Synthesis via Cyclocondensation and Subsequent Iodination

This classic and robust approach involves two distinct experimental stages: the synthesis of the pyrazole core and its subsequent iodination.

Step 1: Synthesis of 3,5-bis(trifluoromethyl)-1H-pyrazole

The foundational step in this route is the cyclocondensation reaction between 1,1,1,5,5,5-hexafluoro-2,4-pentanedione (also known as hexafluoroacetylacetone) and hydrazine hydrate. This reaction proceeds readily to form the stable 3,5-bis(trifluoromethyl)-1H-pyrazole ring.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 1,1,1,5,5,5-hexafluoro-2,4-pentanedione (1.0 eq) and ethanol.

• Addition of Hydrazine: Slowly add hydrazine hydrate (1.0-1.2 eq) to the stirred solution at room temperature. An exothermic reaction is often observed.

• Reaction Conditions: After the initial exotherm subsides, heat the reaction mixture to reflux and maintain for 2-4 hours to ensure complete cyclization.

• Work-up and Purification: Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure. The resulting residue can be purified by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) or by sublimation to afford 3,5-bis(trifluoromethyl)-1H-pyrazole as a white crystalline solid.

• Ethanol as Solvent: Ethanol is an excellent solvent for both reactants and facilitates the reaction by promoting the dissolution of the starting materials and the product.

• Reflux Conditions: Heating the reaction mixture to reflux provides the necessary activation energy to drive the condensation and subsequent cyclization to completion.

• Purification: Recrystallization or sublimation is crucial to remove any unreacted starting materials or byproducts, ensuring the purity of the pyrazole intermediate for the subsequent iodination step.

Step 2: Iodination of 3,5-bis(trifluoromethyl)-1H-pyrazole

With the pyrazole core in hand, the next challenge is the regioselective introduction of an iodine atom at the C4 position. Due to the deactivating effect of the trifluoromethyl groups, a potent electrophilic iodinating agent is required. A common and effective method utilizes iodine in the presence of a strong oxidizing agent, such as nitric acid.

• Reaction Setup: In a well-ventilated fume hood, dissolve 3,5-bis(trifluoromethyl)-1H-pyrazole (1.0 eq) in a suitable solvent such as chloroform or dichloromethane in a round-bottom flask.

• Reagent Addition: Add elemental iodine (I₂) (1.0-1.2 eq) to the solution.

• Initiation of Reaction: Slowly add fuming nitric acid (a strong oxidizing agent) dropwise to the stirred mixture. The reaction is typically exothermic and may produce nitrogen oxides, necessitating careful handling.

• Reaction Conditions: Stir the reaction mixture at room temperature for several hours, monitoring the progress by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, quench the reaction by carefully adding a saturated aqueous solution of sodium thiosulfate to neutralize any unreacted iodine and nitric acid. Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate. After filtration, concentrate the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole as a solid.

• Strong Oxidizing Agent: Fuming nitric acid is essential to generate a highly electrophilic iodine species (such as I⁺) in situ, which is capable of overcoming the electron-deficient nature of the pyrazole ring.

• Careful Quenching: The use of sodium thiosulfate is a standard and effective method for neutralizing both excess iodine and the strong acid, ensuring a safe and clean work-up.

• Chromatographic Purification: Column chromatography is necessary to separate the desired 4-iodo product from any unreacted starting material and potential regioisomeric byproducts, although the 4-iodo isomer is generally the major product due to steric hindrance at the N1 position.

Route 2: Direct Synthesis via Electrophilic Iodination with N-Iodosuccinimide (NIS)

A more streamlined approach involves the direct iodination of 3,5-bis(trifluoromethyl)-1H-pyrazole using N-Iodosuccinimide (NIS), a milder and more selective iodinating agent. This method can be advantageous in terms of handling and safety.

Experimental Protocol: Direct Iodination with NIS

• Reaction Setup: Dissolve 3,5-bis(trifluoromethyl)-1H-pyrazole (1.0 eq) in a suitable aprotic solvent such as acetonitrile or dichloromethane in a round-bottom flask.

• Reagent Addition: Add N-Iodosuccinimide (NIS) (1.1-1.5 eq) to the solution.

• Reaction Conditions: Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-50 °C) for an extended period (12-24 hours), monitoring by TLC. In some cases, the addition of a catalytic amount of a Lewis acid or a protic acid (like trifluoroacetic acid) can accelerate the reaction.

• Work-up and Purification: After the reaction is complete, dilute the mixture with the reaction solvent and wash with an aqueous solution of sodium thiosulfate to remove any remaining iodine-containing species. Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate. Concentrate the solvent under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford the pure 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole.

• N-Iodosuccinimide (NIS): NIS is a convenient and easy-to-handle source of electrophilic iodine. It is generally less harsh than the I₂/HNO₃ system, potentially leading to cleaner reactions and fewer side products.

• Aprotic Solvent: Acetonitrile or dichloromethane are good choices as they are relatively inert and can dissolve both the pyrazole and NIS.

• Extended Reaction Time/Heating: Due to the deactivated nature of the pyrazole, longer reaction times or gentle heating may be necessary to achieve a reasonable conversion.

Comparative Analysis of Synthetic Routes

Feature	Route 1: Two-Step Synthesis	Route 2: Direct Synthesis with NIS
Starting Materials	1,1,1,5,5,5-Hexafluoro-2,4-pentanedione, Hydrazine Hydrate, Iodine, Nitric Acid	3,5-bis(trifluoromethyl)-1H-pyrazole, N-Iodosuccinimide
Number of Steps	Two	One (from the pyrazole)
Reagent Handling & Safety	Requires handling of corrosive fuming nitric acid and volatile hydrazine.	NIS is a solid and generally safer to handle than fuming nitric acid.
Reaction Conditions	Reflux for cyclization; room temperature for iodination.	Room temperature or gentle heating.
Yield	Generally good to high yields for both steps.	Yields can be variable depending on the specific conditions and substrate purity.
Purification	Requires purification after each step.	Single purification step.
Cost-Effectiveness	May be more cost-effective if starting from basic materials.	Can be more expensive due to the cost of the starting pyrazole and NIS.
Scalability	Both steps are generally scalable, but handling large quantities of nitric acid requires caution.	More readily scalable due to milder conditions and safer reagents.

Visualization of Synthetic Pathways

Caption: Comparative workflow of the two main synthetic routes to 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole.

Conclusion and Recommendations

Both synthetic routes presented offer viable pathways to 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole.

Route 1 is a well-established and reliable method that is often favored in academic settings for its clear, stepwise approach and potentially lower starting material costs. However, the use of hazardous reagents like fuming nitric acid requires stringent safety precautions.

Route 2 represents a more modern and streamlined approach. The use of NIS as an iodinating agent offers significant advantages in terms of safety and handling, making it particularly suitable for larger-scale synthesis and for laboratories where the handling of highly corrosive acids is a concern. While the starting pyrazole may be more expensive, the single-step nature of the reaction and simpler work-up can offset this cost in terms of time and resources.

For researchers prioritizing safety, ease of operation, and scalability, the direct iodination with NIS (Route 2) is the recommended method. For those with access to basic starting materials and robust safety infrastructure, the two-step synthesis (Route 1) remains a solid and cost-effective alternative. The ultimate choice will depend on the specific needs, resources, and safety considerations of the individual laboratory.

References

A comprehensive list of references supporting the described methodologies would be compiled here, including links to peer-reviewed articles and established chemical synthesis databases. As a language model, I cannot generate a live, clickable reference list. However, a thorough literature search on platforms such as Scifinder, Reaxys, and Google Scholar using keywords like "synthesis of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole," "iodination of 3,5-bis(trifluoromethyl)-1H-pyrazole," and "cyclocondensation of hexafluoroacetylacetone" will provide the necessary primary literature sources.

A Senior Application Scientist's Guide to the In Vitro and In Vivo Evaluation of Novel Anticancer Agents Derived from 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Promise of Fluorinated Pyrazoles in Oncology

The pyrazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous pharmacologically active compounds.[1][2] Its inherent versatility allows for extensive chemical modification, enabling the fine-tuning of biological activity.[3] The strategic incorporation of trifluoromethyl (CF3) groups has emerged as a powerful tool in drug design, often enhancing metabolic stability, membrane permeability, and binding affinity.[4] The 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole core, in particular, represents a promising starting point for the development of novel therapeutic agents. The iodine atom at the 4-position provides a convenient handle for further chemical elaboration through various cross-coupling reactions, allowing for the creation of diverse compound libraries. This guide provides a comprehensive overview of the in vitro and in vivo evaluation of compounds derived from this privileged scaffold, with a focus on their potential as anticancer agents.

In Vitro Evaluation: Assessing Cellular Potency and Selectivity

The initial assessment of novel compounds invariably begins with in vitro assays to determine their biological activity and mechanism of action at the cellular level. For pyrazole derivatives with suspected anticancer properties, cytotoxicity assays are the first line of investigation.

A critical aspect of in vitro evaluation is to assess the compound's potency against a panel of cancer cell lines representing different tumor types. This approach not only identifies the most sensitive cancer types but also provides early insights into potential biomarkers of response.

Comparative In Vitro Cytotoxicity Data

The following table summarizes the cytotoxic activity of a series of hypothetical derivatives of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole against various human cancer cell lines. The data is presented as IC50 values, which represent the concentration of the compound required to inhibit cell growth by 50%.

Compound ID	Modification at 4-position	Cancer Cell Line	IC50 (µM)
PZ-101	Phenyl	MCF-7 (Breast)	7.5
PC-3 (Prostate)	12.2
HCT116 (Colon)	5.8
PZ-102	4-Methoxyphenyl	MCF-7 (Breast)	3.2
PC-3 (Prostate)	8.1
HCT116 (Colon)	2.5
PZ-103	3,4-Dichlorophenyl	MCF-7 (Breast)	1.5
PC-3 (Prostate)	4.6
HCT116 (Colon)	0.9
Doxorubicin	(Reference Drug)	MCF-7 (Breast)	0.8
PC-3 (Prostate)	1.2
HCT116 (Colon)	0.5

This data is representative and for illustrative purposes.

The structure-activity relationship (SAR) suggested by this hypothetical data indicates that substitution on the phenyl ring at the 4-position of the pyrazole core significantly influences cytotoxic activity. Electron-withdrawing groups, such as dichlorophenyl in PZ-103, appear to enhance potency compared to the unsubstituted phenyl (PZ-101) or electron-donating methoxyphenyl (PZ-102) derivatives.

Experimental Protocol: In Vitro Cytotoxicity (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a widely used colorimetric method to assess cell viability.

Materials:

• Cancer cell lines (e.g., MCF-7, PC-3, HCT116)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well plates

• Test compounds (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in complete culture medium. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity. Add the diluted compounds to the respective wells and incubate for 48-72 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control wells. Determine the IC50 value by plotting the percentage of viability against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Experimental Workflow for In Vitro Cytotoxicity Assay

Caption: Workflow of the in vitro MTT cytotoxicity assay.

In Vivo Evaluation: Assessing Efficacy and Pharmacokinetics in Animal Models

While in vitro assays provide valuable initial data, the ultimate test of a compound's therapeutic potential lies in its in vivo efficacy and safety profile. Animal models, particularly xenograft models in immunocompromised mice, are indispensable for preclinical evaluation of anticancer agents.[5]

Due to the limited availability of specific in vivo data for derivatives of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole, this section will provide a generalized guide and a representative protocol based on studies of other pyrazole-based anticancer compounds.[4][6]

Key Considerations for In Vivo Studies

• Compound Formulation: Many pyrazole derivatives exhibit poor aqueous solubility, necessitating the use of specific formulation strategies to ensure adequate bioavailability for in vivo administration.[1] Common approaches include the use of co-solvents (e.g., DMSO, PEG400), surfactants (e.g., Tween-80), or complexing agents (e.g., cyclodextrins).[1]

• Animal Model Selection: The choice of the animal model is critical. For general anticancer screening, subcutaneous xenograft models are often employed, where human cancer cells are implanted under the skin of immunocompromised mice.[5]

• Dosing and Administration Route: The dose, frequency, and route of administration (e.g., oral gavage, intraperitoneal injection, intravenous injection) must be carefully determined based on the compound's properties and the intended clinical application.

• Efficacy Endpoints: Tumor growth inhibition is the primary efficacy endpoint. This is typically assessed by measuring tumor volume over time. Other endpoints may include survival, body weight changes (as an indicator of toxicity), and biomarker analysis of tumor tissue.

Representative In Vivo Efficacy Data

The following table illustrates the potential in vivo anti-tumor activity of a hypothetical pyrazole derivative, PZ-103, in a mouse xenograft model of human colon cancer (HCT116).

Treatment Group	Dose and Schedule	Mean Tumor Volume (mm³) at Day 21	Tumor Growth Inhibition (%)
Vehicle Control	0.5% CMC-Na, oral, daily	1500 ± 250	-
PZ-103	25 mg/kg, oral, daily	850 ± 180	43.3
PZ-103	50 mg/kg, oral, daily	450 ± 120	70.0
5-Fluorouracil	25 mg/kg, i.p., twice weekly	600 ± 150	60.0

This data is representative and for illustrative purposes.

These hypothetical results suggest that PZ-103 exhibits dose-dependent anti-tumor activity in vivo, with the 50 mg/kg dose showing superior efficacy to the standard-of-care agent, 5-Fluorouracil, in this model.

Experimental Protocol: In Vivo Xenograft Study

This protocol outlines a general procedure for evaluating the anti-tumor efficacy of a pyrazole derivative in a subcutaneous xenograft model.

Materials:

• Immunocompromised mice (e.g., athymic nude or NOD-SCID)

• Human cancer cell line (e.g., HCT116)

• Matrigel (optional, to enhance tumor take rate)

• Test compound and vehicle

• Calipers for tumor measurement

• Animal balance

Procedure:

• Cell Implantation: Subcutaneously inject 1-5 x 10^6 HCT116 cells, suspended in sterile PBS or a mixture of PBS and Matrigel, into the flank of each mouse.

• Tumor Growth Monitoring: Monitor the mice regularly for tumor formation. Once tumors reach a palpable size (e.g., 100-150 mm³), randomize the animals into treatment and control groups.

• Compound Administration: Prepare the test compound in a suitable vehicle. Administer the compound and vehicle to the respective groups according to the predetermined dose and schedule.

• Tumor Measurement and Body Weight: Measure the tumor dimensions with calipers two to three times per week and calculate the tumor volume using the formula: (Length x Width²) / 2. Record the body weight of each animal at the same time to monitor for toxicity.

• Study Termination: Continue the treatment for a specified period (e.g., 21-28 days) or until the tumors in the control group reach a predetermined maximum size.

• Data Analysis: At the end of the study, euthanize the animals and excise the tumors. Calculate the percentage of tumor growth inhibition for each treatment group compared to the vehicle control group.

Experimental Workflow for In Vivo Xenograft Study

Caption: Workflow of an in vivo xenograft study for anticancer drug evaluation.

Conclusion and Future Directions

The 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole scaffold holds significant promise for the development of novel anticancer agents. The synthetic accessibility and potential for diverse functionalization make it an attractive starting point for medicinal chemistry campaigns. This guide has provided a framework for the systematic in vitro and in vivo evaluation of compounds derived from this core. While in vitro studies are essential for initial screening and mechanism of action studies, in vivo evaluation in relevant animal models is crucial for determining the therapeutic potential of these compounds. Future research should focus on synthesizing and evaluating a broader range of derivatives to establish a more comprehensive structure-activity relationship and to identify lead candidates with potent and selective anticancer activity for further preclinical and clinical development.

References

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• Kim, D., et al. (2020). Development of pyrazolo[3,4-d]pyrimidine-6-amine-based TRAP1 inhibitors that demonstrate in vivo anticancer activity in mouse xenograft models. Bioorganic Chemistry, 101, 103901.
• BenchChem. (2025). Application Notes and Protocols: Synthesis of Pyrazole Derivatives Using 4-hydrazinylbenzenesulfonamide hydrochloride. BenchChem.
• Shaaban, M. R., et al. (2025). Trifluoromethyl–pyrazole–carboxamides as COX inhibitors: synthesis, microed structural analysis, computational profiling, and biological evaluation. Journal of Molecular Structure, 1313, 138459.
• Li, X., et al. (2023). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. Molecules, 28(12), 4789.
• El-Sayed, N. N. E., et al. (2017).
• Portilla, J., et al. (2011).
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• Lu, X., et al. (2022). Toward a Treatment of Cancer: Design and In Vitro/In Vivo Evaluation of Uncharged Pyrazoline Derivatives as a Series of Novel SHP2 Inhibitors. Journal of Medicinal Chemistry, 65(7), 5566-5585.
• Aboulthana, W. M., et al. (2025). Trifluoromethyl–pyrazole–carboxamides as COX inhibitors: synthesis, microed structural analysis, computational profiling, and biological evaluation.
• Faria, J. V., et al. (2017).
• Al-Otaibi, A. M., et al. (2022). Anticancer Activity of New Bis-(3-(Thiophen-2-yl)-1H-Pyrazol-4-yl)Chalcones. Molecules, 27(15), 4983.
• Lee, G. Y., et al. (2016). Human Tumor Xenograft Models for Preclinical Assessment of Anticancer Drug Development. Journal of Cancer Prevention, 21(1), 1-6.
• Rivera-Torres, J., et al. (2021). Identification of a Potent Cytotoxic Pyrazole with Anti-Breast Cancer Activity That Alters Multiple Pathways. International Journal of Molecular Sciences, 22(16), 8758.
• Mphahlele, M. J., et al. (2025). Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. ACS Omega, 10(12), 14835-14849.
• Chen, Y., et al. (2018). Development of novel bis-pyrazole derivatives as antitumor agents with potent apoptosis induction effects and DNA damage. European Journal of Medicinal Chemistry, 143, 118-128.
• Ling, Y., et al. (2021). Antitumor Activity In Vivo and Vitro of New Chiral Derivatives of Baicalin and Induced Apoptosis via the PI3K/Akt Signaling Pathway. Frontiers in Pharmacology, 12, 693439.
• Al-Abdullah, E. S., et al. (2015). Synthesis, Structural Elucidation, and In Vitro Antitumor Activities of Some Pyrazolopyrimidines and Schiff Bases Derived from 5-Amino-3-(arylamino)-1H-pyrazole-4-carboxamides. Molecules, 20(8), 14839-14856.
• Khalilullah, H., et al. (2022). Synthesis and Anti-Cancer Activity of New Pyrazolinyl-Indole Derivatives: Pharmacophoric Interactions and Docking Studies for Identifying New EGFR Inhibitors. Molecules, 27(12), 3757.
• Abdul-Majeed, S. Z., et al. (2023). Pharmacological Evaluation of New 4, 5-dihydro-1H- Pyrazole-1-yl acetate Derivatives as anti-cancer agents. Al-Mustansiriyah Journal of Pharmaceutical Sciences, 22(4), 1-9.
• Emirak, A., et al. (2024). Targeting apoptotic pathways in cancer: design, synthesis, and molecular docking studies of 1,3,5-trisubstituted-1H-pyrazole derivatives with Bcl-2 inhibition and DNA damage potential. RSC Advances, 14(1), 1-18.
• Kumar, A., et al. (2024). Synthesis and Biological Activities of Some Pyrazole Derivatives: A Comprehensive Review. Pharmaceutical Sciences & Analytical Research Journal, 7(2), 1-12.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole

As a Senior Application Scientist, it is understood that the lifecycle of a chemical reagent extends far beyond its use on the lab bench. The responsible management and disposal of complex molecules like 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole are paramount for ensuring personnel safety, maintaining regulatory compliance, and protecting the environment. This guide provides a detailed, step-by-step protocol for the proper disposal of this halogenated pyrazole derivative, grounded in established safety principles and regulatory awareness. The procedures herein are designed to provide a self-validating system for its safe management from the point of use to its final disposition.

Hazard Profile and Chemical Data

A foundational understanding of a compound's properties is non-negotiable for its safe handling. 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole is a solid organic compound whose structure presents specific hazards that directly inform disposal requirements.[1] Its classification as a halogenated organic is critical, as this dictates the required waste stream for disposal.[2][3]

Property	Value	Source
Chemical Name	4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole	[1]
CAS Number	1239511-06-8	[1]
Molecular Formula	C₅HF₆IN₂	[1]
Molecular Weight	329.96 g/mol	[1]
Appearance	Solid	[1]
Key Hazard Statements	H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.	[1]
Incompatible Materials	Strong oxidizing agents, strong acids, strong bases.	[1][4]
Hazardous Decomposition	Upon combustion, may produce Carbon monoxide (CO), Carbon dioxide (CO₂), Nitrogen oxides (NOx), Hydrogen iodide, and Hydrogen fluoride.	[1][5]

Immediate Safety Protocols (Pre-Disposal)

Before beginning any waste consolidation or disposal procedures, the immediate environment and personnel must be properly prepared. This minimizes the risk of exposure and ensures a controlled process.

Engineering Controls: All handling of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole, including weighing, use, and packaging for disposal, should be conducted within a certified chemical fume hood to prevent inhalation of dust or particulates.[1][6] Ensure that a safety shower and eyewash station are readily accessible.[1]

Personal Protective Equipment (PPE): The following PPE is mandatory when handling this compound for disposal.

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile).	Prevents skin contact, as the compound is a known skin irritant.[1][7]
Eye Protection	Safety goggles or safety glasses with side shields (EN 166 standard).	Protects against splashes or airborne particles that can cause serious eye irritation.[1][7]
Protective Clothing	Chemical-resistant lab coat.	Shields skin and personal clothing from contamination.[1][7]
Respiratory Protection	Not required under normal use within a fume hood. Use a NIOSH/MSHA-approved respirator if dust formation is unavoidable or if working outside of a fume hood.	Prevents respiratory tract irritation.[1][8]

Step-by-Step Disposal Protocol

The proper disposal of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole is a multi-step process that hinges on correct classification, segregation, and documentation.

Step 3.1: Waste Classification and Segregation

This compound must be classified as Hazardous Halogenated Organic Solid Waste .[2][9] This classification is due to the presence of both iodine and fluorine atoms in its structure.[2][3]

Causality: Halogenated and non-halogenated waste streams are treated via different disposal methods.[3] Non-halogenated solvents may be recycled as fuel additives, whereas halogenated wastes require high-temperature incineration with subsequent scrubbing of flue gases to neutralize hazardous decomposition products like hydrogen fluoride and hydrogen iodide.[3][9][10] Mixing these streams leads to contamination and significantly increases disposal costs.[3][9] Therefore, do not mix this waste with non-halogenated organic solvents or other waste categories.[9][11]

Step 3.2: Waste Collection

There are two primary forms of waste to collect: the pure chemical and contaminated materials.

• Solid Chemical Waste: Collect any residual, unused, or waste 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole powder.

• Contaminated Materials: Collect any items that have come into direct contact with the compound. This includes disposable items such as weighing papers, pipette tips, contaminated gloves, and paper towels used for cleaning minor spills.[7][12]

Step 3.3: Container Selection and Labeling

• Container Choice: Use a dedicated, puncture-proof, and sealable container that is compatible with the chemical waste.[7][13] A wide-mouth plastic or glass jar with a secure, threaded screw-top cap is ideal. The container must be in good condition without cracks or defects.[11]

• Labeling: Proper labeling is a regulatory requirement and essential for safety. Affix your institution's hazardous waste tag to the container before adding any waste.[9][11] The label must clearly state:

  • The words "Hazardous Waste".[13]

  • The full chemical name: "4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole". Do not use abbreviations or chemical formulas.[11]

  • An accurate list of all contents if it is a mixed waste (though mixing should be avoided).

  • The date when waste was first added (accumulation start date).[13]

  • The name of the Principal Investigator and the laboratory location.[13]

Step 3.4: Temporary Storage in the Laboratory

Store the sealed and labeled waste container in a designated and secure Satellite Accumulation Area (SAA) within the laboratory.[9][13] This area should be away from incompatible materials like strong acids, bases, and oxidizing agents.[1] Ensure the container is kept closed at all times except when actively adding waste.[11]

Step 3.5: Final Disposal

Once the container is full or is ready for removal, arrange for its collection through your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor.[6][7] Follow your institution's specific procedures for requesting a waste pickup.[13] Under no circumstances should this chemical be disposed of in the regular trash or washed down the drain.[7][14]

Disposal Workflow Diagram

The following diagram provides a visual representation of the decision-making and procedural flow for the proper disposal of 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole.

Caption: Disposal workflow for 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole.

Emergency Procedures for Spills

In the event of a small spill within a chemical fume hood:

• Ensure PPE is worn.

• Containment: Cover the spill with an inert absorbent material like vermiculite or sand.[15]

• Collection: Carefully sweep up the absorbed material and place it into a suitable, sealable container for disposal.[1]

• Disposal: Label the container as hazardous waste containing 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole and the absorbent material. Dispose of it following the same protocol outlined above.[11]

• Decontamination: Clean the spill area thoroughly.

For large spills, evacuate the area immediately and contact your institution's EHS or emergency response team.[11]

References

• Bucknell University. Hazardous Waste Segregation. [Link]

• Braun Research Group, University of Illinois Urbana-Champaign. Halogenated Organic Liquids - Standard Operating Procedure. [Link]

• U.S. Environmental Protection Agency. Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. [Link]

• Temple University Environmental Health and Radiation Safety. Halogenated Solvents in Laboratories. [Link]

• University of British Columbia Safety & Risk Services. Organic Solvent Waste Disposal. [Link]

• Tokyo Metropolitan University. Handling Laboratory Waste. [Link]100/20160107_Handling_Laboratory_Waste.pdf)

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Personal protective equipment for handling 4-Iodo-3,5-bis(trifluoromethyl)-1h-pyrazole

An Essential Guide to Personal Protective Equipment for Handling 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole

This document provides critical safety and operational guidance for researchers, scientists, and drug development professionals handling 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole. The unique structural characteristics of this molecule—a halogenated pyrazole with two trifluoromethyl groups—demand a rigorous and well-understood safety protocol. This guide moves beyond simple checklists to explain the scientific rationale behind each procedural step, ensuring a culture of safety and experimental integrity.

Hazard Identification: A Foundation of Chemical Respect

Understanding the intrinsic hazards of a compound is the first step in safe handling. The Safety Data Sheet (SDS) for 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole classifies it with the following hazard statements:

• H315: Causes skin irritation. [1]

• H319: Causes serious eye irritation. [1]

• H335: May cause respiratory irritation. [1]

These classifications form the basis for all subsequent PPE and handling recommendations. The presence of trifluoromethyl groups and an iodine atom on a pyrazole core necessitates treating this solid compound with caution to prevent skin and eye contact, and to avoid inhalation of its dust or powder.

Engineering Controls: The Primary Barrier

Before considering personal protective equipment, appropriate engineering controls must be in place. All operations involving the handling of solid 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole, including weighing, transferring, and preparing solutions, must be conducted within a certified chemical fume hood.[2][3][4] This primary containment measure is essential to mitigate the risk of respiratory irritation by capturing any airborne particles at the source. Ensure that eyewash stations and safety showers are readily accessible and unobstructed.[1]

Personal Protective Equipment (PPE): Your Last Line of Defense

PPE is not a substitute for robust engineering controls but is a critical final barrier to protect you from exposure.

Eye and Face Protection

Given the H319 classification ("Causes serious eye irritation"), eye protection is non-negotiable.[1]

• Mandatory: Chemical splash goggles conforming to European Standard EN 166 or OSHA 29 CFR 1910.133 are required.[1][5][6] These provide a full seal around the eyes, protecting from airborne powder and accidental splashes.

• Recommended for High-Risk Tasks: When handling larger quantities or performing operations with a significant splash potential, a face shield must be worn in addition to safety goggles.[7][8]

Hand Protection

To prevent skin irritation (H315), chemically resistant gloves are mandatory.[1] The choice of glove material is crucial for adequate protection.

• Protocol: Double-gloving is a best practice. The outer glove can be removed if contaminated, leaving a clean inner glove and minimizing the risk of skin contact.

• Inspection: Always inspect gloves for tears, pinholes, or signs of degradation before use.[4]

• Removal: Use the proper glove removal technique to avoid touching the outer contaminated surface with bare skin.[4] Dispose of contaminated gloves immediately in the designated hazardous waste container.[3]

Table 1: Glove Material Selection Guide

Glove Material	Recommendation	Rationale & Best Practices
Nitrile	Suitable for incidental contact (e.g., inner glove).	Offers good general chemical resistance but should be changed immediately upon contamination.
Neoprene	Recommended for direct handling (e.g., outer glove).	Provides robust protection against a wide range of chemicals, including halogenated and fluorinated compounds.[7][9][10]

Body Protection

• A long-sleeved laboratory coat must be worn and kept fully fastened to protect skin and personal clothing from contamination.[1]

• Ensure legs and feet are fully covered; long pants and closed-toe shoes are required.[7][11]

Respiratory Protection

• Under Normal Use: With proper use of a chemical fume hood, respiratory protection is typically not required.[1]

• For Emergencies or Large-Scale Work: In situations where ventilation is inadequate or during a large spill, a NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate particulate filter should be used.[1][12]

Safe Handling Workflow and Operational Plan

Adherence to a systematic workflow minimizes risk during the entire experimental process.

Caption: Safe Handling Workflow for 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole.

Waste Disposal Protocol

Improper disposal of halogenated compounds can cause significant environmental harm.[13]

• Segregation: All materials contaminated with 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole, including gloves, weigh paper, pipette tips, and solvent rinsates, must be collected in a clearly labeled, sealed container designated for Halogenated Organic Waste .[2]

• Compatibility: Do not mix incompatible waste streams.

• Disposal: Follow all institutional, local, and national regulations for hazardous waste disposal.[14] For larger quantities, specialized recycling programs for iodine-containing waste may be available and represent a sustainable disposal pathway.[15]

Emergency Procedures

In case of accidental exposure, immediate and correct action is crucial.

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][16]
Skin Contact	Take off immediately all contaminated clothing. Wash off immediately with plenty of soap and water for at least 15 minutes. If skin irritation persists, call a physician.[1]
Inhalation	Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor if you feel unwell.[1]
Ingestion	Clean mouth with water and drink plenty of water afterwards. Do NOT induce vomiting. Get medical attention if symptoms occur.[1][4]

By integrating this guidance into your laboratory's standard operating procedures, you can effectively mitigate the risks associated with handling 4-Iodo-3,5-bis(trifluoromethyl)-1H-pyrazole, fostering a safe and productive research environment.

References

• Safety Data Sheet: 4-Bromo-3-fluoro-1H-pyrazole. Angene Chemical. [Link]

• Production, Import/Export, Use, and Disposal of Iodine. Agency for Toxic Substances and Disease Registry (ATSDR). [Link]

• Safety Information: Fluorine. Rutgers University Environmental Health & Safety. [Link]

• Iodine Disposal For Businesses. Collect and Recycle. [Link]

• Removal of volatile, organic iodines from vented containment gas streams. CERN Indico. [Link]

• Personal Protective Equipment. University of Texas at Austin Environmental Health & Safety Services. [Link]

• Iodine Waste Recycling Program. Mitsui Plastics, Inc. [Link]

• How to store / dispose of Iodine crystals? Reddit r/chemhelp. [Link]

• Recommended PPE to handle chemicals. Bernardo Ecenarro. [Link]

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